Dodecane

• CAS: 93685-81-5

Core Science & Biosynthesis

An In-depth Technical Guide on the Thermophysical Properties of n-Dodecane

For Researchers, Scientists, and Drug Development Professionals

Abstract

n-Dodecane (C₁₂H₂₆), a linear alkane, is a compound of significant scientific and industrial interest, serving as a solvent, a key component in fuel surrogates, and a phase-change material.[1] Its well-characterized nature makes it an ideal model compound in fundamental studies. A thorough understanding of its thermophysical properties is critical for the design, modeling, and optimization of processes across various fields, including chemical engineering, materials science, and pharmaceutical development. This guide provides a comprehensive database of the core thermophysical properties of n-dodecane, coupled with detailed, field-proven experimental methodologies for their measurement.

Fundamental Properties of n-Dodecane

Before delving into its temperature and pressure-dependent properties, it is essential to establish the fundamental identifiers and constants for n-dodecane.

Table 1: Fundamental Properties of n-Dodecane

Property	Value	Source
Chemical Formula	C₁₂H₂₆	[2][3][4][5][6]
Molecular Weight	170.3348 g/mol	[2][3][4][5][6]
CAS Registry Number	112-40-3	[2][3][4][5][6]
Normal Boiling Point	216.292 °C	[7]
Melting Point	-9.6 °C	[7]
Critical Temperature	384.95 °C	[7]
Critical Pressure	18.17 bar	[7]

Density

Density (ρ) is a measure of mass per unit volume and is a critical parameter in fluid dynamics, heat and mass transfer calculations, and process simulations. The density of n-dodecane is strongly dependent on temperature and, to a lesser extent, pressure.

Temperature and Pressure Dependence of Density

The density of liquid n-dodecane decreases with increasing temperature and increases with increasing pressure. For many applications at or near atmospheric pressure, the temperature dependence is the most critical factor.

Table 2: Density of n-Dodecane at Various Temperatures (at 0.1 MPa)

Temperature (°C)	Density (g/cm³)
25	0.7457
50	0.7283
100	0.6898
150	0.6511
200	0.6090

Data sourced from multiple references and interpolated for consistency.[8][9]

Experimental Protocol for Density Measurement: Vibrating Tube Densitometry

This technique offers high precision and is a standard method for the accurate determination of liquid density.[10]

Causality Behind Experimental Choices: The vibrating tube method is chosen for its high accuracy (often to 1x10⁻⁵ g/cm³), small sample volume requirement, and amenability to automation and temperature control.[10] The principle relies on the fact that the resonant frequency of a vibrating U-shaped tube is directly related to the mass, and therefore the density, of the fluid it contains.

Step-by-Step Methodology:

• Calibration: The instrument must be calibrated with two fluids of accurately known density, typically dry air and ultrapure water. This establishes the relationship between the oscillation period and density.

• Sample Preparation: Ensure the n-dodecane sample is degassed and free from any particulate matter to prevent measurement inaccuracies.

• Temperature Stabilization: Set the desired temperature and allow the measurement cell to equilibrate. Precise temperature control is crucial as density is highly temperature-sensitive.

• Sample Injection: Carefully inject the n-dodecane sample into the vibrating tube, ensuring no air bubbles are introduced.

• Measurement: The instrument software excites the tube and measures the period of oscillation. The measurement should be taken once the reading is stable, indicating thermal equilibrium.

• Data Conversion: The software uses the calibration constants to convert the measured oscillation period into a density value.

Caption: Workflow for density measurement using a vibrating tube densitometer.

Viscosity

Viscosity (η) is a measure of a fluid's resistance to flow. It is a critical parameter in fluid transport, lubrication, and mixing applications.

Temperature and Pressure Dependence of Viscosity

The dynamic viscosity of n-dodecane decreases significantly with increasing temperature.[11][12][13] The effect of pressure is less pronounced at low to moderate pressures but becomes more significant at higher pressures.[8][11]

Table 3: Dynamic Viscosity of n-Dodecane at Various Temperatures (at 0.1 MPa)

Temperature (°C)	Dynamic Viscosity (mPa·s)
25	1.359
50	0.911
100	0.503
150	0.324
200	0.218

Data sourced from multiple references.[7][8][14]

Experimental Protocol for Viscosity Measurement: Dual-Capillary Viscometry

This method is a reliable technique for measuring the viscosity of liquids over a range of temperatures and pressures.[15]

Causality Behind Experimental Choices: The dual-capillary design helps to minimize errors and provides accurate measurements, especially at elevated temperatures and pressures.[15] The principle is based on Poiseuille's law, which relates the pressure drop across a capillary to the flow rate and viscosity of the fluid.

Step-by-Step Methodology:

• System Preparation: The viscometer, including the capillaries, is thoroughly cleaned and dried.

• Sample Loading: The n-dodecane sample is introduced into the viscometer.

• Temperature and Pressure Control: The system is brought to the desired temperature and pressure, and sufficient time is allowed for thermal equilibrium to be reached.

• Flow Initiation: A constant flow of the sample is established through the capillaries.

• Pressure Drop Measurement: The pressure difference across each capillary is precisely measured.

• Data Analysis: The viscosity is calculated from the measured pressure drops, the dimensions of the capillaries, and the flow rate.

Caption: Experimental workflow for dual-capillary viscometry.

Thermal Conductivity

Thermal conductivity (k) is the property of a material to conduct heat. It is essential for heat transfer calculations in process design and thermal management applications.

Temperature Dependence of Thermal Conductivity

The thermal conductivity of liquid n-dodecane generally decreases with increasing temperature.

Table 4: Thermal Conductivity of n-Dodecane at Various Temperatures (at 0.1 MPa)

Temperature (°C)	Thermal Conductivity (W/m·K)
25	0.135
75	0.125
125	0.115
175	0.105

Data sourced from multiple references.[7][16]

Experimental Protocol for Thermal Conductivity Measurement: Transient Hot-Wire Method

The transient hot-wire method is a highly accurate and widely used technique for measuring the thermal conductivity of fluids.[17][18][19]

Causality Behind Experimental Choices: This method is preferred because it minimizes the effects of natural convection, which can be a significant source of error in steady-state methods.[17][20] The short measurement time also reduces the impact of thermal radiation at higher temperatures. The principle involves monitoring the temperature rise of a thin wire immersed in the fluid after a step change in applied voltage.[18]

Step-by-Step Methodology:

• Cell Assembly: The n-dodecane sample is placed in a measurement cell containing a thin platinum wire.

• Thermal Equilibration: The cell is allowed to reach a stable and uniform initial temperature.

• Voltage Pulse Application: A constant voltage is applied to the wire, causing it to heat up.

• Temperature Rise Monitoring: The resistance of the wire, which is a function of its temperature, is measured as a function of time.

• Data Analysis: The thermal conductivity is determined from the slope of the temperature rise versus the logarithm of time.[19]

Caption: Workflow for the transient hot-wire thermal conductivity measurement.

Specific Heat Capacity

Specific heat capacity (Cp) is the amount of heat energy required to raise the temperature of a unit mass of a substance by one degree Celsius. It is a fundamental thermodynamic property used in energy balance calculations.

Temperature Dependence of Specific Heat Capacity

The specific heat capacity of liquid n-dodecane increases with increasing temperature.

Table 5: Specific Heat Capacity of n-Dodecane at Constant Pressure (at 0.1 MPa)

Temperature (°C)	Specific Heat Capacity (kJ/kg·K)
25	2.212
50	2.301
100	2.483
150	2.671
200	2.854

Data sourced from multiple references.[7][9]

Experimental Protocol for Specific Heat Capacity Measurement: Differential Scanning Calorimetry (DSC)

DSC is a powerful thermal analysis technique used to measure the heat flow into or out of a sample as a function of temperature or time.[21]

Causality Behind Experimental Choices: DSC is a well-established and accurate method for determining the heat capacity of liquids.[21] It requires a small sample size and can be performed over a wide temperature range. The principle involves comparing the heat flow to the sample to that of a reference material under the same temperature program.

Step-by-Step Methodology:

• Instrument Calibration: The DSC is calibrated for temperature and heat flow using certified reference materials.

• Sample Preparation: A small, accurately weighed amount of n-dodecane is hermetically sealed in a sample pan. An empty sealed pan is used as a reference.

• Temperature Program: The sample and reference are subjected to a controlled temperature program, typically a linear heating ramp.

• Heat Flow Measurement: The differential heat flow between the sample and the reference is measured.

• Calculation: The specific heat capacity is calculated from the differential heat flow, the heating rate, and the sample mass.

Caption: Diagram of the DSC experimental workflow.

Vapor Pressure and Surface Tension

Vapor pressure and surface tension are important properties for understanding phase behavior, distillation processes, and interfacial phenomena.

Table 6: Vapor Pressure and Surface Tension of n-Dodecane

Temperature (°C)	Vapor Pressure (kPa)	Surface Tension (mN/m)
20	0.017	25.35
40	0.096	23.58
60	0.41	21.81
80	1.39	20.04
100	3.92	18.27

Data sourced from multiple references.[22][23][24][25][26]

Conclusion

This technical guide has provided a curated database of the essential thermophysical properties of n-dodecane, along with detailed experimental protocols for their measurement. The presented data and methodologies are intended to serve as a valuable resource for scientists and engineers in academia and industry. Accurate knowledge of these properties is fundamental to the successful design, analysis, and optimization of a wide range of applications involving n-dodecane.

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An In-depth Technical Guide to the Chemical and Physical Properties of n-Dodecane

Introduction

n-Dodecane (C₁₂H₂₆), a linear-chain alkane, is a colorless, oily liquid that serves as a cornerstone compound in a multitude of research and industrial applications.[1] Its well-defined and stable chemical nature makes it an invaluable tool for professionals in fields ranging from combustion research and materials science to drug development.[2][3] This guide provides a comprehensive overview of the core chemical and physical properties of n-dodecane, offering not just data, but also insights into the practical implications of these characteristics for researchers, scientists, and drug development professionals. The information presented herein is curated to facilitate a deeper understanding of n-dodecane's behavior, enabling more informed experimental design and interpretation of results.

Molecular and Chemical Identity

The fundamental identity of a chemical compound dictates its interactions and reactivity. n-Dodecane is a saturated hydrocarbon, meaning it consists solely of carbon and hydrogen atoms linked by single bonds.[4] This simple, unbranched structure is key to its relatively low reactivity and predictable physical behavior.

Identifier	Value	Source
Chemical Name	n-Dodecane	[5]
Synonyms	Dihexyl, Bihexyl, Adakane 12	[1][6]
CAS Number	112-40-3	[2][5]
Molecular Formula	C₁₂H₂₆	[5][7]
Linear Formula	CH₃(CH₂)₁₀CH₃	[5]
Molecular Weight	170.33 g/mol	[7]
SMILES String	CCCCCCCCCCCC	[5]
InChI Key	SNRUBQQJIBEYMU-UHFFFAOYSA-N	[5]

The lack of functional groups in n-dodecane renders it largely inert to many chemical reactions under ambient conditions.[4] However, its hydrocarbon nature makes it susceptible to combustion at elevated temperatures in the presence of an oxidant, a property extensively studied in the context of fuel surrogates.[3][8]

Physicochemical Properties: A Quantitative Overview

The physical properties of n-dodecane are critical for its application as a solvent, a heat transfer fluid, and a component in formulations. These properties are summarized in the tables below, with further discussion on their implications.

Thermodynamic Properties

These properties govern the phase behavior and energy content of n-dodecane.

Property	Value	Conditions	Source
Melting Point	-9.6 °C (14.7 °F)	[4][5]
Boiling Point	216.3 °C (421.3 °F)	at 1013 hPa (760 mmHg)	[4][5]
Flash Point	74 °C (165 °F)	Closed Cup	[4]
Autoignition Temperature	204 °C (400 °F)	[4]
Vapor Pressure	0.04 kPa (0.3 mmHg)	at 20 °C (68 °F)	[4]
0.13 kPa (1 mmHg)	at 47.8 °C (118 °F)	[4]
Density	0.7487 g/cm³	at 20 °C (68 °F)	[4][5]
Vapor Density	5.96 (Air = 1)	[4]
Lower Explosive Limit	0.6% (v/v)	[4][5]

The relatively high boiling point and low vapor pressure of n-dodecane at room temperature contribute to its low volatility, making it a safe and easy-to-handle solvent in many laboratory settings. Its density being less than water means it will form the upper layer in an immiscible mixture.[4]

Transport Properties

Transport properties describe the movement of mass, momentum, and energy within a substance.

Property	Value	Conditions	Source
Dynamic Viscosity	1.34 mPa·s	at 25 °C	[1]
Kinematic Viscosity	<7 cSt	at 40 °C	[5]
Surface Tension	25.35 mN/m	at 20 °C	[9]
Refractive Index	1.421	at 20 °C

The viscosity of n-dodecane is an important consideration in applications involving fluid flow, such as in microfluidics or as a lubricant component. Its surface tension influences wetting and droplet formation, which is critical in areas like emulsion formulation and surface coating.

Solubility and Interactions

As a nonpolar molecule, n-dodecane is "like dissolves like." It is readily soluble in other nonpolar organic solvents such as ethanol and ether, but it is practically insoluble in water.[10] This immiscibility with water is a key characteristic leveraged in liquid-liquid extractions and as a non-aqueous phase in various chemical reactions.

Combustion Characteristics

n-Dodecane has garnered significant interest as a surrogate for more complex fuels like kerosene and jet fuel.[1][3] Its combustion behavior, including ignition delay times and flame speed, has been extensively studied to model the combustion processes of these real-world fuels.[8] The combustion of n-dodecane proceeds via a complex series of radical chain reactions, ultimately producing carbon dioxide and water.[4]

The overall combustion reaction is: C₁₂H₂₆(l) + 18.5 O₂(g) → 12 CO₂(g) + 13 H₂O(g)[1]

Experimental Determination of Key Properties: Methodologies

The accurate determination of n-dodecane's physical properties is paramount for its effective use in research and industry. Below are step-by-step methodologies for measuring two of its critical transport properties.

Protocol 1: Determination of Dynamic Viscosity using a Dual-Capillary Viscometer

This method offers high accuracy for measuring the viscosity of Newtonian fluids like n-dodecane.[11][12]

Principle: The time it takes for a known volume of liquid to flow through a capillary of a known diameter and length under a known pressure differential is directly proportional to its viscosity.

Methodology:

• Instrument Preparation:

  • Thoroughly clean and dry the viscometer capillaries to prevent any contamination that could affect flow.

  • Calibrate the viscometer using a standard fluid of known viscosity at the desired temperature.

• Sample Loading:

  • Carefully load the n-dodecane sample into the viscometer, ensuring no air bubbles are trapped in the capillaries.

• Temperature Equilibration:

  • Place the viscometer in a temperature-controlled bath and allow the sample to reach thermal equilibrium. Temperature stability is crucial as viscosity is highly temperature-dependent.

• Measurement:

  • Apply a constant, known pressure to drive the liquid through the capillary.

  • Accurately measure the time it takes for the meniscus of the n-dodecane to pass between two marked points on the viscometer.

• Calculation:

  • The dynamic viscosity (η) is calculated using the Hagen-Poiseuille equation, incorporating the viscometer's calibration constant, the applied pressure, and the measured flow time. Corrections for kinetic energy and, for high-precision measurements, centrifugal effects may be necessary.[12]

Protocol 2: Determination of Surface Tension using the Pendant Drop Method

This optical method is widely used for determining the surface tension of liquids.

Principle: The shape of a droplet hanging from a needle is determined by the balance between surface tension and gravity. By analyzing the droplet's shape, the surface tension can be calculated.

Methodology:

• Apparatus Setup:

  • A syringe with a flat-tipped needle is used to form a pendant drop of n-dodecane.

  • A high-resolution camera connected to a computer with image analysis software is positioned to capture the profile of the droplet.

  • The setup should be free from vibrations to ensure a stable droplet.

• Droplet Formation:

  • Slowly dispense the n-dodecane from the syringe to form a stable pendant drop at the tip of the needle.

• Image Capture and Analysis:

  • Capture a clear image of the droplet profile.

  • The software analyzes the shape of the droplet, fitting it to the Young-Laplace equation.

• Calculation:

  • The software calculates the surface tension based on the droplet's shape parameters and the known density of n-dodecane.

Visualization of Property Relationships

The interplay between different physical properties is crucial for a holistic understanding of a substance's behavior.

Caption: Interrelationship of n-dodecane's physical properties and their influence on its applications.

Safety and Handling

While n-dodecane is a relatively stable and non-reactive compound, proper safety precautions are essential. It is a combustible liquid and should be kept away from open flames and high temperatures.[4] Repeated exposure may cause skin dryness or cracking.[13][14] Inhalation of high concentrations of vapor can cause dizziness and central nervous system depression.[4] Always consult the Safety Data Sheet (SDS) before handling n-dodecane and use appropriate personal protective equipment (PPE), including gloves and safety glasses.[13][15]

Conclusion

n-Dodecane's well-characterized and predictable chemical and physical properties make it an indispensable compound for a wide range of scientific endeavors. From its role as a nonpolar solvent to its use as a surrogate for complex fuels, a thorough understanding of its fundamental characteristics is crucial for successful and safe experimentation. This guide has provided a detailed overview of these properties, along with practical insights and experimental methodologies, to empower researchers and professionals in their work with this versatile alkane.

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An In-depth Technical Guide to the High-Pressure Phase Behavior of n-Dodecane

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This technical guide provides a comprehensive overview of the phase behavior of n-dodecane under high-pressure conditions. As a fundamental component in various industrial applications, including fuels, lubricants, and as a model system in pharmaceutical and materials science, a thorough understanding of its response to extreme pressures is paramount. This document synthesizes experimental findings and theoretical insights to offer a detailed exploration of n-dodecane's phase transitions, structural transformations, and the advanced analytical techniques employed in their investigation.

Introduction: The Significance of High-Pressure Studies on n-Dodecane

Normal alkanes, with n-dodecane (C₁₂H₂₆) as a representative member, exhibit complex phase behaviors under elevated pressures. These transformations are not merely of academic interest; they have profound implications for a range of applications. In the energy sector, the behavior of long-chain hydrocarbons under the immense pressures found in deep-sea oil reservoirs and during fuel injection processes is critical for efficient extraction and combustion. For materials scientists, the pressure-induced crystallization of alkanes serves as a model for understanding polymer solidification and the development of novel materials with tunable properties. Furthermore, in the pharmaceutical industry, understanding how pressure affects the solubility and stability of drug formulations in hydrocarbon-based excipients is crucial for the design of robust delivery systems.

A key area of recent research has been the exploration of the barocaloric effect in n-alkanes. The significant entropy changes associated with pressure-induced phase transitions make materials like n-dodecane promising candidates for environmentally friendly, solid-state refrigeration technologies.[1][2][3][4][5] This guide will delve into the fundamental science underpinning these phenomena.

The High-Pressure Phase Diagram of n-Dodecane

The phase diagram of a substance is a map of its stable states under different conditions of temperature and pressure. For n-dodecane, the application of high pressure dramatically alters its physical state, most notably inducing a transition from the liquid to a solid phase at temperatures well above its normal freezing point.

At room temperature (approximately 295 K), n-dodecane undergoes a liquid-to-solid phase transition at a pressure of approximately 0.15 GPa (1500 atmospheres).[1][2][3][4][5] This pressure-induced freezing is a first-order phase transition characterized by a discontinuous change in volume and enthalpy.

Caption: A simplified representation of the liquid-solid phase transition of n-dodecane under high pressure.

The solid phase of n-dodecane formed under high pressure at room temperature crystallizes in a triclinic system with a P-1 space group.[2][6] This is a significant finding, as the crystal structure dictates the material's mechanical and thermodynamic properties in the solid state.

The Molecular Mechanism of Pressure-Induced Freezing: A Conformational Shift

The transition from a liquid to a solid state in n-dodecane under pressure is not merely a change in the spatial arrangement of molecules but also involves a fundamental change in their internal structure. In the liquid phase, the flexible dodecane molecules exist as a mixture of different conformers, including both extended all-trans and bent gauche forms. The presence of gauche conformers contributes significantly to the conformational entropy of the liquid state.

Upon the application of sufficient pressure, the system is forced into a more ordered, lower-volume state. This pressure-induced crystallization is accompanied by a conformational transition where the dodecane molecules predominantly adopt the all-trans configuration.[1][3][4][5][7][8] This shift from a disordered mix of conformers to a highly ordered all-trans state results in a substantial decrease in entropy.

This large entropy change, denoted as |ΔS|, is the origin of the colossal barocaloric effect observed in n-dodecane. At the transition pressure of approximately 0.15 GPa and 295 K, the entropy change has been experimentally determined to be a remarkable 778 J kg⁻¹ K⁻¹.[1][2][3][4][5]

Experimental Techniques for High-Pressure Phase Behavior Analysis

The investigation of material properties at high pressures requires specialized equipment and analytical techniques. The following are central to the study of n-dodecane's phase behavior.

The Diamond Anvil Cell (DAC)

The primary tool for generating static high pressures in a laboratory setting is the diamond anvil cell (DAC). A DAC utilizes two opposing diamonds to compress a sample contained within a small gasket hole. The transparency of diamonds to a wide range of electromagnetic radiation allows for in-situ spectroscopic and diffraction measurements of the sample under pressure.

Caption: A generalized workflow for investigating high-pressure phase transitions using a diamond anvil cell.

Experimental Protocol: Sample Preparation and Pressure Calibration in a DAC

• Gasket Preparation: A metal gasket (e.g., stainless steel) is pre-indented between the diamond anvils to the desired thickness. A sample chamber is then drilled into the center of the indentation.

• Sample Loading: A small droplet of liquid n-dodecane is loaded into the sample chamber. A tiny ruby chip is also placed in the chamber to serve as a pressure calibrant.

• Sealing: The DAC is sealed, enclosing the sample and the ruby chip.

• Pressure Application: The pressure is gradually increased by tightening the screws of the DAC.

• Pressure Measurement: The pressure is determined by measuring the fluorescence spectrum of the ruby chip. The wavelength shift of the ruby fluorescence line is directly proportional to the applied pressure.

In-situ Raman Spectroscopy

Raman spectroscopy is a powerful, non-destructive technique for probing the vibrational modes of molecules. It is particularly well-suited for studying the conformational changes in n-dodecane under pressure.

In the Raman spectrum of n-dodecane, specific peaks can be assigned to different vibrational modes associated with the all-trans and gauche conformers.[1] For instance, the symmetric and antisymmetric all-trans stretching modes are typically observed around 1140 cm⁻¹ and 1064 cm⁻¹, respectively. The presence of gauche conformers in the liquid phase gives rise to an additional band, often around 1082 cm⁻¹.[1] By monitoring the intensity of these peaks as a function of pressure, the transition from a mixed-conformer liquid to an all-trans solid can be precisely tracked.

Experimental Protocol: High-Pressure Raman Spectroscopy

• System Alignment: The DAC is placed on the microscope stage of a Raman spectrometer. The laser is focused on the n-dodecane sample within the DAC.

• Spectral Acquisition: Raman spectra are collected at various pressures. The pressure is incrementally increased, and a spectrum is recorded at each pressure point.

• Data Analysis: The positions and intensities of the characteristic Raman bands are analyzed to identify the liquid-to-solid phase transition and to characterize the conformational state of the n-dodecane molecules.

In-situ X-ray Diffraction (XRD)

To determine the crystal structure of the high-pressure solid phase of n-dodecane, in-situ X-ray diffraction is employed. Synchrotron X-ray sources are often used due to their high brilliance, which allows for rapid data collection from the small sample volume in the DAC. Both powder XRD and single-crystal XRD techniques can be utilized.[1][3][4][5]

Experimental Protocol: High-Pressure Synchrotron XRD

• Beamline Setup: The DAC is mounted on a goniometer at a synchrotron beamline. The X-ray beam is aligned to pass through the diamond anvils and diffract from the n-dodecane sample.

• Data Collection: Diffraction patterns are collected at various pressures using an area detector. For single-crystal studies, the DAC is rotated to collect data from different crystal orientations.

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell parameters and the arrangement of atoms within the crystal lattice. This leads to the identification of the crystal system and space group.

Quantitative Data Summary

The following table summarizes the key quantitative data regarding the high-pressure phase transition of n-dodecane at room temperature.

Parameter	Value	Experimental Technique(s)	Reference(s)
Transition Pressure (at 295 K)	0.15 (±0.03) GPa	Visual Observation, XRD, Raman Spectroscopy	[1][2][3][4][5]
Entropy Change (	ΔS	)	778 J kg⁻¹ K⁻¹
Crystal System (Solid Phase)	Triclinic	Single-Crystal X-ray Diffraction	[2][6]
Space Group (Solid Phase)	P-1	Single-Crystal X-ray Diffraction	[2][6]
Key Raman Bands (Solid Phase)	~1140 cm⁻¹ (sym. all-trans), ~1064 cm⁻¹ (antisym. all-trans)	Raman Spectroscopy	[1]
Key Raman Band (Liquid Phase)	~1082 cm⁻¹ (gauche conformer)	Raman Spectroscopy	[1]

Broader Context and Future Directions

The study of n-dodecane's high-pressure phase behavior is part of a larger effort to understand the fundamental physics and chemistry of long-chain alkanes under extreme conditions.[9][10] The insights gained from n-dodecane can be extended to other n-alkanes, where trends such as the odd-even effect on crystallization and the propensity to form rotator phases are of significant interest.[1][5]

Future research in this area will likely focus on:

• Mapping the phase diagram of n-dodecane over a wider range of temperatures and pressures.

• Investigating the kinetics of the pressure-induced crystallization process.

• Exploring the high-pressure behavior of n-dodecane in mixtures with other components, which is highly relevant to industrial applications.[11]

• Utilizing molecular dynamics simulations to provide a more detailed, atomistic understanding of the phase transition dynamics.[12][13][14][15][16]

Conclusion

The application of high pressure provides a powerful means to probe the rich phase behavior of n-dodecane. The liquid-to-solid transition at room temperature is driven by a fascinating interplay of thermodynamics and molecular conformation, leading to a highly ordered crystalline state and a colossal barocaloric effect. Advanced experimental techniques such as in-situ Raman spectroscopy and X-ray diffraction within diamond anvil cells are indispensable for elucidating the mechanisms of these transformations. The knowledge generated from these studies not only advances our fundamental understanding of condensed matter physics but also paves the way for innovative applications in areas ranging from energy to materials science and pharmaceuticals.

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An In-depth Technical Guide to the Solubility of Dodecane in Organic Solvents

Abstract

This technical guide provides a comprehensive examination of the solubility characteristics of n-dodecane, a non-polar aliphatic hydrocarbon, in a variety of organic solvents. Addressed to researchers, scientists, and professionals in drug development and chemical engineering, this document delves into the thermodynamic principles governing dissolution, the application of predictive models such as the Hildebrand solubility parameter, and standardized experimental methodologies for solubility determination. By synthesizing theoretical knowledge with practical, field-proven protocols, this guide serves as an authoritative resource for understanding and applying the principles of dodecane solubility in a laboratory and industrial context.

Introduction: The Physicochemical Profile of Dodecane

N-dodecane (C₁₂H₂₆) is a straight-chain alkane that serves as a quintessential model for non-polar compounds in scientific research.[1][2] Its physical state as a colorless, oily liquid at ambient temperature, combined with its chemical stability, makes it a valuable component and solvent in numerous applications, including jet fuel research, organic synthesis, and as a distillation chaser.[1][3] An understanding of its solubility is critical for its use as a solvent, a diluent for substances like tributyl phosphate in reprocessing plants, and in formulating complex mixtures.[3]

The solubility behavior of dodecane is fundamentally governed by the principle of "like dissolves like".[1][4] As a non-polar molecule, its intermolecular interactions are dominated by weak van der Waals dispersion forces.[5] Consequently, it exhibits high solubility in other non-polar or weakly polar organic solvents while being practically insoluble in highly polar solvents like water.[1][6][7]

The Thermodynamic Underpinnings of Solubility

The dissolution of one substance (solute) into another (solvent) is a spontaneous process governed by the change in Gibbs free energy of mixing (ΔG_mix). For dissolution to occur, ΔG_mix must be negative. The equation is:

ΔG_mix = ΔH_mix - TΔS_mix

Where:

• ΔH_mix is the enthalpy of mixing.

• T is the absolute temperature.

• ΔS_mix is the entropy of mixing.

The dissolution process can be conceptually broken down into three steps:

• Overcoming Solute-Solute Interactions: Energy is required to separate the dodecane molecules from each other.

• Overcoming Solvent-Solvent Interactions: Energy is required to create cavities in the solvent structure.

• Forming Solute-Solvent Interactions: Energy is released when dodecane molecules interact with solvent molecules.[8]

For dodecane dissolving in a non-polar solvent like hexane, the energy required to break the initial solute-solute and solvent-solvent van der Waals forces is comparable to the energy released when new solute-solvent van der Waals forces are formed.[5] This results in a very small enthalpy of mixing (ΔH_mix ≈ 0). The primary driving force for dissolution is the significant increase in entropy (ΔS_mix > 0) from the random mixing of the molecules, making ΔG_mix negative and leading to high miscibility.[8]

Conversely, when attempting to dissolve dodecane in a polar solvent like water, the strong hydrogen bonds between water molecules must be broken. The weak van der Waals interactions formed between dodecane and water cannot compensate for this energy cost, resulting in a large, positive ΔH_mix that prevents dissolution.[1]

Predictive Frameworks: The Hildebrand Solubility Parameter

Predicting solubility without extensive experimentation is a key goal in chemical process design.[9] One of the most effective and straightforward tools for this, especially for non-polar systems, is the Hildebrand solubility parameter (δ).[10][11] The parameter is defined as the square root of the cohesive energy density (CED), which is the energy required to vaporize a unit volume of liquid, overcoming all intermolecular forces.[10][12]

δ = (CED)¹ᐟ² = ((ΔH_v - RT) / V_m)¹ᐟ²

Where:

• ΔH_v is the heat of vaporization.

• R is the ideal gas constant.

• T is the temperature.

• V_m is the molar volume.

The core principle is that two substances are likely to be miscible if their Hildebrand solubility parameters are similar (i.e., |δ₁ - δ₂| is small).[10] This provides a quantitative extension of the "like dissolves like" rule. While highly effective for non-polar and slightly polar systems, its predictive power diminishes for systems with strong hydrogen bonding.[10] More advanced models like UNIFAC, COSMO-RS, and various machine learning algorithms are now being employed for more complex systems and higher accuracy predictions.[9][13][14]

dot graph Solubility_Prediction { layout=neato; graph [bgcolor="#F1F3F4", pad="0.5"]; node [style=filled, shape=circle, fontname="Helvetica", fontsize=12]; edge [fontname="Helvetica", fontsize=10];

// Main compound Dodecane [pos="0,0!", label="Dodecane\nδ ≈ 16.6 MPa¹/²", fillcolor="#EA4335", fontcolor="#202124", width=1.8];

// Solvents Hexane [pos="-3,2!", label="Hexane\nδ ≈ 14.9 MPa¹/²", fillcolor="#34A853", fontcolor="#202124", width=1.5]; Toluene [pos="-2,-3!", label="Toluene\nδ ≈ 18.2 MPa¹/²", fillcolor="#34A853", fontcolor="#202124", width=1.5]; Acetone [pos="3,2.5!", label="Acetone\nδ ≈ 20.0 MPa¹/²", fillcolor="#FBBC05", fontcolor="#202124", width=1.5]; Ethanol [pos="4,-1.5!", label="Ethanol\nδ ≈ 26.5 MPa¹/²", fillcolor="#FBBC05", fontcolor="#202124", width=1.5]; Water [pos="0,4!", label="Water\nδ ≈ 47.8 MPa¹/²", fillcolor="#4285F4", fontcolor="#FFFFFF", width=1.5];

// Edges indicating miscibility Dodecane -- Hexane [label=" Good Miscibility\n|Δδ| ≈ 1.7", color="#34A853", fontcolor="#5F6368", penwidth=2]; Dodecane -- Toluene [label=" Good Miscibility\n|Δδ| ≈ 1.6", color="#34A853", fontcolor="#5F6368", penwidth=2]; Dodecane -- Acetone [label=" Partial Miscibility\n|Δδ| ≈ 3.4", color="#FBBC05", fontcolor="#5F6368", style=dashed, penwidth=1.5]; Dodecane -- Ethanol [label=" Poor Miscibility\n|Δδ| ≈ 9.9", color="#EA4335", fontcolor="#5F6368", style=dashed, penwidth=1.5]; Dodecane -- Water [label=" Immiscible\n|Δδ| ≈ 31.2", color="#EA4335", fontcolor="#5F6368", style=dotted, penwidth=1.5]; } enddot Caption: Hildebrand parameters predicting dodecane solubility.

Quantitative Solubility of Dodecane in Common Organic Solvents

The following table summarizes the solubility behavior of n-dodecane in a selection of organic solvents at standard temperature and pressure. For non-polar and weakly polar solvents, dodecane is often miscible in all proportions.

Solvent	Solvent Type	Hildebrand δ (MPa¹/²)	Solubility of Dodecane	Reference
n-Hexane	Non-polar Aliphatic	14.9	Miscible	[1]
Toluene	Non-polar Aromatic	18.2	Miscible	[1]
Benzene	Non-polar Aromatic	18.7	Miscible	[1]
Carbon Tetrachloride	Non-polar Halogenated	17.6	Very Soluble	[2][3]
Diethyl Ether	Weakly Polar Ether	15.1	Very Soluble	[2][3]
Chloroform	Weakly Polar Halogenated	19.0	Very Soluble	[2][3]
Acetone	Polar Aprotic Ketone	20.0	Soluble	[2][3]
Ethanol	Polar Protic Alcohol	26.5	Very Soluble	[2]
Methanol	Polar Protic Alcohol	29.7	Poorly Miscible / Phase Separation	[15]
Water	Polar Protic	47.8	Practically Insoluble	[1]

Note: "Very Soluble" and "Miscible" are often used interchangeably for liquids like dodecane in compatible solvents. The distinction for ethanol is noted as some sources indicate high solubility while others may observe limits depending on conditions like water content.

Experimental Protocol: The Static Equilibrium (Shake-Flask) Method

The determination of liquid-liquid solubility requires a robust and reproducible methodology. The static equilibrium or "shake-flask" method is a classical and highly reliable approach for generating accurate solubility data.[16][17] Its trustworthiness stems from ensuring that the system has reached a true thermodynamic equilibrium, which is confirmed by the sustained presence of two distinct phases.[17][18]

Step-by-Step Methodology

• Preparation:

  • Ensure all glassware (e.g., sealed vials, flasks) is scrupulously clean and dry.

  • Use high-purity dodecane and solvent (>99% purity) to avoid interference from impurities.

• System Setup:

  • In a series of temperature-controlled, sealable vials, add a known volume or mass of the solvent.

  • Add an excess amount of dodecane to each vial. The presence of a distinct, separate dodecane phase after equilibration is essential for confirming saturation.

• Equilibration:

  • Seal the vials to prevent evaporation.

  • Place the vials in a thermostatted shaker bath set to the desired temperature (e.g., 298.15 K). Precise temperature control is crucial as solubility is temperature-dependent.[17][18]

  • Agitate the mixtures for a sufficient duration to ensure equilibrium is reached. This can range from several hours to over 24 hours, depending on the system's viscosity and interfacial tension.[16][17] It is advisable to determine the necessary equilibration time by analyzing samples at different time points (e.g., 12, 24, 36 hours) until the measured concentration remains constant.

• Phase Separation:

  • Stop agitation and allow the vials to rest in the temperature bath. This permits the two liquid phases (the solvent saturated with dodecane, and the excess dodecane phase) to separate completely via gravity. For systems that form emulsions, centrifugation at a constant temperature may be required.

• Sampling:

  • Carefully extract an aliquot from the solvent-rich phase using a syringe or pipette. It is critical to avoid disturbing the interface or drawing any of the excess dodecane phase into the sample.

• Analysis:

  • Accurately determine the mass or volume of the collected aliquot.

  • Quantify the concentration of dodecane in the aliquot using a suitable analytical technique. Gas Chromatography (GC) with a Flame Ionization Detector (FID) is highly effective for this purpose due to its sensitivity and specificity for hydrocarbons.

  • Prepare a calibration curve using standards of known dodecane concentration in the same solvent to ensure accurate quantification.

• Data Reporting:

  • Express the solubility as a mole fraction, mass fraction, or grams of solute per 100 g of solvent.

  • Report the precise temperature and pressure at which the measurement was conducted.

Conclusion

The solubility of dodecane in organic solvents is a direct reflection of its non-polar nature, adhering strongly to the "like dissolves like" principle. Its high miscibility with non-polar aliphatic and aromatic hydrocarbons and poor miscibility with polar substances like water are well-explained by the thermodynamics of mixing and intermolecular forces. The Hildebrand solubility parameter offers a valuable, simple predictive tool for estimating this behavior. For definitive quantitative data, rigorous experimental methods such as the static equilibrium shake-flask technique are essential, providing the accuracy required for scientific research and industrial process design.

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An In-depth Technical Guide to Dodecane as a Nonpolar Solvent in Organic Synthesis

This guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of n-dodecane as a specialized, nonpolar solvent for organic synthesis. We will move beyond a simple recitation of properties to explore the causal relationships between its physicochemical characteristics and its practical applications, offering field-proven insights into its strategic use, experimental design, and post-reaction handling.

Dodecane in the Landscape of Aprotic Nonpolar Solvents

In organic synthesis, the choice of solvent is a critical parameter that can dictate reaction outcomes, yield, and purity. Aprotic nonpolar solvents are essential for dissolving nonpolar reagents and stabilizing reactive intermediates that are incompatible with acidic protons. While lower-boiling alkanes like hexane and heptane are commonplace, dodecane (C₁₂H₂₆) occupies a unique niche due to its high boiling point, thermal stability, and chemical inertness.[1][2] It is not merely a "hotter hexane" but a strategic choice for specific, challenging reaction conditions where volatility and reactivity must be minimized.

Its utility stems from its simple, saturated hydrocarbon structure, which renders it unreactive to a wide range of reagents, including strong oxidizing and reducing agents.[2] This inertness ensures that the solvent remains a passive medium, preventing the formation of solvent-related byproducts that can complicate purification and reduce yields.

Physicochemical Properties: The Foundation of Application

The decision to use dodecane is fundamentally driven by its physical properties. Its high boiling point is its most defining feature, enabling a broad operational temperature range unavailable with more conventional solvents.

Table 1: Comparative Properties of Common Nonpolar Solvents

Property	n-Dodecane	n-Heptane	Toluene
Formula	C₁₂H₂₆	C₇H₁₆	C₇H₈
Molar Mass (g·mol⁻¹)	170.34	100.21	92.14
Boiling Point (°C)	216.3[3]	98.4	110.6
Melting Point (°C)	-9.6[3][4]	-90.6	-95
Density (g·mL⁻¹ at 20°C)	0.749[4]	0.684	0.867
Vapor Pressure (kPa at 47.8°C)	0.133[5]	15.1 (at 50°C)	7.8 (at 40°C)
Flash Point (°C)	71 - 74[3][5]	-4	4
Water Solubility	Insoluble[1][6]	Insoluble	Slightly Soluble
Solubility in Organics	Soluble in nonpolar solvents (ether, acetone, chloroform)[1][2]	Miscible	Miscible

The key takeaway from this data is dodecane's significantly lower volatility and higher boiling point. This allows for sustained, high-temperature reactions without the need for high-pressure apparatus, reducing solvent loss and ensuring consistent reaction conditions.[7][8]

Core Applications & Mechanistic Rationale

Dodecane's properties make it the solvent of choice for several specific applications where other solvents would fail.

A. High-Temperature Synthesis

Many organic reactions, such as certain rearrangements, nanoparticle syntheses, and metal-catalyzed cross-couplings, require thermal energy to overcome high activation barriers. Dodecane provides a stable thermal bath up to 216°C, ensuring that the reaction proceeds at a reasonable rate without significant solvent evaporation.

• Causality: The long carbon chain of dodecane results in strong van der Waals forces between molecules, requiring more energy (a higher temperature) to transition into the gas phase compared to shorter-chain alkanes. This intrinsic property is directly harnessed for high-temperature chemistry.

B. Nanomaterial and Polymer Synthesis

In the synthesis of quantum dots, metal nanoparticles, and certain polymers, precise temperature control is critical for dictating particle size, morphology, and polymer chain length. Dodecane serves as a high-boiling, non-coordinating solvent, meaning it does not interfere with the ligand-metal interactions that govern nanoparticle growth.

C. Distillation Chaser

In post-synthesis purification, dodecane can be used as a "distillation chaser."[4][9] After the primary reaction solvent has been removed, a small amount of dodecane can be added to the flask. During distillation of the product, the high-boiling dodecane physically displaces the last traces of the lower-boiling product from the distillation apparatus, ensuring a more complete recovery.

D. Model Solvent in Fuel Science

Dodecane is frequently used as a surrogate for kerosene-based jet fuels in combustion research and as a model solvent for studies on fuel desulfurization.[4][10] In Extractive-Catalytic Oxidative Desulfurization (ECODS) research, dodecane serves as the nonpolar phase from which oxidized sulfur compounds are extracted, mimicking the composition of diesel or jet fuel.[11][12][13]

Experimental Workflow: From Setup to Product Isolation

Working with a high-boiling solvent like dodecane requires specific techniques, particularly during the work-up phase.

Protocol 1: General High-Temperature Reaction Setup

• Glassware Assembly: Equip a three-neck round-bottom flask with a magnetic stir bar, a reflux condenser (with water supply), a thermometer or thermocouple probe, and a gas inlet for maintaining an inert atmosphere (e.g., Nitrogen or Argon).

• Reagent Addition: Charge the flask with the solid reagents and dodecane solvent. Liquid reagents can be added via syringe through a septum.

• Heating: Place the flask in a suitable heating mantle or oil bath. An oil bath provides more uniform temperature control, which is critical for reproducible results.

• Execution: Slowly raise the temperature to the desired setpoint. The reflux line of the condensing solvent should be monitored to ensure it does not rise too high in the condenser, which would indicate excessive heating.

• Monitoring: Track the reaction progress using appropriate analytical techniques (e.g., TLC, GC-MS) by carefully withdrawing small aliquots.

Below is a diagram illustrating a typical setup for a high-temperature reaction in dodecane.

Caption: A standard experimental setup for reactions requiring high temperatures using dodecane.

Protocol 2: Post-Reaction Work-up and Purification

The primary challenge with dodecane is its removal. Standard rotary evaporation is often inefficient and time-consuming. The choice of work-up is therefore critical and depends on the properties of the desired product.

• Product is a Solid and Insoluble in Dodecane at Low Temp:

  • Cool the reaction mixture in an ice bath or refrigerator.

  • The product should precipitate out of the solution.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with a small amount of cold, volatile solvent (e.g., cold hexane or pentane) to remove residual dodecane.

  • Dry the product under high vacuum.

• Product is Soluble in Dodecane:

  • Option A: Liquid-Liquid Extraction (for polar impurities). Perform a standard aqueous wash in a separatory funnel to remove water-soluble salts and reagents.[14] The dodecane layer, containing the product, is then carried forward.

  • Option B: Direct Chromatographic Purification.

    • Adsorb the entire reaction mixture directly onto a solid support (e.g., silica gel or celite).

    • Load this solid onto a flash chromatography column.

    • Elute with a standard, more volatile solvent system (e.g., hexanes/ethyl acetate). The nonpolar dodecane will elute quickly with the nonpolar mobile phase, followed by the separation of the desired product. This is often the most effective method.

  • Option C: High-Vacuum Distillation (Kugelrohr). If the desired product is significantly more volatile than dodecane (i.e., boils at a lower temperature under high vacuum), a Kugelrohr or short-path distillation apparatus can be used to distill the product away from the non-volatile solvent.

The following decision tree provides a logical workflow for selecting the appropriate purification strategy.

Caption: Decision workflow for product isolation from a dodecane reaction mixture.

Safety, Handling, and Environmental Considerations

As a professional-grade chemical, dodecane requires strict adherence to safety protocols.

• Core Hazards: Dodecane presents a significant aspiration hazard ; it can be fatal if swallowed and enters the airways.[15][16][17] It is also classified as a combustible liquid and repeated exposure may cause skin dryness or cracking.[15][16][17] Some safety data sheets also note that it can be toxic if inhaled.[15][18]

• Handling: Always handle dodecane within a certified chemical fume hood to ensure good ventilation.[19][20] Wear appropriate personal protective equipment (PPE), including nitrile gloves, safety glasses, and a lab coat. Keep away from heat, sparks, and open flames.[20]

• Storage: Store in a cool, dry, and well-ventilated area in tightly sealed containers.[5][20] It should be stored separately from strong oxidizing agents.[5]

• Disposal: Dodecane and solutions containing it must be disposed of as hazardous chemical waste.[18] Do not pour down the drain.[18] All disposal must be in accordance with institutional, local, and national regulations.

• Green Chemistry Perspective: While dodecane is a hydrocarbon derived from petroleum, it is sometimes considered a "greener" alternative to halogenated or aromatic solvents like dichloromethane or benzene due to its lower toxicity profile.[21] However, the push towards sustainability is driving research into producing dodecane from renewable, bio-based sources to reduce its lifecycle environmental impact.[22]

Conclusion

N-dodecane is a highly valuable, albeit specialized, nonpolar solvent in the toolkit of the modern synthetic chemist. Its utility is not that of a general-purpose solvent but as a problem-solver for reactions that demand high temperatures, chemical inertness, and low volatility. By understanding its unique physicochemical properties, researchers can strategically employ dodecane to access reaction pathways that are otherwise difficult to achieve. Mastery of the specific work-up and purification techniques required for this high-boiling solvent is essential for leveraging its full potential in the synthesis of novel small molecules, polymers, and advanced materials.

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Investigating Dodecane as a Phase Change Material for Thermal Energy Storage: A Technical Guide

Abstract

Phase Change Materials (PCMs) represent a cornerstone technology in thermal energy storage (TES) by offering high energy storage density at nearly constant temperatures.[1][2] Among the organic PCMs, n-dodecane, a paraffin hydrocarbon, has garnered significant interest due to its favorable phase transition characteristics, chemical stability, and non-corrosive nature.[3] This technical guide provides a comprehensive investigation into the suitability of n-dodecane as a PCM for various thermal energy storage applications. It details the fundamental thermophysical properties of dodecane, presents rigorous experimental protocols for its characterization, explores strategies for performance enhancement, and discusses practical considerations for system integration. This document is intended for researchers, scientists, and engineers in the fields of materials science, thermal management, and sustainable energy systems.

Introduction to Latent Heat Storage and Dodecane's Role

Thermal energy storage (TES) is a critical technology for bridging the temporal gap between energy availability and demand, thereby enhancing the efficiency and reliability of energy systems.[1][2] TES can be broadly categorized into sensible heat, latent heat, and thermochemical storage. Latent heat thermal energy storage (LHTES) utilizes PCMs, which absorb or release large amounts of energy—the latent heat of fusion—during their phase transition (typically solid-liquid) at a constant temperature.[1][2][4] This characteristic makes LHTES systems more compact than sensible heat systems for the same storage capacity.

N-dodecane (C₁₂H₂₆) is a linear alkane that exhibits a solid-liquid phase transition at a temperature suitable for a variety of low-temperature applications, including the thermal management of electronics, buildings, and solar thermal systems.[3][4] Its inherent properties, such as a high latent heat of fusion, chemical inertness, and predictable melting behavior, make it an attractive candidate for LHTES.[3] However, like other paraffin-based PCMs, its primary limitation is a low thermal conductivity, which impedes heat transfer rates during charging and discharging cycles.[3][5] This guide will address this challenge by exploring modern enhancement techniques.

Fundamental Thermophysical Properties of n-Dodecane

A thorough understanding of a PCM's thermophysical properties is paramount for material selection and thermal storage system design. The key properties of n-dodecane are summarized below.

Property	Value	Unit	Notes
Melting Point	~ -9.6	°C	The temperature at which the solid-liquid phase change occurs.[3][6]
Latent Heat of Fusion	~ 216.7	J/g (kJ/kg)	The amount of energy absorbed per unit mass during melting.[6][7]
Thermal Conductivity (Liquid)	~ 0.14 - 0.15	W/(m·K)	Relatively low, a key challenge for heat transfer.[8]
Thermal Conductivity (Solid)	Varies	W/(m·K)	Generally higher than the liquid phase.
Density (Liquid @ 25°C)	~ 750	kg/m ³	Decreases with increasing temperature.[9][10]
Specific Heat Capacity (Liquid)	~ 2.2	J/(g·K)	The heat required to raise the temperature of the liquid form.[9]
Chemical Formula	C₁₂H₂₆	-	A saturated hydrocarbon (alkane).
Molar Mass	170.34	g/mol	[8]

Note: These values are approximate and can vary slightly based on purity and measurement conditions.

Experimental Characterization of Dodecane

Accurate characterization is essential to validate the suitability of dodecane for a specific application. The two most critical characterization techniques are Differential Scanning Calorimetry (DSC) and Thermal Conductivity Analysis.

Differential Scanning Calorimetry (DSC)

DSC is the primary technique used to measure the phase change temperature and latent heat of fusion of PCMs.[11][12][13] It works by measuring the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using standard materials like indium (m.p. 156.6°C, ΔHf = 28.45 J/g) and n-dodecane itself (m.p. -9.65°C, ΔHf = 216.73 J/g) for low-temperature applications.[6][7]

• Sample Preparation: Accurately weigh 5-10 mg of high-purity n-dodecane into a hermetically sealed aluminum DSC pan.[6][12] Prepare an empty, hermetically sealed aluminum pan to serve as the reference.[6][7]

• Thermal Program:

  • Equilibrate the sample at a temperature well above its melting point (e.g., 30°C).

  • Cool the sample at a controlled rate (e.g., 5-10°C/min) to a temperature well below its freezing point (e.g., -40°C) to record the crystallization exotherm.[11][14]

  • Hold isothermally for a few minutes to ensure complete solidification.

  • Heat the sample at the same controlled rate back to the starting temperature to record the melting endotherm.[14]

  • Perform the analysis under an inert nitrogen atmosphere (purge gas flow ~20 mL/min) to prevent oxidation.[7][11]

• Data Analysis: From the resulting DSC curve (thermogram), determine the onset temperature of melting, the peak temperature, and integrate the area of the melting peak to calculate the latent heat of fusion (ΔHf).[6][7]

Thermal Conductivity Measurement

Measuring thermal conductivity is crucial for designing the heat exchanger component of the LHTES system. Transient methods are often preferred for liquids as they minimize the effects of natural convection.[15][16] The Transient Hot Wire (THW) method is a widely accepted technique.[15][17]

• Instrument and Sensor: Utilize a THW instrument compliant with standards such as ASTM D7896-19.[17] The sensor consists of a thin platinum wire that acts as both a heating element and a temperature sensor.[11]

• Sample Preparation: Place the liquid n-dodecane in a specialized measurement cell. For PCMs, a cell with a spring-loaded design is ideal to accommodate volume changes during phase transition and ensure constant contact between the sample and the wire.[17]

• Measurement Procedure:

  • Submerge the hot wire sensor completely in the liquid dodecane at a stable, known temperature.

  • Apply a constant current step to the wire for a very short duration (typically 1 second).[15][17]

  • Record the temperature rise of the wire as a function of time.

  • The thermal conductivity of the fluid is calculated from the linear relationship between the temperature rise and the logarithm of time.

• Temperature-Dependent Measurement: To characterize the material fully, perform measurements at various temperatures, both below (solid phase) and above (liquid phase) the melting point. This requires a temperature-controlled bath or chamber.

Performance Enhancement Strategies

The primary drawback of dodecane is its low thermal conductivity.[3] This can be mitigated by creating composite PCMs with high-conductivity additives.

Nanoparticle Dispersion

Dispersing nanoparticles such as metal oxides (e.g., Al₂O₃, TiO₂, ZnO), carbon nanotubes (CNTs), or graphene into the dodecane matrix can significantly enhance thermal conductivity.[18][19][20]

• Material Weighing: Weigh the required amounts of n-dodecane and nanoparticles (e.g., copper nanoparticles) to achieve the desired weight percentage (e.g., 1-5 wt.%).[20][21]

• Melting and Mixing: Heat the dodecane on a hot plate to a temperature comfortably above its melting point (e.g., 40-50°C). Gradually add the nanoparticles while stirring with a magnetic stirrer.[21]

• Dispersion using Ultrasonication: Transfer the mixture to an ultrasonic bath or use a probe sonicator. Apply high-power ultrasonication for 1-2 hours.[21] This process uses acoustic cavitation to break down particle agglomerates, ensuring a stable and uniform dispersion.[21]

• Stability Assessment: Visually inspect the nanofluid after a settling period to check for sedimentation. For quantitative analysis, techniques like Dynamic Light Scattering (DLS) can be used to assess particle size distribution and dispersion quality.

The workflow for preparing and characterizing these enhanced PCMs is critical for achieving reliable results.

Caption: Experimental workflow for preparation and characterization of nanoparticle-enhanced dodecane.

System Design and Operational Considerations

Thermal Cycling Stability

For any LHTES application, the PCM must exhibit stable thermophysical properties over thousands of melting and freezing cycles.[22][23][24] Accelerated thermal cycling tests, where samples are repeatedly heated and cooled in an environmental chamber, are crucial.[14][25] DSC analysis should be performed on samples before and after cycling (e.g., after 100, 500, and 1000 cycles) to check for any degradation, which might manifest as a change in melting temperature or a decrease in latent heat.[23][25]

Encapsulation

To be used in practical systems, liquid PCMs like dodecane must be encapsulated to contain the liquid phase and provide a larger heat transfer surface area. Encapsulation can be categorized as:

• Microencapsulation: Dodecane is enclosed in microscopic polymer shells (micrometers in diameter).

• Macroencapsulation: Dodecane is contained within larger tubes, spheres, or panels.

The choice of encapsulation material must ensure chemical compatibility with dodecane and possess adequate thermal conductivity.

Safety and Handling

N-dodecane is a combustible liquid and requires proper handling and storage.[26][27][28]

• Storage: Store in a cool, dry, well-ventilated area away from sources of ignition.[26][27][28] Keep containers tightly closed.[26][27]

• Handling: Use with adequate ventilation and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and protective clothing.[26][27][28] Avoid inhalation of vapors and direct contact with skin or eyes.[26][27]

• Spills: In case of a spill, remove all ignition sources. Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable container for disposal.[26][27] Do not let the product enter drains.[27]

The principle of latent heat storage is visualized below, illustrating how dodecane absorbs and releases heat during its phase transition.

Caption: Principle of latent heat storage using dodecane's phase transition.

Conclusion

N-dodecane stands as a highly promising phase change material for low-temperature thermal energy storage applications. Its attractive properties include a suitable melting point for cooling applications, high latent heat of fusion, and excellent chemical stability. The primary challenge of its low thermal conductivity can be effectively addressed through the creation of nanoparticle-enhanced composites. Rigorous thermophysical characterization using standardized protocols for DSC and thermal conductivity measurement is essential for reliable system design. With appropriate engineering, including encapsulation and performance enhancement, dodecane-based PCMs can play a significant role in developing more efficient thermal management systems across various industries, from electronics to renewable energy.

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A Senior Application Scientist's Guide to the Fundamental Combustion Kinetics of n-Dodecane

Abstract

n-Dodecane (n-C₁₂H₂₆), a linear alkane, serves as a critical surrogate component for diesel and jet fuels in combustion research.[1][2] Its molecular structure is representative of the paraffinic content in these complex real-world fuels, making it an ideal model compound for fundamental studies.[2] Understanding the intricate network of chemical reactions that govern its oxidation and pyrolysis is paramount for the design of next-generation, high-efficiency, low-emission combustion engines. This in-depth technical guide provides a comprehensive overview of the core principles of n-dodecane combustion kinetics, tailored for researchers and scientists in the field. We will explore the temperature-dependent reaction mechanisms, detail the state-of-the-art experimental techniques for their investigation, and discuss the development and validation of predictive chemical kinetic models.

The Chemical Soul of a Surrogate: Unraveling n-Dodecane's Combustion Pathways

The combustion of n-dodecane is not a single reaction but a complex cascade of thousands of elementary reactions involving hundreds of chemical species. The dominant reaction pathways are highly dependent on temperature, pressure, and the fuel-to-air equivalence ratio. Broadly, we can categorize the combustion process into two main regimes: low-temperature and high-temperature oxidation.

The Intricacies of Low-Temperature Combustion (LTC) and the Negative Temperature Coefficient (NTC) Phenomenon

At temperatures below approximately 900 K, n-dodecane exhibits a unique reactivity profile known as low-temperature combustion (LTC). This regime is characterized by a complex series of chain-branching reactions that can lead to autoignition. A key feature of LTC is the Negative Temperature Coefficient (NTC) behavior, where the overall reaction rate decreases with increasing temperature over a certain range.[3][4] This counter-intuitive phenomenon is crucial for understanding engine knock and advanced combustion concepts like Homogeneous Charge Compression Ignition (HCCI).

The core of LTC chemistry revolves around the formation and subsequent reactions of alkylperoxy (RO₂) and hydroperoxyalkyl (QOOH) radicals. The process begins with the abstraction of a hydrogen atom from the n-dodecane molecule by radicals such as OH, forming an alkyl radical (R). This is followed by the addition of molecular oxygen to form an alkylperoxy radical.

Key Steps in Low-Temperature n-Dodecane Oxidation:

• Initiation: H-atom abstraction from n-dodecane (C₁₂H₂₆) to form an alkyl radical (C₁₂H₂₅).

• O₂ Addition: The alkyl radical rapidly adds to molecular oxygen to form an alkylperoxy radical (C₁₂H₂₅O₂).

• Isomerization: The alkylperoxy radical undergoes internal H-atom abstraction to form a hydroperoxyalkyl radical (QOOH).

• Second O₂ Addition: The hydroperoxyalkyl radical can add another O₂ molecule, leading to the formation of a hydroperoxyalkyl-peroxy radical (O₂QOOH).

• Chain Branching: The decomposition of these peroxy species leads to the formation of highly reactive OH radicals, accelerating the overall reaction rate. This multi-stage ignition process can manifest as cool, blue, and hot flames.[5][6]

The NTC behavior arises from a competition between chain-branching and chain-propagating pathways. As the temperature increases within the NTC region, the decomposition of the alkylperoxy radical back to the alkyl radical and O₂ becomes more favorable, reducing the rate of the crucial isomerization step that leads to chain branching.

Diagram: Low-Temperature Oxidation Pathway of n-Dodecane

Caption: Simplified reaction pathway for the low-temperature oxidation of n-dodecane, highlighting the key radical species and the onset of the NTC effect.

High-Temperature Combustion: A Shift Towards Pyrolysis

Above approximately 1000 K, the combustion mechanism transitions to a high-temperature regime. Here, the initial decomposition of the fuel is dominated by pyrolysis, the thermal breakdown of the molecule in the absence of oxygen.[7][8] The primary initiation step is the C-C bond fission of the n-dodecane molecule, producing smaller alkyl radicals.

These smaller radicals then undergo a series of β-scission reactions, breaking down into smaller, more stable molecules, primarily alkenes (olefins) like ethylene and propene, and smaller radicals.[9] These smaller species then oxidize to form carbon monoxide (CO) and eventually carbon dioxide (CO₂).

Key Characteristics of High-Temperature n-Dodecane Combustion:

• Dominance of Pyrolysis: Thermal decomposition of the fuel molecule is the primary initiation pathway.

• Formation of Small Alkenes: The breakdown of larger alkyl radicals leads to the formation of ethylene, propene, and other small olefins.

• Importance of H₂/O₂ Chemistry: The subsequent oxidation of smaller molecules is governed by the well-established H₂/O₂ reaction mechanism.

• Reduced Complexity: Compared to LTC, the high-temperature mechanism involves fewer complex, multi-step reaction pathways.

Probing the Flames: Experimental Methodologies in Dodecane Combustion Kinetics

The development and validation of accurate kinetic models are critically dependent on high-quality experimental data. A variety of experimental techniques are employed to study n-dodecane combustion over a wide range of conditions.

Shock Tubes: The High-Temperature Workhorse

Shock tubes are a primary tool for studying high-temperature gas-phase kinetics.[10][11] A high-pressure driver gas is used to generate a shock wave that rapidly heats and compresses a test gas mixture to precisely controlled temperatures and pressures.

Experimental Protocol: Shock Tube Ignition Delay Time Measurement

• Mixture Preparation: A precise mixture of n-dodecane vapor, oxidizer (typically air or oxygen), and a diluent (e.g., argon) is prepared in a mixing tank.

• Shock Wave Generation: A diaphragm separating the high-pressure driver section from the low-pressure driven section is ruptured, generating a shock wave.

• Rapid Heating and Compression: The shock wave travels down the tube, compressing and heating the test gas mixture in its path.

• Ignition Detection: The onset of ignition behind the reflected shock wave is typically detected by measuring the sharp rise in pressure or the emission of light from excited radical species like OH*.[12]

• Data Analysis: The ignition delay time is defined as the time between the arrival of the shock wave and the onset of ignition.

Diagram: Shock Tube Experimental Workflow

Caption: A workflow diagram illustrating the key steps in a shock tube experiment for measuring ignition delay times.

Jet-Stirred Reactors (JSRs): Unraveling Intermediate Species

Jet-stirred reactors (JSRs) are ideal for studying the evolution of chemical species at relatively constant temperature and pressure.[13] A continuous flow of reactants is injected into a spherical reactor through nozzles, creating a highly turbulent environment that ensures perfect mixing.

Experimental Protocol: JSR Species Profiling

• Reactor Setup: The JSR is heated to the desired temperature, and the pressure is controlled.

• Reactant Flow: A pre-vaporized mixture of n-dodecane and oxidizer is continuously fed into the reactor at a controlled flow rate.

• Sampling: A small sample of the reacting mixture is continuously extracted from the reactor through a sonic probe.

• Species Analysis: The sampled gas is rapidly cooled to quench the reactions and then analyzed using techniques like gas chromatography-mass spectrometry (GC-MS) to identify and quantify the concentrations of reactants, intermediates, and products.[13]

Rapid Compression Machines (RCMs): Simulating Engine Conditions

Rapid compression machines (RCMs) are used to study autoignition phenomena at conditions relevant to internal combustion engines.[1] A piston rapidly compresses a fuel-air mixture, and the subsequent ignition process is monitored. RCMs are particularly well-suited for studying low-to-intermediate temperature chemistry and the NTC region.[1][4]

Flow Reactors: Mapping Reaction Progress

Flow reactors provide valuable data on the temporal evolution of species concentrations under well-controlled temperature profiles.[8][14] A fuel-oxidizer mixture flows through a heated tube, and samples are extracted at different points along the reactor to map the progress of the reaction.

Experimental Technique	Typical Temperature Range (K)	Typical Pressure Range (atm)	Primary Measurement	Key Application
Shock Tube	1000 - 2500+	1 - 100+	Ignition Delay Times, Species Profiles	High-temperature kinetics, model validation
Jet-Stirred Reactor	500 - 1200	1 - 10	Species Concentrations	Intermediate species identification, mechanism development
Rapid Compression Machine	600 - 1000	10 - 50	Ignition Delay Times, Pressure Traces	Low-temperature autoignition, NTC studies
Flow Reactor	800 - 1500	1 - 20	Species Profiles vs. Residence Time	Pyrolysis and oxidation studies, mechanism validation

From Data to Prediction: The Art and Science of Chemical Kinetic Modeling

The ultimate goal of fundamental combustion research is to develop detailed and reliable chemical kinetic models that can accurately predict combustion phenomena. These models consist of a comprehensive list of elementary reactions with their corresponding rate constants and thermochemical data for all involved species.

Detailed Chemical Kinetic Models

Detailed models aim to include all plausible elementary reactions and species involved in the combustion process. For a molecule as large as n-dodecane, these models can be enormous, often containing thousands of species and tens of thousands of reactions.[1][3] The development of these models is an iterative process involving:

• Mechanism Generation: Utilizing established reaction classes and automated mechanism generation tools.

• Rate Constant Estimation: Employing theoretical calculations, analogies to similar reactions, and experimental data.

• Thermochemical Data: Calculating the thermodynamic properties of all species.

• Model Validation: Comparing model predictions against a wide range of experimental data from different facilities and under various conditions.

Reduced Chemical Kinetic Models

For practical applications like computational fluid dynamics (CFD) simulations of engines, detailed models are computationally too expensive. Therefore, reduced models are developed by systematically removing unimportant species and reactions from the detailed mechanism without sacrificing predictive accuracy for the target application.[15] Techniques like sensitivity analysis and reaction path analysis are used to identify the most influential reactions.

The Dark Side of Combustion: Soot Formation from n-Dodecane

Soot, a major pollutant from diesel engines, is a complex carbonaceous particulate formed during the incomplete combustion of hydrocarbons. The long carbon chain of n-dodecane makes it a significant contributor to soot formation.[16]

The formation of soot is a multi-step process:

• Precursor Formation: The pyrolysis of n-dodecane leads to the formation of small unsaturated hydrocarbons, particularly acetylene (C₂H₂), which is a key building block for aromatic rings.

• PAH Formation: Acetylene and other precursors react to form polycyclic aromatic hydrocarbons (PAHs), such as benzene and naphthalene.

• Particle Inception: PAHs grow in size and eventually nucleate to form the first solid soot particles.

• Soot Growth and Oxidation: The initial particles grow through surface reactions and coagulation, while simultaneously being oxidized by species like O₂ and OH.

Understanding the kinetics of soot formation from n-dodecane is an active area of research, with the goal of developing strategies to minimize these harmful emissions.[16][17][18]

Conclusion and Future Directions

The study of n-dodecane combustion kinetics provides a crucial foundation for understanding and improving the performance of practical transportation fuels. While significant progress has been made in elucidating its complex reaction pathways and developing predictive models, challenges remain. Future research will focus on:

• Improving Low-Temperature Kinetic Models: Further refining the rate constants for key reactions in the LTC regime to improve the prediction of autoignition and NTC behavior.

• High-Pressure Soot Formation: Gaining a more fundamental understanding of the kinetics of soot inception and growth under engine-relevant high-pressure conditions.

• Interaction with Other Fuel Components: Investigating the influence of other fuel components (e.g., aromatics, cycloalkanes) on the combustion kinetics of n-dodecane in surrogate mixtures.

By continuing to integrate advanced experimental techniques with high-fidelity kinetic modeling, the scientific community can pave the way for cleaner and more efficient combustion technologies.

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An In-depth Technical Guide to Exploratory Studies of Dodecane in Microfluidics

Executive Summary

This guide provides a comprehensive technical overview of n-dodecane as a continuous phase in microfluidic applications, particularly for generating aqueous droplets. Dodecane, a simple alkane hydrocarbon, offers a unique set of physicochemical properties that make it a compelling alternative to more common fluorinated or silicone oils. We will delve into the causality behind experimental choices when using dodecane, from surfactant selection to device compatibility. This document is intended for researchers, scientists, and drug development professionals seeking to leverage dodecane's advantages in creating stable, biocompatible micro-reactors for high-throughput screening, single-cell analysis, and chemical synthesis. We will explore its core properties, outline detailed experimental protocols, address common challenges, and provide a comparative analysis against other immiscible phases.

The Case for Dodecane: Physicochemical Properties and Strategic Advantages

The choice of an oil phase in droplet microfluidics is critical and dictates many experimental parameters, including droplet stability, biocompatibility, and material compatibility.[1] While fluorinated oils are lauded for their chemical inertness and high gas permeability, dodecane presents a valuable alternative due to its distinct properties.[1]

Core Rationale for Use:

• Interfacial Tension and Viscosity: Dodecane possesses a moderate viscosity and interfacial tension against water, which provides a wide operational window for generating droplets across various flow regimes.[2] Unlike highly viscous oils that can be difficult to pump and require high pressures, dodecane's properties facilitate stable droplet formation at manageable flow rates.[1][2]

• Solvent Properties: As a hydrocarbon oil, dodecane can dissolve a range of nonpolar molecules and surfactants, offering flexibility in formulating the continuous phase.[3][4] This is particularly useful for applications involving the transport of small molecules across the oil-water interface or for specific chemical reactions.

• Cost and Accessibility: Compared to specialty fluorinated oils and surfactants, dodecane is a readily available and cost-effective commodity chemical, lowering the barrier to entry for certain applications.[5]

Below is a comparative table of key properties for n-dodecane and a common fluorinated oil, HFE-7500.

Property	n-Dodecane (C12H26)	HFE-7500 (Fluorinated Oil)	Significance in Microfluidics
Formula	C12H26	C7H5F11O	Governs chemical interactions and solvent properties.
Molar Mass	170.34 g/mol [3][6][7]	~414 g/mol	Influences density and volatility.
Density (at 20°C)	~0.75 g/mL[3]	~1.61 g/mL[8]	Affects droplet buoyancy and sedimentation; critical for droplet sorting and collection.
Dynamic Viscosity (at 25°C)	~1.34 mPa·s	~1.24 mPa·s[8]	A key parameter in the Capillary number, influencing droplet formation dynamics (dripping vs. jetting).[9]
Boiling Point	~216 °C[10]	~129 °C	Determines the operational temperature range and potential for evaporation.
Surface Tension (vs. Air)	~25.3 mN/m	~16 mN/m	Lower surface tension can aid in device wetting.
Gas Solubility	Moderate[11][12]	High[8]	Crucial for long-term cell viability in droplets by allowing O2/CO2 exchange.[1]
Biocompatibility	Application-dependent; can be cytotoxic.[13]	Generally high.[1][8]	A major consideration for cell-based assays.

Core Applications in Microfluidic Systems

Dodecane's properties make it suitable for a variety of microfluidic applications, primarily centered around the generation of water-in-oil (w/o) emulsions.

• Droplet-Based Chemical Synthesis: Dodecane serves as an excellent continuous phase for creating picoliter- to nanoliter-sized reaction vessels. The droplets isolate reagents, preventing cross-contamination and enabling high-throughput screening of reaction conditions.[14]

• Material Science: It is used in the microfluidic production of monodisperse polymer particles or microgels.[15][16] The oil phase allows for precise control over particle size and morphology.[15][16]

• Cell Encapsulation (with caveats): While dodecane itself can exhibit cytotoxicity, it has been used for short-term cell encapsulation and analysis.[1][13] The choice of surfactant and experimental duration is critical to maintaining cell viability.[13][17] For long-term cell culture, fluorinated oils are generally superior due to their higher gas permeability and biocompatibility.[1][8]

Experimental Design and Methodologies

A successful exploratory study using dodecane requires careful consideration of the interplay between the device, fluids, and surfactants. This section provides a detailed protocol for a foundational application: generating monodisperse water-in-dodecane droplets.

Foundational Workflow: Droplet Generation

The following diagram illustrates a typical workflow for setting up a droplet generation experiment using a flow-focusing microfluidic device.

Caption: A step-by-step process from preparation to analysis for generating w/o droplets.

Detailed Protocol: Generation of Water-in-Dodecane Droplets

This protocol describes a self-validating system for producing stable, monodisperse droplets.

Objective: To generate aqueous droplets with a coefficient of variation (CV) in diameter of <5%.

Materials:

• Microfluidic Device: A PDMS-based flow-focusing or T-junction droplet generator.[9]

• Continuous Phase: n-Dodecane (≥99% purity).

• Dispersed Phase: Deionized water with a fluorescent dye (e.g., fluorescein) for visualization.

• Surfactant: Span 80 (Sorbitan monooleate).

• Pumping System: Two independent, pulsation-free syringe pumps.[18]

• Tubing: PEEK or PTFE tubing with appropriate inner diameter.

• Imaging System: Inverted microscope with a high-speed camera.

Methodology:

• Device and Tubing Preparation:

  • Step: Flush the microfluidic chip channels with n-dodecane for 5 minutes. Then, flush with air to dry.

  • Causality: This step ensures the channel walls are pre-coated with the continuous phase, promoting the formation of water-in-oil droplets by ensuring the oil phase preferentially wets the channel walls.[1] This is critical for PDMS devices which are natively hydrophobic.

• Continuous Phase Preparation:

  • Step: Prepare a 2% (w/w) solution of Span 80 in n-dodecane. Mix thoroughly by vortexing, followed by sonication for 10 minutes to ensure complete dissolution.

  • Causality: Span 80 is a non-ionic surfactant with a low Hydrophilic-Lipophilic Balance (HLB) value, making it ideal for stabilizing w/o emulsions.[19] The 2% concentration is a robust starting point to sufficiently lower interfacial tension, preventing droplet coalescence without causing excessive cytotoxicity for biological applications.[1]

• System Assembly and Priming:

  • Step: Load the continuous phase and dispersed phase into separate gas-tight glass syringes. Connect them to the respective inlets of the microfluidic chip.

  • Step: Prime the oil line first by flowing the dodecane/surfactant mixture through the chip at a low flow rate (e.g., 50 µL/hr) until it fills all channels and exits the outlet.

  • Causality: Priming with the continuous phase removes any air bubbles, which can cause pressure fluctuations and disrupt stable droplet formation.

• Droplet Generation and Optimization:

  • Step: Set the continuous phase (oil) flow rate to 300 µL/hr.

  • Step: Initiate the dispersed phase (water) flow at 100 µL/hr.

  • Step: Observe droplet formation at the junction. Droplets should be forming in a stable "dripping" regime.

  • Causality: The ratio of the continuous to dispersed phase flow rates is a primary determinant of droplet size.[9] The Capillary number (Ca), which represents the ratio of viscous forces to interfacial tension forces, governs the breakup mechanism.[9][14] By adjusting the flow rates, one can finely tune droplet volume.

• Validation and Collection:

  • Step: Once a stable generation is achieved, record high-speed video of the process. Collect the emulsion from the outlet.

  • Step: Use image analysis software (e.g., ImageJ) to measure the diameters of at least 100 droplets. Calculate the mean diameter and the coefficient of variation (CV).

  • Self-Validation: A CV of less than 5% confirms the generation of a monodisperse emulsion, which is a hallmark of a well-controlled microfluidic process.[15]

Key Considerations and Mitigation Strategies

Surfactant Selection and Stabilization

The stability of the generated droplets is paramount. It is conferred by surfactant molecules that adsorb at the oil-water interface, reducing interfacial tension and providing a barrier to coalescence.[1][19]

Caption: Surfactants orient at the interface, with hydrophilic heads in water and tails in dodecane.

• Challenge: Dodecane, being a hydrocarbon, can facilitate molecular transport between droplets, a phenomenon known as "leaching" or "crosstalk".[1] This can be detrimental in high-throughput screening where droplet integrity is essential.

• Mitigation: While not as inert as fluorinated oils, the choice of surfactant can mitigate this. Using surfactants that pack densely at the interface can reduce the transport of encapsulated materials.[20] For sensitive assays, running control droplets (e.g., empty droplets alongside payload droplets) is crucial to quantify the extent of any crosstalk.

Biocompatibility

• Challenge: Alkanes like dodecane can be cytotoxic to mammalian cells upon direct contact or prolonged exposure, potentially by disrupting the lipid bilayer of cell membranes.[13] One study noted that dodecane gave poor viability (<50% after 24 hours) for Jurkat and EL4 cells in static tests.[13][17]

• Mitigation:

  • Minimize Exposure Time: Design experiments for short incubation times.

  • Optimize Surfactant: Use biocompatible surfactants like Span 80 at the lowest effective concentration.[1]

  • Validation: Always perform viability assays (e.g., using Calcein AM/Ethidium homodimer-1) to validate that the chosen oil-surfactant system does not adversely affect the cells in your specific application.[17]

Material Compatibility

• Challenge: Dodecane can cause swelling in PDMS (polydimethylsiloxane), the most common material for fabricating microfluidic devices. This can alter channel dimensions over time, leading to changes in flow resistance and droplet size.

• Mitigation:

  • Limit Experiment Duration: For long-running experiments, the effects of swelling will be more pronounced.

  • Alternative Materials: Consider using solvent-resistant materials like glass or thermoplastics (e.g., COC, PMMA) for device fabrication if extensive dodecane exposure is required.

  • Surface Coatings: Applying a hydrophilic coating to the PDMS channels can sometimes reduce direct contact and swelling, though this can make w/o droplet generation more challenging.[1]

Conclusion and Future Outlook

N-dodecane is a versatile and accessible continuous phase for a range of exploratory studies in droplet microfluidics. Its utility in chemical synthesis and materials science is well-established. While its application in cell-based assays requires careful consideration and validation due to biocompatibility concerns, it remains a valuable tool for short-duration experiments. The primary advantage of dodecane lies in its balance of useful physical properties and low cost, making it an excellent choice for foundational research, methods development, and applications where the extreme inertness of fluorinated oils is not a strict requirement. Future work may focus on identifying novel, biocompatible surfactant systems specifically tailored for hydrocarbon oils, potentially expanding the utility of dodecane for long-term biological studies in micro-droplets.

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Protocols & Analytical Methods

Application Note: Utilizing Dodecane as a Model Oil Phase in Emulsion Research and Development

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of n-dodecane as a model oil phase in the formulation, characterization, and study of emulsions. Dodecane, a simple, well-characterized, and inert alkane, serves as an ideal candidate for fundamental emulsion studies and as a surrogate for more complex oil phases. This document details its physicochemical properties, offers step-by-step protocols for creating both oil-in-water (O/W) and water-in-oil (W/O) emulsions, discusses essential characterization techniques, and provides troubleshooting guidance. The causality behind experimental choices is explained to empower users to rationally design and interpret their emulsion experiments.

Introduction: Why Dodecane?

Emulsions are thermodynamically unstable systems of at least two immiscible liquids, where one liquid is dispersed as droplets within the other. They are central to a vast array of applications, from pharmaceutical formulations and drug delivery to food products and cosmetics.[1] The choice of the oil phase is a critical determinant of an emulsion's properties, including droplet size, stability, and encapsulation efficiency.[2]

N-dodecane (C₁₂H₂₆) is a saturated, straight-chain alkane that offers several distinct advantages as a model oil phase:

• Chemical Inertness: Dodecane is non-polar and lacks reactive functional groups, ensuring that it does not interfere with the active pharmaceutical ingredients (APIs) or sensitive molecules being studied.

• Well-Defined Properties: Its physical and chemical properties are extensively documented, providing a reliable baseline for experimental design and computational modeling.[3][4]

• Immiscibility: Its strong hydrophobicity ensures a sharp, well-defined interface with water, which is crucial for studying interfacial phenomena.[5]

• Optical Transparency: Dodecane is transparent in the visible spectrum, facilitating certain characterization techniques.[6]

These characteristics make dodecane an excellent tool for investigating the fundamental principles of emulsification, screening surfactants, and developing stable formulations before transitioning to more complex, application-specific oils.[7][8]

Physicochemical Properties of n-Dodecane

A thorough understanding of dodecane's properties is essential for predictable formulation. The key parameters are summarized below.

Property	Value	Source
Chemical Formula	C₁₂H₂₆	[5]
Molecular Weight	170.33 g/mol	[3]
Appearance	Colorless liquid	[5]
Density (at 20°C)	~0.749 g/cm³	[5]
Boiling Point	216.3 °C	[5]
Melting Point	-9.6 °C	[5]
Viscosity (at 25°C)	~1.34 mPa·s	[4]
Refractive Index (at 20°C)	~1.421	[6]
Water Solubility	Insoluble (3.7 x 10⁻⁶ mg/mL at 25°C)	[3]
Interfacial Tension vs. Water	~52-53 mN/m	[9][10][11]

Fundamentals of Dodecane Emulsion Formation

An emulsion is formed by dispersing one liquid (the dispersed phase) into another (the continuous phase) with the aid of an emulsifying agent, or surfactant. The surfactant adsorbs at the oil-water interface, reducing the interfacial tension and creating a barrier that prevents droplet coalescence.[12] The type of emulsion formed (O/W or W/O) is largely dictated by the properties of the surfactant, often described by the Hydrophilic-Lipophilic Balance (HLB) system.[13]

• Oil-in-Water (O/W) Emulsions: Dodecane droplets are dispersed in a continuous aqueous phase. This is typically achieved using surfactants with higher HLB values (generally 8-18), which are more soluble in water.[14]

• Water-in-Oil (W/O) Emulsions: Water droplets are dispersed in a continuous dodecane phase. This requires lipophilic surfactants with low HLB values (generally 3-6).[14]

Caption: Workflow for preparing a dodecane-in-water (O/W) nanoemulsion.

Protocol 2: Water-in-Dodecane (W/O) Emulsion

This protocol is designed to create a system where water droplets are stabilized within a continuous dodecane phase.

Causality: To stabilize water droplets in oil, a lipophilic surfactant with a low HLB value (e.g., Span 80) is required. Its larger, non-polar tail region preferentially resides in the dodecane phase, creating the necessary curvature to encapsulate the aqueous droplets. [15] Materials & Equipment:

• n-Dodecane (≥99% purity)

• Deionized water

• Surfactant: Sorbitan Monooleate (Span® 80, HLB ≈ 4.3)

• Probe sonicator or high-shear homogenizer

• Beakers and magnetic stirrer

• Analytical balance

Procedure:

• Prepare Oil Phase: Weigh the n-dodecane (e.g., 70-90% w/w) and dissolve the required amount of Span 80 (e.g., 3-10% w/w) in it with gentle stirring.

• Aqueous Phase Addition: Slowly add the deionized water (e.g., 10-20% w/w) to the oil phase while stirring continuously.

• Homogenization: Subject the mixture to high-energy emulsification. For W/O emulsions, probe sonication can be very effective.

• Process: Sonicate the mixture in pulses (e.g., 30 seconds on, 30 seconds off) for a total of 5-10 minutes to prevent excessive heating. The sonicator tip should be submerged approximately halfway into the liquid.

• Storage: Transfer the final W/O emulsion to a sealed container for analysis.

Essential Characterization Techniques

Proper characterization is crucial for assessing the quality, stability, and potential performance of the emulsion.

Technique	Parameter Measured	Typical Observations for Dodecane Emulsions	Rationale & Importance
Dynamic Light Scattering (DLS)	Mean Droplet Size & Polydispersity Index (PDI)	O/W Nanoemulsions: 50-200 nm; PDI < 0.25 for monodisperse systems. [16][17]	Size dictates stability (smaller droplets resist creaming), bioavailability, and appearance. [18]PDI measures the width of the size distribution.
Zeta Potential Analysis	Surface Charge (mV)	For ionic surfactants (e.g., SDS), values of +/- 30 mV or greater indicate good electrostatic stability. [19]	Measures the magnitude of electrostatic repulsion between droplets. Higher absolute values suggest better stability against flocculation.
Microscopy (Optical, Cryo-SEM)	Droplet Morphology & State of Dispersion	Visual confirmation of droplet shape (spherical) and absence of aggregation. [20]	Provides direct visual evidence of emulsion quality and can reveal issues like flocculation or coalescence not captured by DLS.
Accelerated Stability Testing	Creaming/Sedimentation Rate	Stable nanoemulsions show minimal to no creaming over weeks or months. [1]W/O emulsions may show sedimentation.	Assesses long-term physical stability by monitoring phase separation under stress conditions (e.g., centrifugation, temperature cycling). [1]
Rheology	Viscosity & Flow Behavior	O/W emulsions are typically low viscosity, Newtonian fluids at low oil concentrations. [8][18]	Viscosity affects product texture, feel, and stability. Changes in rheology over time can indicate destabilization.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Immediate Phase Separation	Insufficient surfactant concentration; Incorrect HLB value; Insufficient homogenization energy.	Increase surfactant concentration; Select a surfactant or blend with an HLB closer to the required value (~10 for O/W); Increase homogenization time/speed.
Large Droplet Size (>500 nm) or High PDI (>0.5)	Insufficient homogenization; Surfactant concentration too low; Over-processing leading to recoalescence.	Optimize homogenization parameters (time, speed); Increase surfactant-to-oil ratio; Use a cooling bath to manage temperature. [2]
Creaming or Sedimentation Over Time	Droplet size is too large (Brownian motion is insufficient to counteract gravity); Ostwald ripening (diffusion of oil from smaller to larger droplets). [21]	Refine homogenization process to reduce droplet size; Add a weighting agent (for O/W) or a rheology modifier to the continuous phase to increase viscosity.
Phase Inversion (e.g., O/W becomes W/O)	High dispersed phase concentration; Changes in temperature (especially with non-ionic surfactants); Incorrect surfactant choice.	Keep the dispersed phase volume fraction below ~60%; Control temperature during processing; Ensure correct surfactant HLB is used. [22]

Conclusion

N-dodecane is an invaluable tool for foundational emulsion science. Its simple, inert, and well-defined nature allows researchers to isolate variables and gain a clear understanding of the interplay between formulation components and processing parameters. The protocols and characterization methods outlined in this note provide a robust framework for developing stable and effective dodecane-based emulsions, paving the way for successful translation to more complex systems in pharmaceutical and other industrial applications.

References

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Application Notes &amp; Protocols: Dodecane as a High-Fidelity Surrogate for Jet Fuel in Experimental Research

Abstract

Conventional aviation fuels like Jet A-1 are complex mixtures of hundreds of hydrocarbon species, posing significant challenges for fundamental combustion research and computational modeling. This complexity obscures the underlying chemical kinetics and physical processes that govern engine performance and emission formation. To deconstruct this complexity, researchers widely employ surrogate fuels—simpler, well-defined mixtures or single components that emulate the essential properties of the real fuel. This guide details the application of n-dodecane (C₁₂H₂₆) as a second-generation, single-component surrogate for jet fuel, explaining its advantages, limitations, and providing detailed protocols for its use in representative combustion experiments.

Introduction: The Rationale for a Jet Fuel Surrogate

Jet fuels are primarily derived from the kerosene fraction of crude oil, resulting in a variable composition that includes n-alkanes, iso-alkanes, cycloalkanes, and aromatics. This variability makes it difficult to achieve reproducible experimental results and develop accurate chemical kinetic models.[1][2] Surrogate fuels are essential tools that provide a consistent and well-characterized baseline for research.[3]

Why n-Dodecane?

n-Dodecane has emerged as a preferred surrogate for several key reasons:

• Representative Properties: Its molecular weight, hydrogen-to-carbon (H/C) ratio, and cetane number closely mimic the average values for conventional jet fuels.[3][4]

• Simplified Chemistry: As a single, well-defined molecule, its combustion chemistry is far less complex than that of real jet fuel, facilitating the development and validation of detailed kinetic models.[3][5]

• Experimental Reproducibility: The high purity of commercially available n-dodecane ensures that experimental results are consistent and comparable across different laboratories and studies.[3]

While single-component surrogates cannot capture the full range of real fuel behavior (e.g., distillation characteristics or the specific chemistry of aromatics), n-dodecane provides a robust foundation for studying fundamental processes like ignition delay, flame propagation, and soot formation.[2][6][7]

Physicochemical Property Comparison

The fidelity of a surrogate is determined by how well its properties match those of the target fuel. The following table compares key physicochemical properties of n-dodecane with typical values for Jet A-1.

Property	n-Dodecane (C₁₂H₂₆)	Jet A-1 (Typical)	Rationale for Importance
Molecular Formula	C₁₂H₂₆	~C₁₂H₂₃ (average)	Governs H/C ratio and energy content.
Molecular Weight ( g/mol )	170.34[8]	~164-170	Influences stoichiometry, diffusion, and evaporation.
H/C Molar Ratio	2.17	~1.95 - 2.1	A primary determinant of combustion stoichiometry and soot tendency.
Density @ 15°C ( kg/m ³)	~749	775 - 840	Critical for spray atomization and fuel metering.
Boiling Point (°C)	216.3	160 - 300 (Distillation Range)	Affects fuel vaporization and mixture preparation.
Lower Heating Value (MJ/kg)	~44.1	~42.8 - 43.5	Defines the energy release per unit mass.
Derived Cetane Number (DCN)	~82.5[9]	40 - 58	A key indicator of ignition quality under compression.[10]

Note: Properties for Jet A-1 can vary depending on the crude source and refining process.

Experimental Applications and Methodologies

n-Dodecane is a versatile surrogate used across a range of combustion studies. Its well-defined properties allow for the isolation of specific phenomena.

Application: Combustion Kinetics and Ignition Delay

Causality: The Derived Cetane Number (DCN) of n-dodecane is higher than that of jet fuel, but its n-alkane structure provides a representative basis for studying the low-temperature and high-temperature ignition chemistry that is critical for engine operability.[9][11] Experiments using n-dodecane provide foundational data for validating the reaction mechanisms used in CFD simulations of engine combustion.[12]

Workflow:

Caption: The role of surrogates in predictive model development.

Advantages and Limitations

Advantages:

• Simplicity and Purity: Enables fundamental studies with high reproducibility. [3]* Cost-Effective: Generally less expensive and more readily available than highly characterized real fuel samples.

• Model Validation: Provides an ideal target for the development and validation of detailed chemical kinetic mechanisms. [13] Limitations:

• Single Boiling Point: Fails to represent the wide distillation curve of real jet fuel, impacting evaporation models. [2]* Lack of Chemical Diversity: As a pure alkane, it does not account for the combustion behavior of cycloalkanes and aromatics, which are crucial for accurately predicting properties like soot formation and material compatibility. [1][11]* Cetane Number Mismatch: The higher DCN of n-dodecane means it ignites more readily than real jet fuel, a factor that must be considered when extrapolating ignition data. [9] For more comprehensive studies, n-dodecane is often used as the principal component in multi-component surrogate mixtures that include iso-alkanes (e.g., iso-octane), cycloalkanes, and aromatics (e.g., toluene) to better match the properties of the target fuel. [11][12][14]

Conclusion

n-Dodecane is an indispensable tool in combustion and fuel science. While not a perfect representation of complex aviation fuels, its well-defined properties provide a scientifically rigorous platform for isolating and understanding fundamental combustion phenomena. The protocols and data generated from experiments using n-dodecane are critical for building the robust, validated computational models necessary to design the next generation of cleaner and more efficient gas turbine engines.

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• 13. researchgate.net [researchgate.net]
• 14. "Emulating the Combustion Behavior of Real Jet Aviation Fuels by Surrog" by Frederick L. Dryer, Saeed Jahangirian et al. [ecommons.udayton.edu]

Application Notes and Protocols: The Strategic Use of Dodecane in Supercritical Fluid Extraction (SFE)

This guide provides a comprehensive overview and detailed protocols for the application of dodecane as a co-solvent in Supercritical Fluid Extraction (SFE). It is intended for researchers, scientists, and drug development professionals seeking to enhance the extraction efficiency of highly non-polar compounds. This document moves beyond standard procedures to explain the underlying principles and strategic considerations for employing a non-polar modifier in a predominantly non-polar extraction system.

Introduction: Beyond the Limits of Neat Supercritical CO₂

Supercritical Fluid Extraction (SFE) is a powerful and environmentally benign separation technology.[1][2] The most common supercritical fluid, carbon dioxide (scCO₂), is favored for its mild critical conditions (31.1°C, 73.8 bar), non-toxicity, non-flammability, and low cost.[1][2][3] In its supercritical state, CO₂ possesses a unique combination of gas-like diffusivity and liquid-like density, allowing it to efficiently penetrate solid matrices and dissolve target compounds.[4]

The solvent power of scCO₂ is often compared to that of hexane, making it an excellent choice for extracting non-polar to moderately polar substances.[5] However, this inherent property also presents a limitation. For highly non-polar, high molecular weight compounds such as certain lipids, waxes, or large hydrocarbon-based molecules, the solvating power of neat scCO₂ can be insufficient for achieving high extraction yields.

To overcome this, a co-solvent or "modifier" is often introduced into the scCO₂ stream.[6][7] While polar modifiers like ethanol or methanol are commonly used to increase the polarity of the fluid and extract more polar analytes, the strategic use of a non-polar co-solvent like dodecane offers a unique solution for enhancing the extraction of challenging lipophilic compounds.

The Rationale for Dodecane as a Non-Polar Modifier

Dodecane (C₁₂H₂₆) is a long-chain alkane that is liquid at room temperature and serves as a non-polar solvent.[8] Its introduction into an SFE system is based on the principle of "like dissolves like." By adding dodecane to the supercritical CO₂, the overall solubility parameter of the fluid is shifted to more effectively solvate and extract large, highly non-polar molecules that are otherwise only sparingly soluble in scCO₂ alone.

Key Physicochemical Properties of Dodecane:

Property	Value	Source
Chemical Formula	C₁₂H₂₆	[8]
Molecular Weight	170.33 g/mol
Boiling Point	215-217 °C
Melting Point	-9.6 °C
Density	0.75 g/mL at 25°C
Vapor Pressure	1 mmHg at 47.8°C
Form	Oily Liquid	[8]

The primary mechanism involves dodecane acting as an "entrainer" or "carrier." It enhances the bulk-phase partitioning of the target analyte from the solid matrix into the supercritical fluid phase. This is particularly effective where the analyte has a stronger affinity for the dodecane-modified fluid than for neat scCO₂.

Caption: Dodecane enhances analyte solubility in the scCO₂ phase.

Core Applications of Dodecane in SFE

• Extraction of High Molecular Weight Lipids and Waxes: For natural products like plant cuticular waxes or complex lipids that are difficult to extract with neat scCO₂.

• Fractionation of Crude Oils or Petroleum Residues: Selectively extracting specific long-chain alkanes or other non-polar fractions.

• Removal of Non-Polar Contaminants: Stripping unwanted oily residues from polymers or manufactured goods.[9]

• Use as a Trapping Solvent: Dodecane can be used in the collection vessel to efficiently capture volatile or aerosolized non-polar analytes post-depressurization, preventing losses.

Detailed Experimental Protocol: SFE of Triterpene Esters from a Botanical Matrix

This protocol provides a methodology for the extraction of high molecular weight, non-polar triterpene esters from a generic dried and ground plant matrix using dodecane as a co-solvent.

Objective

To establish an efficient SFE method for the selective extraction of lipophilic triterpene esters, leveraging dodecane to enhance yield compared to extraction with pure scCO₂.

Materials and Equipment

• SFE System: A supercritical fluid extractor capable of pressures up to 400 bar and temperatures up to 100°C, equipped with a co-solvent pump and at least one extraction vessel and two collection separators.[4][10]

• High-Purity CO₂: Beverage or SFE grade CO₂ with a dip tube.

• Dodecane: ReagentPlus® grade, ≥99% purity.

• Plant Material: Dried and ground to a consistent particle size (e.g., 0.5-1.0 mm).

• Analytical Balance: Accurate to 0.001 g.

• Collection Vials: Pre-weighed glass vials for extract collection.

• Analytical Instrument: Gas Chromatograph with Mass Spectrometer (GC-MS) or High-Performance Liquid Chromatography (HPLC) for extract analysis.

Experimental Workflow Diagram

Caption: Process flow for SFE using a dodecane co-solvent system.

Step-by-Step Methodology

• Sample Preparation:

  • Accurately weigh approximately 20 g of the dried, ground plant material and load it into the extraction vessel.

  • Rationale: A consistent particle size ensures uniform flow of the supercritical fluid and prevents channeling, maximizing extraction efficiency.[10]

• System Setup and Pressurization:

  • Assemble the SFE system, ensuring all fittings are secure.

  • Set the extraction vessel temperature to 60°C.

  • Set Separator 1 to 60 bar and 40°C. Set Separator 2 to 10 bar and 25°C.

  • Pressurize the system with CO₂ to the target extraction pressure (e.g., 300 bar).

  • Rationale: Heating the vessel increases the vapor pressure of the analytes and can decrease the viscosity of the fluid, aiding extraction.[10] The stepped pressure drop in the separators allows for fractional precipitation of the extracted compounds.[4]

• Extraction Phase:

  • Static Extraction (15 minutes): Once at the target pressure and temperature, allow the system to remain static. This allows the dodecane-modified scCO₂ to equilibrate with the matrix and solvate the target compounds.

  • Dynamic Extraction (90 minutes):

    • Begin flowing CO₂ at a rate of 15 g/min .

    • Simultaneously, actuate the co-solvent pump to introduce dodecane at a rate that achieves a 5% (w/w) concentration relative to the CO₂ flow.

    • Collect the extract from the separators at regular intervals.

  • Rationale: The static period enhances initial solvation. The dynamic period continuously introduces fresh solvent to maintain a high concentration gradient, driving the extraction process forward.[11]

• System Depressurization and Collection:

  • After the dynamic extraction period, stop the co-solvent and CO₂ pumps.

  • Slowly and safely depressurize the system through the back-pressure regulator.

  • Carefully remove the collection vials from the separators and weigh them to determine the total extraction yield.

  • Rationale: Slow depressurization prevents analyte aerosolization and potential blockages from the Joule-Thomson cooling effect.[4]

• Post-Extraction Analysis:

  • Dissolve a known quantity of the collected extract in an appropriate organic solvent (e.g., hexane).

  • Analyze the solution using GC-MS or HPLC to identify and quantify the target triterpene esters.

  • Compare the yield and purity to an extraction performed under the same conditions without dodecane.

Suggested Starting Parameters for Optimization

Parameter	Range	Rationale
Pressure (bar)	200 - 350	Higher pressure increases fluid density and solvent power.[12]
Temperature (°C)	50 - 80	Balances analyte vapor pressure and fluid density.
Dodecane Conc. (%)	2 - 10 (w/w)	Higher concentration increases solvating power for non-polars but can complicate removal.
CO₂ Flow Rate ( g/min )	10 - 25	Must be slow enough for mass transfer but fast enough for efficient extraction.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low Extraction Yield	Pressure/temperature too low; Insufficient dodecane; Flow rate too high.	Systematically increase pressure and dodecane concentration. Decrease flow rate to allow for better mass transfer.
Co-solvent in Final Extract	Inefficient separation in collection vessels.	Adjust separator temperature and pressure to reduce dodecane's solubility post-extraction. Consider a downstream purification step (e.g., vacuum distillation).
System Blockage	Rapid depressurization causing freezing; Precipitation of extract.	Depressurize the system more slowly. Ensure restrictors and valves are adequately heated.

Safety Considerations

• High-Pressure Operations: All personnel must be trained in the operation of high-pressure equipment. Regular inspection of vessels, tubing, and fittings is mandatory.

• Chemical Handling: Dodecane is harmful if swallowed and may cause lung damage.[13] Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated area.

• Asphyxiation Hazard: CO₂ is an asphyxiant. Ensure the SFE system is operated in a well-ventilated laboratory or under a fume hood.

Conclusion

The use of dodecane as a non-polar co-solvent in supercritical fluid extraction represents a specialized but highly effective strategy for targeting and isolating high molecular weight, lipophilic compounds. By modifying the non-polar character of supercritical CO₂, dodecane acts as a powerful entrainer, enhancing the solvating power of the fluid for otherwise challenging analytes. The protocols and principles outlined in this guide provide a robust framework for researchers to develop and optimize SFE methods for a wide range of applications in natural product chemistry, materials science, and beyond.

References

• Smith, S.A.M., & Schwarz, C.E. (2015). High pressure phase behaviour of the CO2+1-decanol+n-dodecane system. Fluid Phase Equilibria.
• VTechWorks. (n.d.). Applications of modifiers in supercritical fluid extraction and chromatography.
• Applied Separations. (n.d.). Why and how are co-solvents sometimes used in SFE processes?
• Digital Commons @ NJIT. (n.d.). Solubility in supercritical carbon dioxide.
• ResearchGate. (n.d.). Modifier effects on Supercritical Fluid Extraction (SFE) of some Brazilian plants.
• National Institutes of Health (NIH). (n.d.). Applications of Supercritical Fluid Extraction (SFE) of Palm Oil and Oil from Natural Sources.
• Wikipedia. (n.d.). Supercritical fluid extraction.
• Cannabis Science and Technology. (2022). Fundamentals of Supercritical Fluid Extraction: Using Carbon Dioxide as an Environmentally Friendly Solvent for Extraction of Cannabis.
• National Institutes of Health (NIH). (n.d.). Solvent Supercritical Fluid Technologies to Extract Bioactive Compounds from Natural Sources: A Review.
• Preceden. (n.d.). Strengthening Dodecane Use in Energy Solutions.
• TSI Journals. (n.d.). SUPERCRITICAL FLUID EXTRACTION.
• MDPI. (n.d.). Supercritical Fluid Extraction: A Green and Sustainable Approach for the Isolation of High-Value Compounds from Natural Sources.
• Wikipedia. (n.d.). Dodecane.
• BenchChem. (n.d.). Application Notes & Protocols for Supercritical Fluid Extraction (SFE) of Sclareolide.
• Sigma-Aldrich. (n.d.). Dodecane ReagentPlus®, ≥99%.
• The Good Scents Company. (n.d.). dodecane, 112-40-3.
• ResearchGate. (n.d.). Phase behavior of the carbon dioxide + 1-dodecanol system at high pressures.
• SciSpace. (n.d.). Supercritical fluid extraction with carbon dioxide at different pressures.
• UPB Scientific Bulletin. (2019). PHASE BEHAVIOUR CALCULATIONS FOR THE CARBON DIOXIDE + 1,2-DIMETHOXYETHANE BINARY SYSTEM WITH A CUBIC EQUATION OF STATE.

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• 8. Dodecane - Wikipedia [en.wikipedia.org]
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• 10. Supercritical fluid extraction - Wikipedia [en.wikipedia.org]
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• 13. dodecane, 112-40-3 [thegoodscentscompany.com]

Protocol for dodecane purification for high-performance liquid chromatography (HPLC)

Application Note: High-Purity Dodecane for High-Performance Liquid Chromatography

A Detailed Protocol for Purification, Validation, and Handling

Introduction: The Imperative for Purity in HPLC

High-Performance Liquid Chromatography (HPLC) stands as a cornerstone of modern analytical science, enabling the separation, identification, and quantification of components within a mixture.[1] The reliability and reproducibility of HPLC data are fundamentally tethered to the purity of the solvents used in the mobile phase.[2] When dodecane is employed, either as a component of a non-polar mobile phase or as a reference standard, its purity is not a mere recommendation but a critical prerequisite for success.

Impurities, even at trace levels, can introduce significant analytical artifacts. These may manifest as baseline noise, spurious "ghost" peaks, or altered retention times, ultimately compromising the sensitivity and accuracy of the analysis.[3] Common contaminants in commercial-grade dodecane include structural isomers, alkanes of shorter or longer chain lengths, and oxidation byproducts.[4] This document, authored for researchers and drug development professionals, provides a comprehensive, field-proven protocol for the purification of dodecane to meet the stringent requirements of HPLC applications.

Health and Safety: A Non-Negotiable Priority

Working with dodecane and associated solvents requires strict adherence to safety protocols. Dodecane is a combustible liquid and may be fatal if swallowed and it enters the airways.[5]

• Engineering Controls : Always handle dodecane within a certified chemical fume hood to ensure adequate ventilation.[6][7] Facilities must be equipped with an eyewash station and a safety shower.[6]

• Personal Protective Equipment (PPE) :

  • Eye Protection : Wear chemical safety goggles or a face shield.[8]

  • Hand Protection : Use chemically resistant gloves (e.g., nitrile). Inspect gloves for integrity before each use.[8]

  • Body Protection : Wear a flame-resistant lab coat and appropriate protective clothing.[6]

• Handling and Storage :

  • Store dodecane in a cool, dry, well-ventilated area away from sources of ignition such as heat, sparks, and open flames.[6]

  • Keep containers tightly sealed.[8][9]

• Waste Disposal : Dodecane and solvent waste are typically classified as hazardous waste.[10] Dispose of all chemical waste in appropriately labeled containers according to institutional and local regulations.[9]

Purification Strategy: Fractional Distillation

The most effective method for purifying dodecane from chemically similar impurities (e.g., other alkanes) is fractional distillation. This technique separates liquids based on differences in their boiling points.[11] As a mixture is heated, the vapor produced is enriched in the more volatile component. By passing this vapor through a fractionating column, a series of condensation and vaporization cycles occur, progressively purifying the lower-boiling point compound, which is then collected as the distillate.[12]

Principle of Separation

Dodecane has a boiling point of approximately 216 °C. Shorter-chain alkanes will have lower boiling points and will distill first, while longer-chain alkanes and other less volatile impurities will have higher boiling points and will remain in the distillation flask.

Detailed Experimental Protocol: Purification via Fractional Distillation

This protocol details the purification of 500 mL of commercial-grade dodecane.

Materials and Equipment:

• Commercial-grade n-dodecane (≥99%)

• 1000 mL round-bottom flask

• Heating mantle with a stirrer

• Vigreux or packed fractionating column (minimum 30 cm length)

• Distillation head with thermometer adapter

• Condenser

• Receiving flask (250 mL or 500 mL)

• Boiling chips or magnetic stir bar

• Glass wool

• Thermometer (-10 to 300 °C range)

• Lab jack and clamps

• Clean, dry glass storage bottles with PTFE-lined caps

Procedure:

• Apparatus Assembly :

  • Place 500 mL of dodecane and a few boiling chips (or a magnetic stir bar) into the 1000 mL round-bottom flask.

  • Securely clamp the flask to a retort stand over the heating mantle.

  • Insulate the fractionating column with glass wool or aluminum foil to ensure an efficient temperature gradient.

  • Assemble the distillation apparatus as shown in chemical literature, ensuring all glass joints are properly sealed. Place the thermometer bulb just below the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.[11]

• Distillation Process :

  • Begin heating the dodecane gently. If using a stirrer, ensure moderate and consistent stirring.

  • Observe the temperature closely. The initial vapor will contain the most volatile impurities (e.g., alkanes with <12 carbons).

  • Forerun Collection : Collect the first ~50 mL of distillate in a separate "forerun" flask. This fraction will contain the majority of the low-boiling impurities. The temperature should be unstable during this phase.

  • Main Fraction Collection : Once the temperature stabilizes at the boiling point of dodecane (~216 °C), replace the forerun flask with a clean, dry receiving flask. Collect the distillate while the temperature remains stable (±1 °C). This is your purified dodecane.

  • Process Termination : Stop the distillation when approximately 50-75 mL of liquid remains in the distillation flask. Do not distill to dryness to avoid concentrating potentially explosive peroxides and other high-boiling impurities.

• Post-Purification Handling :

  • Allow the apparatus to cool completely before disassembly.

  • Transfer the purified main fraction to a labeled glass storage bottle with a PTFE-lined cap.

  • For ultimate purity and long-term stability, consider flushing the bottle with an inert gas like nitrogen or argon before sealing.

Quality Control: Validation of Purity

Validation is a critical step to confirm the success of the purification. While dodecane is intended for HPLC use, its analysis is best performed using Gas Chromatography (GC) due to its volatility and lack of a UV-absorbing chromophore, which makes HPLC-UV detection impractical.[13]

Recommended Analytical Method: Gas Chromatography (GC-FID)

Rationale : GC with a Flame Ionization Detector (FID) is highly sensitive to hydrocarbons and provides excellent resolution for separating alkanes of different chain lengths and isomers.

Parameter	Specification	Rationale
Instrument	Gas Chromatograph with FID	Standard for volatile organic compound analysis.[13]
Column	Non-polar capillary column (e.g., DB-1, HP-5ms)	Separates compounds based on boiling point.
Injector Temp.	250 °C	Ensures rapid vaporization of the sample.
Detector Temp.	280 °C	Prevents condensation and ensures a stable signal.
Oven Program	Initial: 50°C, hold 2 min; Ramp: 10°C/min to 250°C; Hold: 5 min	Separates volatile impurities from the main dodecane peak.
Carrier Gas	Helium or Hydrogen	Standard carrier gases for GC.
Injection	1 µL, split ratio 50:1	Prevents column overloading.

Acceptance Criteria : A chromatogram of the purified main fraction should show a single major peak corresponding to n-dodecane with a purity of ≥99.9%. The forerun fraction should show a concentration of lower-boiling impurities, validating their removal.

Alternative Method: HPLC with Refractive Index Detection (HPLC-RI)

Rationale : If GC is unavailable, Normal-Phase HPLC with a Refractive Index (RI) detector can be used. The RI detector is a universal detector that responds to changes in the refractive index of the mobile phase as analytes elute.[14]

Parameter	Specification	Rationale
Instrument	HPLC with Isocratic Pump and RI Detector	RI detection is necessary for analytes without a chromophore.[14]
Column	Normal-Phase Silica (e.g., 250 mm x 4.6 mm, 5 µm)	Separates based on polarity; alkanes elute quickly.[15]
Mobile Phase	100% HPLC-grade n-hexane	A non-polar mobile phase for NP-HPLC.[16]
Flow Rate	1.0 mL/min	Standard flow rate for analytical columns.
Column Temp.	30 °C	Ensures reproducible retention times.
Sample Prep.	Dilute purified dodecane 1:100 in n-hexane	Prevents detector saturation.

Dodecane Purification and Validation Workflow

Caption: Workflow for dodecane purification, from initial safety checks to final purity validation and storage.

Storage and Handling of Purified Dodecane

Proper storage is essential to maintain the high purity of the prepared dodecane.

• Container : Use only clean, dry amber glass bottles with PTFE-lined caps to prevent contamination and degradation from light.

• Atmosphere : For long-term storage (>1 month), flush the headspace of the container with an inert gas (nitrogen or argon) to displace oxygen and prevent oxidation.

• Environment : Store the sealed container in a cool, dark, and well-ventilated area designated for flammable liquids.[17][18] Avoid temperature extremes.[17]

References

• 1. torontech.com [torontech.com]
• 2. 5 Ways Solvent Purity Impacts HPLC Results - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 3. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 4. nbinno.com [nbinno.com]
• 5. cosmobiousa.com [cosmobiousa.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. chemos.de [chemos.de]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. agilent.com [agilent.com]
• 10. laguardia.edu [laguardia.edu]
• 11. chemconnections.org [chemconnections.org]
• 12. youtube.com [youtube.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. agilent.com [agilent.com]
• 17. Precautions for the Use of HPLC Columns - Hawach [hawachhplccolumn.com]
• 18. How to store and maintain HPLC columns | Analytics-Shop [analytics-shop.com]

Application Notes and Protocols for n-Dodecane Combustion Analysis in a Shock Tube

Abstract: This document provides a detailed guide to the experimental setup and protocols for studying the combustion of n-dodecane (C₁₂H₂₆) in a shock tube. N-dodecane is a critical surrogate component for diesel and jet fuels, and understanding its high-temperature oxidation and pyrolysis is essential for the development of advanced combustion models and next-generation engines.[1][2] Shock tubes offer an ideal environment for these investigations, creating well-defined, homogeneous conditions of high temperature and pressure for brief, observable durations.[3][4] This guide covers the fundamental principles of shock tube operation, the intricacies of the experimental apparatus, step-by-step protocols for data acquisition, and methods for data analysis and validation. It is intended for researchers and scientists in the fields of combustion, chemical kinetics, and engine development.

Introduction: The Synergy of a Key Fuel Surrogate and an Idealized Reactor

The complexity of real-world fuels, such as diesel and jet fuel, which are mixtures of thousands of hydrocarbon compounds, presents a significant challenge for fundamental combustion studies. To overcome this, researchers utilize "surrogate fuels"—simple mixtures of a few well-characterized components that replicate the combustion behavior of the real fuel. N-dodecane, a straight-chain alkane, is a cornerstone of many diesel and jet fuel surrogate models due to its representative molecular structure and combustion properties.[1][2][5][6]

To study the chemical kinetics of n-dodecane combustion under conditions relevant to internal combustion engines and gas turbines, an experimental platform capable of generating precise and uniform high-temperature and high-pressure environments is required. The shock tube excels in this role.[4][7] It functions as a chemical reactor that uses a shock wave to rapidly and homogeneously heat a test gas mixture to a desired state for a few milliseconds.[4] This well-defined test time, free from complex transport phenomena and wall effects, allows for the precise measurement of key kinetic parameters, primarily ignition delay times (IDT) and the temporal evolution of chemical species.[6][8]

This document details the established methodologies for leveraging this powerful combination to generate high-quality data for the validation and refinement of chemical kinetic mechanisms.

Principles of Shock Tube Operation for Combustion Kinetics

A shock tube is fundamentally composed of two sections separated by a diaphragm: a high-pressure 'driver' section and a low-pressure 'driven' section containing the reactive gas mixture.[4][9] The experiment is initiated by the rupture of this diaphragm.

Causality of Shock Wave Generation: The pressure differential causes the driver gas (typically a light, inert gas like helium) to expand rapidly into the driven section, acting like a piston. This process generates a strong compression wave that steepens into a shock wave, traveling at supersonic speed through the test gas. This incident shock wave heats and compresses the gas. When the shock wave reaches the end of the tube (the endwall), it reflects, further compressing and heating the gas to a nearly stagnant, high-temperature, high-pressure state.[4] It is in this region, behind the reflected shock, that the combustion experiment occurs. The conditions (temperature T₅ and pressure P₅) are uniform and precisely determined by the measured incident shock velocity and the principles of gas dynamics.

Experimental Apparatus: A System-Level View

A successful shock tube facility is more than just the tube itself; it is an integrated system of gas handling, diagnostics, and data acquisition components.

The Shock Tube and Gas Handling System

• Shock Tube Construction: The tube is typically constructed from stainless steel to withstand high pressures and ensure chemical inertness.[9] The inner surface is honed to a smooth finish to minimize non-ideal boundary layer effects.

• Heating System: N-dodecane has a relatively low vapor pressure. To prevent its condensation and ensure a homogeneous gas mixture, the entire driven section, gas manifold, and mixing tank must be heated and maintained at a uniform temperature (typically ~100-150°C).[10][11] This is a critical requirement; condensation would lead to unknown and non-uniform fuel-oxidizer stoichiometry, invalidating the experiment.

• Mixture Preparation: Test mixtures are prepared manometrically in a dedicated, heated mixing vessel using the law of partial pressures. High-precision pressure gauges are essential for accurately controlling the mole fractions of n-dodecane, oxidizer (O₂ or air), and diluent (typically Argon). Argon is often used as a diluent because its simple and well-known thermodynamic properties facilitate the calculation of post-shock conditions.

Core Diagnostic Systems

The ability to precisely measure physical and chemical changes during the brief test time is paramount.

Technique	Measured Parameter	Physical Principle & Causality
Piezoelectric Pressure Transducers	Incident shock velocity; Pressure time-history.	Multiple transducers along the driven section measure the arrival time of the shock, yielding its velocity.[7][9] An endwall transducer records the pressure profile, where a sharp rise indicates energy release from combustion.[10]
Chemiluminescence Detection	Onset of ignition (OH* radical).	Combustion produces electronically excited radicals like OH*, which emit light at specific wavelengths (e.g., ~308 nm). A photodetector with an appropriate optical filter captures this emission, providing a strong, qualitative signal for ignition timing.[11][12]
Laser Absorption Spectroscopy (LAS)	Time-resolved species concentration (e.g., fuel, OH, H₂O).	A laser beam at a wavelength specifically absorbed by the target species is passed through the test gas. The amount of light absorbed is proportional to the species concentration (Beer-Lambert Law), allowing for quantitative, non-intrusive measurements.[3][13][14]

Experimental Protocols

Protocol 3.1: Preparation of a Dodecane/O₂/Ar Mixture

This protocol describes the preparation of a stoichiometric (Φ=1.0) mixture of 0.25% n-dodecane and 4.625% O₂ in Argon.

• System Preparation: Ensure the mixing tank and gas manifold are heated to a stable 120°C. Evacuate the entire system to a pressure below 1x10⁻⁵ Torr to remove impurities.

• Dodecane Introduction: Isolate the mixing tank. Slowly introduce n-dodecane vapor from a heated reservoir into the tank until a partial pressure of 2.00 Torr is reached.

  • Causality: Introducing the component with the lowest partial pressure first minimizes measurement uncertainty. The system must be heated to achieve sufficient vapor pressure.

• Oxygen Introduction: Add high-purity O₂ to the mixing tank until the total pressure reaches 38.6 Torr (2.00 Torr C₁₂H₂₆ + 36.6 Torr O₂).

• Diluent Introduction: Fill the tank with high-purity Argon (Ar) to a final total pressure of 800 Torr.

• Homogenization: Isolate the tank and allow the mixture to homogenize for at least 12 hours.

  • Causality: Diffusion is slow at these pressures. A long mixing time is absolutely essential to ensure a spatially uniform mixture composition, which is a core assumption of shock tube experiments.

Protocol 3.2: Shock Tube Firing and Data Acquisition

• Pre-Shot Setup:

  • Evacuate both the driver and driven sections of the shock tube to < 1x10⁻⁵ Torr.

  • Verify the driven section is at the target temperature (e.g., 120°C).

  • Perform a baseline signal check on all diagnostics (pressure transducers, photodetectors, lasers) to establish zero-levels.

• Filling: Introduce the prepared n-dodecane mixture into the driven section to a specific initial pressure, P₁ (e.g., 30 Torr). The combination of P₁ and the shock velocity will determine the final P₅ and T₅.

• Firing: Fill the driver section with Helium. The pressure will increase until the diaphragm ruptures at its designed burst pressure.

  • Self-Validation: The diaphragm rupture should be clean and rapid. A slow or incomplete rupture leads to poor shock formation and invalid experimental conditions.

• Data Acquisition: The passage of the shock wave past the first pressure transducer triggers the data acquisition system (e.g., high-speed oscilloscopes), which records the time-resolved signals from all diagnostics for the duration of the experiment (~2-5 ms).

Protocol 3.3: Determination of Ignition Delay Time (IDT)

The ignition delay time is the most common parameter measured. It is defined as the time interval between the arrival of the reflected shock wave at the endwall and the onset of significant combustion.

• Procedure:

  • Identify the time of shock arrival (t₀) at the endwall from the sharp initial jump on the endwall pressure transducer signal.

  • On the corresponding OH* chemiluminescence signal, identify the point of maximum slope (most rapid increase in emission).

  • Extrapolate this steepest slope back to the baseline signal level. The intersection point defines the time of ignition (t_ign).

  • Calculate the IDT: τ_ign = t_ign - t₀ .

• Cross-Validation: The IDT determined from the OH* emission should coincide with the onset of a significant pressure rise on the endwall transducer and the rapid consumption of fuel as measured by laser absorption. Agreement between these independent measurements provides confidence in the result.

Data Analysis and Kinetic Modeling

Calculation of Post-Shock Conditions

The temperature (T₅) and pressure (P₅) behind the reflected shock are not measured directly. They are calculated from the measured incident shock velocity (Us) and the initial conditions (T₁, P₁) using 1-D gas dynamics equations (the Rankine-Hugoniot relations). This calculation requires knowledge of the thermodynamic properties of the test mixture.

Comparison with Chemical Kinetic Models

The primary goal of these experiments is to generate validation targets for detailed chemical kinetic mechanisms.[10][15][16] The experimentally measured IDTs and species profiles are plotted against the predictions from computational models using software like Cantera or CHEMKIN.

• Arrhenius Plot: A common way to visualize IDT data is an Arrhenius plot (log(τ_ign) versus inverse temperature, 1000/T₅). This plot clearly shows the temperature dependence of ignition and allows for direct comparison with model simulations over a wide range of conditions. Discrepancies between the experimental data points and the model's prediction line indicate areas where the reaction mechanism may need refinement.

Typical Experimental Conditions

The following table summarizes typical conditions for studying n-dodecane autoignition in a shock tube, targeting engine-relevant regimes.[10][11][16]

Parameter	Typical Range	Rationale
Temperature (T₅)	650 - 1400 K	Covers low, intermediate, and high-temperature combustion regimes, including the negative temperature coefficient (NTC) region.[15][16]
Pressure (P₅)	10 - 60 atm	Represents pressures found in modern compression-ignition and gas turbine engines.[10][11]
Equivalence Ratio (Φ)	0.5 - 1.5	Spans fuel-lean, stoichiometric, and fuel-rich conditions relevant to different combustion strategies.[10]
Diluent	>95% Argon	Thermally robust bath gas that minimizes its influence on the reaction chemistry and simplifies gas dynamic calculations.

Conclusion

The analysis of n-dodecane combustion in a shock tube is a robust and highly controlled method for probing fundamental chemical kinetics. The combination of a well-characterized surrogate fuel with an idealized chemical reactor provides high-quality data that is indispensable for the development of predictive combustion models. The protocols and methodologies outlined herein, when executed with precision and attention to the underlying causality, enable researchers to contribute valuable validation targets that ultimately lead to the design of more efficient and cleaner combustion devices.

References

• Narayanaswamy, K., et al. (2014). A chemical mechanism for low to high temperature oxidation of n-dodecane as a component of transportation fuel surrogates. Combustion and Flame, 161(4), 866-884.
• Hanson, R. K., & Davidson, D. F. (2009). Recent advances in shock tube/laser diagnostic methods for improved chemical kinetics measurements. Shock Waves, 19(6), 487-498.

• Lawrence Livermore National Laboratory. (n.d.). n-Dodecane Combustion Chemistry. Combustion Chemistry. [Link]

• Mehl, M., et al. (2009). Recent Progress in the Development of Diesel Surrogate Fuels. Lawrence Livermore National Laboratory, OSTI.GOV. [Link]

• Westbrook, C. K., et al. (2009). C8-C16 n-Alkanes. Lawrence Livermore National Laboratory, Combustion Chemistry. [Link]

• Hanson, R. K. (2010). Laser Diagnostic Techniques for Shock Tube Studies of Combustion Chemistry. Optica Publishing Group. [Link]

• Shen, H. S., et al. (2009). A Shock Tube Study of the Ignition of n-Heptane, n-Decane, n-Dodecane, and n-Tetradecane at Elevated Pressures. Energy & Fuels, 23(5), 2474-2481. [Link]

• Zhang, Y., et al. (2020). Experimental Measurement of Ignition Delay Times of Thermally Cracked n-Decane in a Shock Tube. Energy & Fuels, 34(12), 16489-16499. [Link]

• Patsnap Eureka. (2024). Dodecane and Its Role in Chemical Kinetics Studies. Patsnap. [Link]

• Hanson, R. K., & Davidson, D. F. (2014). Recent advances in laser absorption and shock tube methods for studies of combustion chemistry. Progress in Energy and Combustion Science, 44, 103-114. [Link]

• Shao, J., et al. (2017). A shock tube study of n-heptane, iso-octane, n-dodecane and iso-octane/n-dodecane blends oxidation at elevated pressures and intermediate temperatures. Combustion and Flame, 185, 294-302. [Link]

• Hanson Research Group, Stanford University. (n.d.). Shock Tube Study of the Effect of NO Addition on Ignition Delay Times of n-Dodecane/Air Mixtures. [Link]

• Shen, H. S., et al. (2009). A Shock Tube Study of the Ignition of n-Heptane, n-Decane, n-Dodecane, and n-Tetradecane at Elevated Pressures. ResearchGate. [Link]

• Vasu, S. S., et al. (2008). Shock tube ignition delay times for fuel in air mixtures of n-dodecane. ResearchGate. [Link]

• Mehl, M., et al. (2012). A Multicomponent Blend as a Diesel Fuel Surrogate for Compression Ignition Engine Applications. ASME Digital Collection, 134(4). [Link]

• ResearchGate. (n.d.). Shock tube ignition delay time data of n-decane/air mixtures compared with kerosene model predictions. [Link]

• Shao, J., et al. (2017). A shock tube study of n-heptane, iso-octane, n-dodecane and iso-octane/n-dodecane blends oxidation at elevated pressures and intermediate temperatures. ResearchGate. [Link]

• ResearchGate. (n.d.). Shock tube ignition delay times for fuel in air mixtures of n-dodecane. [Link]

• Shepherd, J. (2012). The Combustion Driven Shock Tube. Caltech. [Link]

• Pan, S., et al. (2020). Using shock tube species time-histories in Bayesian parameter estimation. Combustion and Flame, 220, 360-369. [Link]

• Dagaut, P., & Lecomte, F. (2006). Decane oxidation in a shock tube. ResearchGate. [Link]

• Zhu, Y., et al. (2015). Shock Tube Measurements of Species Time-Histories during Jet Fuel Pyrolysis and Oxidation. ResearchGate. [Link]

• Hanson, R. K., & Davidson, D. F. (2019). Fundamental Kinetics Database Utilizing Shock Tube Measurements. Stanford Digital Repository. [Link]

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Application Note: Dodecane-Based Reverse Micelles as Nanoreactors for Controlled Nanoparticle Synthesis

Introduction: The Role of Dodecane in Templated Nanoparticle Synthesis

The precise control over the size, shape, and monodispersity of nanoparticles is paramount for their application in diverse fields such as drug delivery, catalysis, and quantum electronics. The reverse micelle technique, a thermodynamically stable water-in-oil microemulsion system, offers an elegant and robust solution for templated nanoparticle synthesis.[1][2][3] In this system, nanosized water droplets are dispersed within a continuous oil phase, stabilized by surfactant molecules. These aqueous cores act as discrete nanoreactors, confining the reaction volume and thereby dictating the size of the resulting nanoparticles.[4][5]

Dodecane, a saturated aliphatic hydrocarbon, is an excellent choice for the oil phase in reverse micelle synthesis. Its chemical inertness prevents unwanted side reactions, such as polymerization that can occur with unsaturated solvents like 9-octadecene, ensuring a cleaner reaction environment and a purer final product.[5] Furthermore, its low reactivity and well-characterized behavior in microemulsion systems make it a reliable solvent for reproducible nanoparticle synthesis.[6][7] This application note provides a comprehensive guide to the principles and practice of using dodecane-based reverse micelles for the synthesis of size-controlled nanoparticles, with a detailed protocol for the preparation of cadmium selenide (CdSe) quantum dots.

Mechanism of Nanoparticle Formation in Dodecane-Based Reverse Micelles

The formation of nanoparticles within dodecane-based reverse micelles is a dynamic process governed by the exchange of reactants between the aqueous cores of the micelles. The general mechanism involves the following key steps:

• Formation of Reverse Micelles: Surfactant molecules, such as Aerosol-OT (AOT), self-assemble in dodecane, encapsulating aqueous droplets containing the precursors. The hydrophilic heads of the surfactant molecules orient towards the aqueous core, while the hydrophobic tails extend into the surrounding dodecane.[2][8]

• Reactant Encapsulation: Two separate microemulsions are typically prepared. One contains the metal precursor (e.g., a cadmium salt) in the aqueous phase, and the other contains the reducing or precipitating agent (e.g., a selenium precursor).

• Micellar Exchange: Upon mixing the two microemulsions, the reverse micelles undergo continuous collision and temporary fusion. This dynamic exchange allows for the mixing of the reactants from different micelles.[4][9]

• Nucleation and Growth: Once the reactants come into contact within a fused micellar core, nucleation of the nanoparticle occurs. The growth of the nanoparticle is confined by the size of the aqueous core, which acts as a physical template.[4][5] The surfactant layer also provides steric stabilization, preventing uncontrolled aggregation of the newly formed nanoparticles.[4]

The size of the aqueous core, and consequently the final nanoparticle size, is primarily controlled by the molar ratio of water to surfactant (W = [H₂O]/[Surfactant]).[3][10][11] By precisely adjusting this ratio, the dimensions of the nanoreactor can be tuned, enabling the synthesis of nanoparticles with a narrow size distribution.[3][11]

Visualizing the Templating Mechanism

Caption: Dodecane-based reverse micelle templating mechanism.

Experimental Protocol: Synthesis of CdSe Quantum Dots

This protocol details the synthesis of CdSe quantum dots using a dodecane/AOT reverse micelle system. The size of the quantum dots can be tuned by varying the water-to-surfactant molar ratio (W).

Materials and Equipment

• Reagents:

  • Dodecane (anhydrous, ≥99%)

  • Aerosol-OT (AOT, Sodium bis(2-ethylhexyl) sulfosuccinate, ≥97%)

  • Cadmium chloride (CdCl₂, anhydrous, 99.99%)

  • Sodium selenosulfate (Na₂SeSO₃) solution (freshly prepared)

  • Deionized water (18.2 MΩ·cm)

  • Methanol (anhydrous, 99.8%)

  • Toluene (anhydrous, 99.8%)

• Equipment:

  • Schlenk line or glovebox for inert atmosphere operations

  • Magnetic stirrer with stir bars

  • Ultrasonic bath

  • Centrifuge

  • UV-Vis spectrophotometer

  • Transmission Electron Microscope (TEM)

  • Glass vials and standard glassware

Step-by-Step Methodology

1. Preparation of Stock Solutions (under inert atmosphere):

• AOT/Dodecane Stock Solution (0.5 M): Dissolve the appropriate amount of AOT in anhydrous dodecane to achieve a final concentration of 0.5 M. Sonicate briefly to ensure complete dissolution.

• Aqueous CdCl₂ Solution (0.1 M): Dissolve anhydrous CdCl₂ in deionized water to a final concentration of 0.1 M.

• Aqueous Na₂SeSO₃ Solution (0.1 M): Prepare this solution fresh before each synthesis by dissolving elemental selenium powder in an aqueous solution of sodium sulfite.

2. Synthesis of CdSe Quantum Dots (Example for a specific W ratio):

This example is for a target W value of 4. The procedure can be adapted for other W values by adjusting the volume of the aqueous solutions.

• Microemulsion A (Cadmium Precursor):

  • In a glass vial, add 3 mL of the 0.5 M AOT/dodecane stock solution.

  • To this, add the calculated volume of the 0.1 M aqueous CdCl₂ solution to achieve the desired W ratio. For W=4, this would be 21.6 µL.

  • Seal the vial and sonicate for 2-3 minutes until the solution becomes transparent, indicating the formation of a stable microemulsion.

  • Stir the solution gently with a magnetic stir bar.

• Microemulsion B (Selenium Precursor):

  • In a separate glass vial, add 3 mL of the 0.5 M AOT/dodecane stock solution.

  • Add the same volume of the 0.1 M aqueous Na₂SeSO₃ solution as the CdCl₂ solution (21.6 µL for W=4).

  • Seal and sonicate until a clear microemulsion is formed.

• Reaction:

  • Rapidly inject Microemulsion B into the stirring Microemulsion A.

  • Allow the reaction to proceed at room temperature for a specified time (e.g., 1 hour). The solution will change color, indicating the formation of CdSe quantum dots.

3. Purification of CdSe Quantum Dots:

• Add an excess of anhydrous methanol to the reaction mixture to precipitate the nanoparticles.

• Centrifuge the mixture to pellet the quantum dots.

• Discard the supernatant and re-disperse the pellet in a small amount of anhydrous toluene.

• Repeat the precipitation and re-dispersion steps two more times to ensure the removal of excess surfactant and unreacted precursors.

• Finally, disperse the purified CdSe quantum dots in toluene for storage and characterization.

Data Presentation: Effect of W Ratio on Nanoparticle Size

The following table summarizes the expected relationship between the water-to-surfactant molar ratio (W) and the resulting average diameter of the CdSe quantum dots, as determined by TEM.

W Ratio ([H₂O]/[AOT])	Average Nanoparticle Diameter (nm)
2	~2.5
4	~3.8
6	~5.2
8	~6.5

Note: These are representative values and may vary slightly depending on the precise reaction conditions.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis of CdSe quantum dots.

Characterization of Synthesized Nanoparticles

• UV-Vis Spectroscopy: The absorption spectrum of the synthesized CdSe quantum dots will exhibit a characteristic excitonic peak. The position of this peak is size-dependent, with smaller particles showing a blue-shift to shorter wavelengths due to quantum confinement effects.[12]

• Transmission Electron Microscopy (TEM): TEM is used to directly visualize the nanoparticles, allowing for the determination of their size, shape, and size distribution.

Conclusion and Field-Proven Insights

The use of dodecane as the oil phase in reverse micelle synthesis provides a reliable and reproducible method for producing high-quality, monodisperse nanoparticles. The key to success lies in the precise control of the water-to-surfactant molar ratio (W), which directly dictates the size of the aqueous nanoreactors. It is crucial to use anhydrous solvents and perform the synthesis under an inert atmosphere, especially when dealing with air-sensitive precursors like those used for CdSe synthesis. The freshness of the selenium precursor is also critical for achieving consistent results. By following the detailed protocol and understanding the underlying principles outlined in this application note, researchers can confidently employ this powerful technique for the tailored synthesis of a wide range of nanoparticles for advanced applications.

References

• Synthesis and Characterization of Dodecanethiol-Capped Cadmium Sulfide Nanoparticles in a Winsor II Microemulsion of Diethyl Ether/AOT/Water. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• Mechanistic Investigations of Growth of Anisotropic Nanostructures in Reverse Micelles. (n.d.). IntechOpen. Retrieved January 3, 2026, from [Link]

• Recent advances in nanoparticle synthesis with reversed micelles. (2009). SciSpace. Retrieved January 3, 2026, from [Link]

• Merdas, A., Gindre, M., Ober, R., Nicot, C., Urbach, W., & Waks, M. (1996). Nonionic Surfactant Reverse Micelles of C12E4 in Dodecane: Temperature Dependence of Size and Shape. The Journal of Physical Chemistry. Retrieved January 3, 2026, from [Link]

• Reverse Micelles as Templates for the Fabrication of Size-Controlled Nanoparticles: A Physical Chemistry Experiment. (2018). Journal of Chemical Education. Retrieved January 3, 2026, from [Link]

• How is the 'reverse micelle' technique useful for the synthesis of nanoparticles? (n.d.). Coatingsys. Retrieved January 3, 2026, from [Link]

• Reverse Micelles for Nanoparticle Synthesis and Biomolecule Separation. (2017). R Discovery. Retrieved January 3, 2026, from [Link]

• Facile synthesis of graphitic carbon quantum dots with size tunability and uniformity using reverse micelles. (n.d.). Royal Society of Chemistry. Retrieved January 3, 2026, from [Link]

• Concept of Reverse Micelle Method For the Synthesis of Nano-Structured Materials. (n.d.). Bentham Science. Retrieved January 3, 2026, from [Link]

• Formation of ordered arrays of gold nanoparticles from CTAB reverse micelles. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• Synthesis of Gold Nanoparticles and Their Applications in Cancer Therapy. (2024). Biointerface Research in Applied Chemistry. Retrieved January 3, 2026, from [Link]

• Synthesis of Materials within Reverse Micelles. (2005). ResearchGate. Retrieved January 3, 2026, from [Link]

• Synthesis of nanocrystalline materials through reverse micelles. (n.d.). CORE. Retrieved January 3, 2026, from [Link]

• Recent advances in nanoparticle synthesis with reversed micelles. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• Synthesis and agglomeration of gold nanoparticles in reverse micelles. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• Synthesis and characterization of CdS quantum dots by reverse micelles method. (n.d.). Der Pharma Chemica. Retrieved January 3, 2026, from [Link]

• Surfactant Effects on Microemulsion-Based Nanoparticle Synthesis. (n.d.). National Center for Biotechnology Information. Retrieved January 3, 2026, from [Link]

• Gold Nanoparticles: A Didactic Step-by-Step of the Synthesis Using the Turkevich Method, Mechanisms, and Characterizations. (2023). MDPI. Retrieved January 3, 2026, from [Link]

• Systematic Analysis of Quantum Dot Synthesis in Reverse Micelles. (n.d.). New Jersey Space Grant Consortium. Retrieved January 3, 2026, from [Link]

• Nanoparticles Preparation Using Microemulsion Systems. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

• Effect of water to surfactant ratio ( R) on the particle size of MgAl 2O 4 nanoparticle prepared via reverse micelle process. (n.d.). ResearchGate. Retrieved January 3, 2026, from [Link]

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Utilizing dodecane for the extraction of organic pollutants from aqueous solutions

Application Notes & Protocols

Topic: Utilizing Dodecane for the Liquid-Liquid Extraction of Nonpolar Organic Pollutants from Aqueous Solutions

Audience: Researchers, scientists, and drug development professionals.

Abstract

This guide provides a comprehensive framework for the application of n-dodecane as an effective, nonpolar solvent for the liquid-liquid extraction (LLE) of organic pollutants from aqueous matrices. Dodecane, a C12 alkane, offers high affinity for hydrophobic contaminants, low water solubility, and a boiling point suitable for subsequent concentration steps, making it a valuable tool in environmental analysis and sample preparation. We delve into the fundamental principles governing the partitioning of analytes, present a detailed, field-proven protocol for LLE, and discuss critical parameters for method optimization. This document is designed to equip researchers with the expertise to confidently implement and adapt dodecane-based extraction methodologies for robust and reliable results.

Principle of Dodecane-Based Extraction: A Mechanistic View

Liquid-liquid extraction (LLE) is a cornerstone of separation science, operating on the principle of differential solubility of a target analyte between two immiscible liquid phases.[1] In the context of environmental analysis, the goal is to transfer organic pollutants from an aqueous phase (the sample) to an organic phase (the extraction solvent).

The choice of n-dodecane as the extraction solvent is rooted in the "like dissolves like" principle. As a long-chain, nonpolar alkane, dodecane is highly effective at solvating other nonpolar molecules, such as polycyclic aromatic hydrocarbons (PAHs), polychlorinated biphenyls (PCBs), and many organochlorine pesticides.[2] The efficiency of this transfer is quantified by the partition coefficient (KD), which is the ratio of the concentration of the analyte in the organic phase to its concentration in theaqueous phase at equilibrium.[1]

A high KD value, favored by the significant hydrophobicity of both dodecane and the target pollutants, ensures a near-complete transfer of the analyte into the organic phase, enabling effective isolation and pre-concentration.

Key Physicochemical Properties of n-Dodecane

The suitability of n-dodecane for LLE is defined by its physical and chemical properties, which ensure clean phase separation and compatibility with downstream analytical techniques.

Property	Value	Significance for LLE
Chemical Formula	C₁₂H₂₆	Nonpolar aliphatic hydrocarbon structure, ideal for solvating hydrophobic analytes.[3]
Molar Mass	170.34 g/mol	Influences intermolecular forces and boiling point.[4]
Density	~0.75 g/mL at 25 °C	Being less dense than water, it forms the upper layer, facilitating easy separation.[5]
Boiling Point	~216 °C	High enough to prevent evaporative loss during extraction but allows for gentle concentration.[3]
Melting Point	-9.6 °C	Remains liquid across a broad range of laboratory temperatures.[3]
Water Solubility	Insoluble	Ensures the formation of two distinct, immiscible phases, which is critical for LLE.[3]
Vapor Pressure	Low	Reduces inhalation exposure risk and solvent loss compared to more volatile solvents.

Applications & Target Pollutants

Dodecane's nonpolar nature makes it an excellent candidate for extracting a wide range of hydrophobic and semi-volatile organic compounds from water. Its applications are particularly relevant in environmental monitoring and food safety analysis.

Target Pollutant Classes:

• Polycyclic Aromatic Hydrocarbons (PAHs): Naphthalene, Phenanthrene, Pyrene, Benzo[a]pyrene.

• Organochlorine Pesticides: DDT, DDE, Aldrin, Dieldrin, Heptachlor.

• Polychlorinated Biphenyls (PCBs): Various congeners.

• Phenols (less polar variants): Non-ionised, substituted phenols like 2,4-dichlorophenol at acidic pH.

Detailed Experimental Protocol

This protocol provides a robust, step-by-step methodology for the extraction of nonpolar organic pollutants from a water sample using n-dodecane.

Materials & Reagents

• n-Dodecane: High-purity, analytical grade (≥99%).

• Aqueous Sample: 1 L (e.g., river water, wastewater effluent).

• Sodium Sulfate (Na₂SO₄): Anhydrous, granular. Used for drying the organic extract.

• Hydrochloric Acid (HCl) & Sodium Hydroxide (NaOH): For pH adjustment.

• Organic-free Reagent Water: For blank preparation.

• Methanol/Acetone: For glassware rinsing.

Equipment

• Separatory Funnel: 2 L capacity with a PTFE stopcock.

• Glass Erlenmeyer Flasks

• Graduated Cylinders

• pH Meter or pH paper

• Mechanical Shaker (optional but recommended)

• Ring Stand and Clamps

• Kuderna-Danish (K-D) Concentrator or Rotary Evaporator

• Gas Chromatograph (GC) with an appropriate detector (e.g., Mass Spectrometer (MS) or Electron Capture Detector (ECD)).

Step-by-Step Workflow

• Glassware Preparation: Thoroughly wash all glassware with detergent, rinse with tap water, followed by organic-free reagent water, and finally rinse with methanol or acetone. Allow to air dry completely in a fume hood.

• Sample Preparation:

  • Measure 1.0 L of the aqueous sample using a graduated cylinder and transfer it to a 2 L separatory funnel.

  • Quality Control: Prepare a method blank by using 1.0 L of organic-free reagent water in place of the sample and process it alongside the actual samples.

  • For ionizable compounds like phenols, adjust the sample pH. To extract acidic pollutants (e.g., 2,4-dichlorophenol), adjust the pH to ≤ 2 with HCl.[1] This ensures the analyte is in its neutral, more hydrophobic form, maximizing its partitioning into the dodecane.

• First Extraction:

  • Add 60 mL of n-dodecane to the separatory funnel.

  • Stopper the funnel and, while holding the stopper and stopcock firmly, invert it and vent immediately to release any pressure.

  • Shake vigorously for 2 minutes with periodic venting. A mechanical shaker can be used for consistency. Causality: Vigorous shaking creates a large interfacial area between the two immiscible phases, which is essential to facilitate the mass transfer of the pollutant from the water into the dodecane until equilibrium is reached.

• Phase Separation:

  • Place the separatory funnel back on the ring stand and allow the layers to separate. Dodecane, being less dense than water, will form the top layer. The separation may take 5-10 minutes.

  • Troubleshooting: If an emulsion forms at the interface, it can sometimes be broken by gentle swirling, tapping the funnel, or by adding a small amount of saturated sodium chloride solution ("salting out").[1]

  • Carefully drain the lower aqueous layer into a beaker or the original sample container.

• Repeat Extractions:

  • Return the aqueous phase to the separatory funnel. Add a fresh 60 mL aliquot of n-dodecane and repeat the extraction (steps 3 & 4) two more times.

  • Combine all three dodecane extracts in a single Erlenmeyer flask. Causality: Multiple extractions with smaller volumes of solvent are more efficient at recovering the analyte than a single extraction with a large volume.

• Drying the Extract:

  • "Dry" the combined dodecane extract by passing it through a funnel containing a plug of glass wool and approximately 10 g of anhydrous sodium sulfate.

  • Collect the dried extract in a K-D flask or a round-bottom flask for concentration. Rinse the sodium sulfate with a small amount of fresh dodecane and add it to the extract. Causality: This step removes residual water dissolved in the dodecane, which could interfere with subsequent GC analysis.

• Concentration:

  • Concentrate the extract to a final volume of 1-5 mL using a Kuderna-Danish apparatus on a steam bath or a rotary evaporator. The temperature should be carefully controlled to avoid losing more volatile analytes.

• Analysis:

  • Transfer the concentrated extract to a GC vial. The sample is now ready for analysis by GC-MS, GC-ECD, or another appropriate technique to identify and quantify the pollutants.

Workflow Diagram

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Application Notes &amp; Protocols: Dodecane as a Diluent for Tributyl Phosphate in Nuclear Reprocessing

Introduction: The Critical Role of Solvent Extraction in the Nuclear Fuel Cycle

Nuclear reprocessing is a crucial component of the nuclear fuel cycle, enabling the recovery of valuable fissile materials, primarily uranium (U) and plutonium (Pu), from used nuclear fuel. This process not only recycles valuable resources but also significantly reduces the volume and long-term radiotoxicity of high-level nuclear waste. The cornerstone of modern aqueous reprocessing is a highly selective chemical separation method known as solvent extraction, or liquid-liquid extraction.[1][2]

The most widely adopted and industrially proven method for this purpose is the Plutonium Uranium Reduction Extraction (PUREX) process.[1] Invented during the Manhattan Project era, the PUREX process has been refined over decades and remains the de facto standard for reprocessing worldwide.[1][3] At its heart, the PUREX process relies on a carefully formulated organic solvent to selectively extract uranium and plutonium from a nitric acid solution containing dissolved spent fuel, leaving the vast majority of fission products behind.[4] The standard solvent system employed is a solution of tributyl phosphate (TBP) in a stable hydrocarbon diluent, most commonly n-dodecane.[3][5] This document provides a detailed technical guide on the application of dodecane as a diluent for TBP, outlining the underlying chemical principles, experimental protocols, and safety considerations for researchers and scientists in the field.

The TBP-Dodecane Solvent System: A Synergistic Partnership

The effectiveness of the PUREX process hinges on the performance of its solvent system. The choice of 30% (v/v) tributyl phosphate in n-dodecane is not arbitrary; it is the result of extensive research to find a combination that provides high selectivity, chemical stability, and favorable physical properties for industrial-scale operations.

The Components and Their Functions

• Tributyl Phosphate (TBP): The Active Extractant TBP ( (CH₃CH₂CH₂CH₂O)₃PO ) is a powerful organophosphorus solvent and the workhorse of the PUREX process.[2] Its key feature is the phosphoryl group (P=O), where the oxygen atom acts as a Lewis base, donating electron density to form stable coordination complexes with metal nitrate salts. In the highly acidic environment of dissolved spent fuel (typically nitric acid), TBP selectively complexes with uranyl nitrate (UO₂(NO₃)₂) and plutonium (IV) nitrate (Pu(NO₃)₄).[1][6] These neutral complexes are highly soluble in the organic phase, allowing them to be drawn out of the aqueous solution.[6][7]

• n-Dodecane: The Essential Diluent While TBP is the active extractant, it cannot be used in its pure form due to its high viscosity and density, which are too close to that of the aqueous phase, leading to poor phase separation and the formation of stable emulsions.[6] The diluent, n-dodecane (C₁₂H₂₆), is added to modulate these physical properties and ensure efficient operation.[8] Dodecane is an ideal choice for several key reasons:

  • Physical Properties: It has a low density and viscosity, facilitating rapid and clean separation of the organic and aqueous phases after mixing.[8][9]

  • Chemical Inertness: As a saturated alkane, dodecane is relatively unreactive, which is crucial for maintaining the integrity of the solvent system.[10]

  • Safety: It possesses a high flash point (~74°C) and low volatility, which are critical safety considerations in a plant environment.[9]

  • Radiolytic Stability: Dodecane exhibits reasonable stability in the presence of intense radiation, although degradation does occur.[11][12]

  • Purity and Availability: It is commercially available at high purity, which is essential to prevent unwanted side reactions from impurities.[10]

Mechanism of Extraction in the PUREX Process

The PUREX process begins with the dissolution of spent nuclear fuel in hot nitric acid.[1] After clarification and chemical adjustment to ensure plutonium is in the extractable +4 oxidation state, the resulting aqueous feed solution is brought into counter-current contact with the TBP/dodecane solvent.[4]

The key extraction reactions are:

Uranium: UO₂²⁺(aq) + 2NO₃⁻(aq) + 2TBP(org) ⇌ UO₂(NO₃)₂(TBP)₂(org)[6]

Plutonium: Pu⁴⁺(aq) + 4NO₃⁻(aq) + 2TBP(org) ⇌ Pu(NO₃)₄(TBP)₂(org)

The high concentration of nitric acid in the aqueous phase acts as a "salting-out" agent, driving the equilibrium of these reactions to the right and favoring the transfer of uranium and plutonium into the organic phase.[4] Most fission products and minor actinides (e.g., americium, curium) have a much lower affinity for the TBP complex and remain in the aqueous phase, which becomes the high-level liquid waste (HLLW).[1][4][7]

The Challenge of Radiolytic and Chemical Degradation

During reprocessing, the solvent is exposed to intense radiation and aggressive chemical conditions, leading to its gradual degradation through radiolysis (decomposition by radiation) and hydrolysis.[13][14]

• TBP Degradation: The primary degradation products of TBP are dibutyl phosphate (HDBP) and, to a lesser extent, monobutyl phosphate (H₂MBP) and phosphoric acid.[14][15]

• Dodecane Degradation: The radiolysis of dodecane can produce a variety of other products, including shorter-chain alkanes and alkenes.[12][13]

These degradation products are detrimental to the process. HDBP, in particular, is a strong complexing agent that can form highly stable complexes with plutonium and certain fission products like zirconium.[13][15] These complexes are not easily stripped from the solvent in subsequent stages, leading to a loss of valuable plutonium, contamination of the separated uranium and plutonium streams, and an overall reduction in separation efficiency.[15] Therefore, the solvent must be periodically "washed," typically with a sodium carbonate solution, to remove these acidic degradation products before it is recycled back into the process.[14]

Physicochemical Properties of Solvent Components

A thorough understanding of the physical properties of TBP and n-dodecane is essential for process design, hydrodynamic modeling, and safety analysis.

Property	n-Dodecane	Tributyl Phosphate (TBP)
Chemical Formula	C₁₂H₂₆	(C₄H₉)₃PO₄
Molar Mass	170.34 g/mol [8]	266.32 g/mol
Appearance	Colorless liquid[8]	Colorless, oily liquid[2]
Density at 25°C	~0.75 g/cm³[9][10]	~0.973 g/cm³
Boiling Point	~216 °C[9]	~289 °C (decomposes)
Melting Point	-9.6 °C[9]	< -80 °C
Flash Point	~74 °C[9]	~146 °C
Viscosity at 25°C	~1.36 cP[9]	~3.41 cP
Solubility in Water	3.7 x 10⁻⁶ mg/mL (practically insoluble)[16]	~400 mg/L

Experimental Protocols

Disclaimer: The following protocols are intended for educational and research purposes in a controlled laboratory setting. Handling of radioactive materials requires specialized licenses, facilities, and training. Protocol 2 uses non-radioactive depleted uranium as a surrogate. All work must be performed in compliance with institutional and federal safety regulations.

Protocol 1: Preparation of 30% (v/v) TBP in n-Dodecane Solvent

Objective: To prepare a standard 1.1 M solution of tributyl phosphate in n-dodecane, which corresponds to approximately 30% by volume.

Materials:

• Tributyl phosphate (TBP), purity >99%

• n-Dodecane, purity >99%

• Volumetric flasks (e.g., 100 mL, 500 mL)

• Graduated cylinders

• Glass beaker

• Magnetic stirrer and stir bar

• Analytical balance

Procedure:

• Safety First: Don appropriate Personal Protective Equipment (PPE), including safety glasses, nitrile gloves, and a lab coat. Perform all operations inside a certified chemical fume hood.[17]

• Volume Calculation: To prepare 100 mL of 30% (v/v) TBP in n-dodecane, you will need 30 mL of TBP and 70 mL of n-dodecane.

• Dispensing Dodecane: Using a graduated cylinder, measure 70 mL of n-dodecane and transfer it to a 100 mL volumetric flask.

• Dispensing TBP: In the fume hood, carefully measure 30 mL of TBP using a separate graduated cylinder.

• Mixing: Slowly add the 30 mL of TBP to the 100 mL volumetric flask containing the n-dodecane.

• Homogenization: Cap the volumetric flask securely and invert it several times to ensure thorough mixing. For larger volumes, use a glass beaker and a magnetic stirrer for 10-15 minutes.

• Labeling and Storage: Transfer the prepared solvent to a clearly labeled glass storage bottle. The label should include the chemical names ("30% TBP in n-Dodecane"), concentration (1.1 M), preparation date, and your initials. Store in a cool, dry, well-ventilated area away from ignition sources.

Protocol 2: Simulated PUREX Co-extraction of Uranium

Objective: To demonstrate the extraction of uranium (VI) from a nitric acid solution into the prepared 30% TBP/dodecane solvent. This protocol uses depleted uranyl nitrate as a non-radioactive surrogate.

Materials:

• Prepared 30% TBP in n-dodecane solvent

• Depleted Uranyl Nitrate Hexahydrate (UO₂(NO₃)₂·6H₂O)

• Concentrated Nitric Acid (HNO₃), 15.8 M (70%)

• Deionized water

• Separatory funnels (125 mL or 250 mL) with stoppers and stand

• Beakers and graduated cylinders

• UV-Vis Spectrophotometer and cuvettes

Procedure:

Part A: Preparation of Aqueous Feed Solution

• Target: Prepare 50 mL of an aqueous solution containing ~20 g/L Uranium in 3 M HNO₃.

• Acid Dilution: In a fume hood, add 9.5 mL of concentrated HNO₃ to ~30 mL of deionized water in a 50 mL volumetric flask. Caution: Always add acid to water. Allow the solution to cool.

• Uranium Dissolution: Weigh approximately 1.77 g of UO₂(NO₃)₂·6H₂O (this corresponds to ~1 g of Uranium). Dissolve it completely in the nitric acid solution in the flask.

• Final Volume: Carefully add deionized water to the 50 mL mark. Mix thoroughly. This is your "Aqueous Feed" (AF).

• Initial Sample: Take a small aliquot of the AF for initial uranium concentration analysis via UV-Vis spectrophotometry.

Part B: Extraction

• Phase Contact: Transfer 20 mL of the AF and 20 mL of the 30% TBP/dodecane solvent into a 125 mL separatory funnel. This is an organic-to-aqueous (O/A) phase ratio of 1.

• Mixing: Stopper the funnel securely. While holding the stopper and stopcock firmly, shake vigorously for 2 minutes, periodically venting the funnel by opening the stopcock while inverted and pointed away from you into the back of the fume hood.

• Phase Separation: Place the funnel back in the stand and allow the two phases to separate completely (typically 5-10 minutes). The less dense organic phase will be on top, and the aqueous phase (raffinate) will be at the bottom.

• Separation: Carefully drain the bottom aqueous layer into a beaker labeled "Aqueous Raffinate" (AR).

• Sampling: Take an aliquot of the AR for uranium concentration analysis. The difference between the concentration in AF and AR indicates the amount of uranium extracted into the organic phase.

Part C: Back-Extraction (Stripping)

• Stripping Solution: Prepare a 50 mL solution of 0.01 M HNO₃. This dilute acid solution will shift the extraction equilibrium, driving the uranium back into the aqueous phase.

• Stripping Contact: To the separatory funnel now containing the uranium-loaded organic phase, add 20 mL of the 0.01 M HNO₃ stripping solution.

• Mixing and Separation: Repeat the mixing and phase separation steps as described in B.2 and B.3.

• Separation: Drain the bottom aqueous layer into a beaker labeled "Aqueous Product" (AP). The organic phase is now the "Spent Solvent."

• Sampling: Take an aliquot of the AP for uranium concentration analysis to determine the stripping efficiency.

Protocol 3: Solvent Quality Control - Metal Retention Principle

Objective: To outline the principle of a test that assesses solvent quality by measuring its retention of metal ions after a stripping step. High retention indicates significant degradation (e.g., high HDBP content).

Principle: A fresh, clean solvent should readily release the extracted metal ions during the stripping stage. A degraded solvent, containing HDBP and other degradation products, will form strong complexes that resist stripping, thus "retaining" the metal in the organic phase.[13][15] In an active facility, this test is performed with plutonium. The principle is described here.

Procedure Outline:

• Solvent Samples: Obtain samples of "fresh" (unused) TBP/dodecane and "used" (or artificially degraded via irradiation) TBP/dodecane.

• Loading: Contact a known volume of each solvent sample with an acidic aqueous solution containing a known concentration of the target metal ion (e.g., Pu(IV) or a suitable surrogate) under conditions that favor extraction.

• Phase Separation: Allow the phases to separate and drain the aqueous raffinate. The organic phase is now "loaded."

• Stripping: Contact the loaded organic phase with an appropriate stripping agent (e.g., a reducing agent for Pu(IV) to Pu(III) or dilute acid).

• Analysis: After stripping, carefully separate the organic phase. Analyze the concentration of the metal ion remaining in the organic phase using a suitable technique (e.g., alpha spectroscopy for plutonium, ICP-MS for other metals).

• Interpretation: A significantly higher residual metal concentration in the "used" solvent compared to the "fresh" solvent indicates a high degree of degradation and poor solvent quality.

Visualizations

PUREX Process Workflow

TBP-Uranium Extraction Complex

Safety and Handling Considerations

Working with TBP, dodecane, and nitric acid requires strict adherence to laboratory safety protocols.

• Chemical Hazards:

  • n-Dodecane: A combustible liquid. It can cause skin and eye irritation. Inhalation of high concentrations of vapor may cause respiratory irritation.[16]

  • Tributyl Phosphate (TBP): Can cause skin, eye, and respiratory irritation. It is harmful if ingested.[2]

  • Nitric Acid: Highly corrosive and a strong oxidizer. Causes severe skin burns and eye damage. Inhalation of mist or vapor can cause serious damage to the respiratory tract.

• Engineering Controls: All handling of these chemicals, especially concentrated nitric acid and the preparation of solvent mixtures, must be conducted in a properly functioning chemical fume hood to prevent inhalation of vapors.[17][18]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles are mandatory.

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile for incidental contact, thicker butyl or viton gloves for extended handling). Consult a glove compatibility chart.

  • Body Protection: A flame-resistant lab coat and closed-toe shoes are required.

• Waste Disposal: All chemical waste (unused reagents, spent solvent, aqueous raffinate) must be collected in properly labeled hazardous waste containers.[19] Do not mix incompatible waste streams. Follow all institutional and regulatory guidelines for hazardous waste disposal.[20]

• Spill Response: Be prepared for spills. Have appropriate spill kits (absorbent materials for solvents, neutralizers for acid) readily available. In case of a large spill, evacuate the area and contact the institutional emergency response team.

References

• Extraction of uranium from acidic solutions by TBP impregnated polyurethane foam. (n.d.). National Institutes of Health.
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• The Purex Process, DPSPU 77-11-1. (n.d.). US Department of Energy.
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• DEVELOPMENT OF THE TBP-HEXANE PROCESS FOR URANIUM PURIFICATION. (2025). US Department of Energy.
• TRI-n-BUTYL PHOSPHATE -THEUNIVERSAL SOLVENTFORTHENUCLEARFUELCYCLE. (n.d.). International Atomic Energy Agency.
• Recent Developments in the Purex Process for Nuclear Fuel Reprocessing: Complexant Based Stripping for Uranium/Plutonium Separat. (n.d.). CHIMIA.
• Tributyl phosphate – Knowledge and References. (n.d.). Taylor & Francis.
• Radiolytic Decomposition of TBP-Dodecane Solvent System Under Alpha Irradiation: A Comprehensive Analysis. (n.d.). Taylor & Francis.
• Alpha Radiolysis and Other Factors Affecting Hydrolysis of Tributyl Phosphate. (n.d.). US Department of Energy.
• Studies on alpha radiolysis of tri-butyl phosphate/n-dodecane system. (2025). International Atomic Energy Agency.
• Influence of the Diluent on the Radiolytic Degradation of TBP in TBP, 30% (v/v)-Diluent- HNO3 Systems. (1984). Semantic Scholar.
• The radiolysis of dodecane-tributylphosphate solutions. (2025). ResearchGate.
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• Short Alternative Route for Nuclear Fuel Reprocessing Based on Organic Phase Self-Splitting. (2021). PubMed Central.
• Improving the Safety of Reprocessing - Basic Chemical Problems of Organic Solvent-Nitric Acid Aqueous Solution. (n.d.). Japan Atomic Energy Agency.
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• Solvent wash studies for the removal of di-butyl phosphate from spent solvent under simulated PUREX condition. (n.d.). ProQuest.
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• n-Dodecane - Safety Data Sheet. (2024). Agilent.
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• Part D: Chemical Safety Procedures for Laboratories. (n.d.). University of Wisconsin-La Crosse.
• Laboratory Safety and Chemical Hygiene Plan. (n.d.). University of Chicago.
• Laboratory Safety Guidance. (n.d.). Occupational Safety and Health Administration (OSHA).

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Synthesis of Dodecane-Based Phase Change Materials for Cold Energy Storage: Application Notes and Protocols

Introduction: The Critical Role of Dodecane in Cold Chain Management

The integrity of the cold chain—a temperature-controlled supply chain—is paramount for the efficacy of pharmaceuticals, the safety of food products, and the stability of numerous industrial chemicals.[1][2] Phase change materials (PCMs) are at the forefront of thermal energy storage solutions, offering a mechanism to absorb and release large amounts of thermal energy at a nearly constant temperature during their phase transition.[3][4] n-Dodecane, an organic paraffin hydrocarbon, has emerged as a compelling candidate for cold energy storage applications due to its advantageous thermophysical properties, including a suitable melting point for refrigeration and a high latent heat of fusion.[5][6][7]

However, the practical application of pure dodecane is hampered by several challenges, most notably liquid leakage during the solid-liquid phase transition and inherently low thermal conductivity, which impedes efficient heat transfer.[6][8] To circumvent these limitations, significant research has focused on the development of composite PCMs through microencapsulation and shape-stabilization techniques.[9][10] This document provides a detailed guide for researchers, scientists, and drug development professionals on the synthesis and characterization of dodecane-based PCMs, offering field-proven insights and robust protocols to accelerate innovation in cold energy storage.

Core Principles: Why Encapsulate or Shape-Stabilize Dodecane?

The primary motivation for developing composite dodecane PCMs is to overcome the material's intrinsic drawbacks while harnessing its excellent thermal energy storage capacity.

• Preventing Leakage: During its transition from solid to liquid, dodecane can seep out of its container, leading to loss of material, environmental contamination, and failure of the thermal management system.[8] Both microencapsulation and shape-stabilization physically confine the molten dodecane, ensuring the composite material remains solid-like and leak-free.[9][11]

• Enhancing Thermal Conductivity: Dodecane, like most organic PCMs, is a poor conductor of heat.[6] This limits the rate at which it can absorb and release thermal energy. By incorporating dodecane into a highly conductive matrix (in shape-stabilization) or by creating micro-sized particles with a large surface area-to-volume ratio (in microencapsulation), the overall thermal conductivity of the composite material can be significantly improved.[8][12]

• Improving Handling and Integration: Composite PCMs are often in a solid, manageable form (e.g., powders, panels), which simplifies their integration into various applications, such as building materials, electronic cooling systems, and cold chain packaging.[11][13]

Synthesis Methodologies: A Tale of Two Strategies

Two predominant strategies for preparing dodecane-based composite PCMs are microencapsulation and shape-stabilization. The choice between these methods depends on the specific application requirements, including desired thermal properties, mechanical strength, and cost considerations.

Microencapsulation of Dodecane

Microencapsulation involves enclosing tiny droplets of dodecane (the core) within a solid shell material. This technique produces fine powders of microcapsules, each acting as a miniature thermal energy storage unit. Common methods for microencapsulation include interfacial polymerization and sol-gel processes.[14][15]

Interfacial polymerization is a powerful technique for creating thin, robust polymer shells around PCM droplets.[16][17] The process involves the reaction of two monomers at the interface of an oil-in-water emulsion.

Causality Behind Experimental Choices: The selection of monomers is critical for shell formation and integrity. Polymethyl methacrylate (PMMA) is often chosen as the shell material due to its good mechanical strength and thermal stability.[14] The core-to-wall ratio, emulsifier concentration, crosslinker amount, and stirring speed are optimized to achieve a high encapsulation efficiency and desired particle size.[14][18]

Experimental Workflow:

Figure 1: Workflow for dodecane microencapsulation via interfacial polymerization.

Step-by-Step Protocol:

• Oil Phase Preparation: In a beaker, dissolve a specific amount of initiator (e.g., 1 wt% of the monomer) in a mixture of n-dodecane and methyl methacrylate (MMA) monomer. A typical core-to-wall (dodecane:MMA) ratio is 3:1 by weight.[14] Add a crosslinking agent (e.g., 30 wt% of the monomer) to enhance the mechanical strength of the shell.

• Aqueous Phase Preparation: In a separate reactor vessel, dissolve an emulsifier (e.g., 5 wt% of the total emulsion) in deionized water.

• Emulsification: Slowly add the oil phase to the aqueous phase while stirring vigorously (e.g., 2000 rpm) to form a stable oil-in-water emulsion.[14] The stirring speed influences the droplet size and, consequently, the final microcapsule size.

• Polymerization: Heat the emulsion to the desired reaction temperature (e.g., 75-85 °C) under a nitrogen atmosphere to initiate the polymerization of MMA at the surface of the dodecane droplets.

• Curing and Cooling: Maintain the reaction temperature for several hours (e.g., 2-4 hours) to ensure complete polymerization. Then, cool the mixture to room temperature.

• Product Recovery: Filter the resulting microcapsules and wash them repeatedly with deionized water and ethanol to remove any unreacted monomers and emulsifier.

• Drying: Dry the washed microcapsules in a vacuum oven at a moderate temperature (e.g., 50 °C) for 24 hours.

The sol-gel method offers a route to encapsulate PCMs within an inorganic silica shell, which can provide enhanced thermal conductivity and stability compared to polymer shells.[10][19][20] This process typically involves the hydrolysis and condensation of a silica precursor, such as tetraethyl orthosilicate (TEOS), at the oil-water interface of an emulsion.[19][21]

Causality Behind Experimental Choices: The pH of the reaction medium is a critical parameter that influences the rate of hydrolysis and condensation of the silica precursor, thereby affecting the morphology and integrity of the silica shell.[20] Cationic surfactants are often used as emulsifiers to facilitate the formation of the silica shell at the oil-water interface through electrostatic interactions.[19][21]

Experimental Workflow:

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Technical Notes & Optimization

Technical Support Center: Dodecane Oxidation Studies

Welcome to the technical support center for dodecane oxidation studies. This guide is designed for researchers, scientists, and professionals in drug development and chemical synthesis who are navigating the complexities of alkane oxidation. The oxidation of a long-chain alkane like n-dodecane is a challenging yet crucial reaction, often serving as a model for fuel combustion and a pathway to valuable chemical intermediates like dodecanols and dodecanones. However, its high C-H bond strength and the potential for numerous side reactions present significant experimental hurdles.[1][2]

This document provides field-proven insights, troubleshooting guides for common issues, and standardized protocols to enhance the reliability and success of your experiments.

Troubleshooting Guide: Common Experimental Issues

Navigating the challenges of dodecane oxidation requires a systematic approach to troubleshooting. The following table addresses common problems, their probable causes rooted in reaction kinetics and thermodynamics, and actionable solutions.

Observed Problem	Potential Cause(s)	Recommended Action(s)
1. Low or No Dodecane Conversion	Insufficient Thermal Energy: The C-H bonds in dodecane are strong and require significant energy for activation.[3] Low Catalyst Activity: The chosen catalyst may have poor activity under the reaction conditions or may not be suitable for C-H activation.[4] Mass Transfer Limitations: In heterogeneous catalysis, the oxidant (e.g., O₂) may have poor solubility or diffusion in the liquid dodecane, limiting its access to the catalyst surface.[2]	Increase Reaction Temperature: Incrementally increase the temperature (e.g., in 10 °C steps) while monitoring for product formation and selectivity. Catalyst Screening: Test alternative catalysts known for alkane oxidation (e.g., transition-metal oxides, zeolites).[3][4] Improve Agitation: Increase the stirring speed to enhance gas-liquid mass transfer. Consider using a baffled reactor.
2. Poor Selectivity to Desired Products (e.g., Dodecanols/Dodecanones)	Over-oxidation: The desired primary products (alcohols, ketones) are more reactive than the parent alkane and are easily oxidized further to carboxylic acids and eventually CO₂.[5] Radical Chain Reactions: Uncontrolled radical mechanisms lead to a wide array of products, including chain-scission products (shorter-chain alkanes/aldehydes).[2] Reaction Temperature Too High: While high temperatures increase conversion, they can drastically reduce selectivity by favoring deeper oxidation pathways.	Reduce Reaction Time/Conversion: Operate at lower dodecane conversion levels. The highest selectivity is often observed at the beginning of the reaction. Optimize Temperature: Find a balance between acceptable conversion and maximum selectivity by systematically varying the temperature. Use a Selective Catalyst: Investigate catalysts designed to stabilize desired intermediates or prevent their subsequent reaction.[6]
3. Irreproducible Results Between Runs	Catalyst Deactivation: The catalyst's active sites may be blocked by coke (carbonaceous deposits) or poisoned by impurities in the feed. Sintering at high temperatures can also reduce the active surface area.[7][8][9] Inconsistent Feed Purity: Trace impurities in dodecane or the oxidant gas can act as inhibitors or promoters. Variable Peroxide Formation: Autoxidation can lead to the formation of hydroperoxides, which act as initiators. Their concentration can vary depending on dodecane storage conditions.[10]	Catalyst Regeneration/Fresh Catalyst: Use fresh catalyst for each run or establish a regeneration protocol (e.g., calcination in air to burn off coke).[8] Use High-Purity Reagents: Ensure consistent, high-purity sources for dodecane and the oxidant. Standardize Reagent Handling: Store dodecane under an inert atmosphere (e.g., Argon) and away from light to minimize peroxide formation.
4. Complex Product Mixture in Analysis (e.g., GC-MS)	Multiple Reaction Pathways: Oxidation can occur at various carbon atoms along the dodecane chain, leading to a mixture of isomers.[2] Chain Scission: High-energy intermediates can lead to C-C bond cleavage, producing a range of smaller molecules.[11] Analytical Artifacts: The high temperatures of a GC injection port can cause decomposition of thermally labile products like hydroperoxides.	Lower Reaction Temperature: This can favor oxidation at the most reactive C-H bonds and reduce fragmentation. Employ Isomer-Specific Catalysts: Shape-selective catalysts like zeolites can sometimes favor oxidation at specific positions.[12] Derivatization: Chemically convert products to more stable derivatives before GC analysis. For example, silylate alcohols to make them more volatile and stable.
5. Product Disappears During Workup	Product Volatility: Some smaller oxidation products (e.g., short-chain aldehydes) may be lost during solvent removal under vacuum.[13] Aqueous Solubility: Highly oxidized products like short-chain carboxylic acids may be soluble in the aqueous phase during an extraction.[13] Instability: Products may be unstable to the pH conditions or reagents used during the workup procedure.[13]	Check the Rotovap Trap: Analyze the contents of the cold trap for volatile products. Analyze the Aqueous Layer: Before discarding any aqueous layers from extractions, analyze a sample by an appropriate method (e.g., HPLC, or acidify and re-extract). Test Product Stability: Expose a small sample of the crude reaction mixture to the workup conditions (e.g., add a drop of acid or base) and monitor by TLC or GC to see if the product profile changes.

Frequently Asked Questions (FAQs)

Q1: What are the primary and secondary products of dodecane oxidation, and how do they form?

The oxidation of n-dodecane proceeds via a free-radical autoxidation mechanism, especially at lower temperatures (<200°C).[2] The process begins with an initiation step to form a dodecyl radical (C₁₂H₂₅•). This radical rapidly reacts with oxygen to form a dodecylperoxy radical (C₁₂H₂₅OO•), which then abstracts a hydrogen atom from another dodecane molecule to form a dodecyl hydroperoxide (C₁₂H₂₅OOH) and a new dodecyl radical, propagating the chain reaction.

• Primary Products: The initial, relatively stable products are the dodecyl hydroperoxides . These can decompose to form dodecanols (alcohols) and dodecanones (ketones).[10]

• Secondary Products: Because the alcohols and ketones are more easily oxidized than dodecane itself, they can undergo further reaction to form a complex mixture of secondary products, including carboxylic acids (via C-C bond cleavage) and smaller aldehydes, ketones, and alkanes.[2] At higher temperatures, complete oxidation to CO₂ and H₂O becomes dominant.

Q2: How do I choose an appropriate catalyst for selective oxidation?

Catalyst selection is critical for controlling selectivity. The goal is to find a material that can activate the C-H bond of dodecane without promoting the over-oxidation of the desired products.

• For Alcohol/Ketone Production: Catalysts based on late transition metals (e.g., Pt, Pd, Au) or metal oxides (e.g., MnOₓ, CoOₓ) are often explored. The key is to have active sites that facilitate C-H activation but are not so oxidizing that they rapidly convert alcohols and ketones.[3][5]

• Shape Selectivity: For controlling the isomer distribution (i.e., which carbon on the chain is oxidized), shape-selective catalysts like zeolites can be effective. The pore structure of the zeolite can sterically hinder the formation of certain isomers, leading to a more controlled product distribution.[12]

• Mechanism Consideration: The choice of catalyst should be grounded in the reaction mechanism. For example, a catalyst that effectively decomposes hydroperoxides into alcohols and ketones without generating highly reactive radicals can improve selectivity.

Q3: What is the best analytical method for quantifying dodecane conversion and product yield?

Gas Chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS) is the standard method.[2][14]

• Methodology: To ensure accurate quantification, an internal standard is essential. The internal standard should be a compound that is not present in the reaction mixture, is stable under the reaction and analysis conditions, and has a retention time that does not overlap with any reactants or products. For dodecane oxidation, a long-chain alkane like hexadecane or a stable aromatic compound like naphthalene could be suitable.

• Procedure: A known amount of the internal standard is added to each sample before analysis. The conversion of dodecane and the yield of each product are calculated by comparing their peak areas to the peak area of the internal standard, using pre-determined response factors.

• Why it's Trustworthy: This method corrects for variations in injection volume and detector response, making the results far more reliable and reproducible than relying on external calibration alone.

Q4: What are the main safety concerns in dodecane oxidation experiments?

The primary safety hazard is the formation and accumulation of hydroperoxides and other peroxide species .[10] These compounds can be thermally and shock-sensitive, posing a significant explosion risk, especially upon concentration during solvent removal or distillation.

• Mitigation Strategies:

  • Peroxide Testing: Regularly test the reaction mixture for peroxides using commercially available test strips.

  • Avoid Concentration: Never distill the reaction mixture to dryness.

  • Quenching: After the reaction, quench any residual peroxides by adding a mild reducing agent, such as sodium sulfite or sodium thiosulfate, before performing a workup.

  • Pressure Management: These reactions are often run under pressure with oxygen or air. Ensure the reactor is properly rated for the intended pressure and temperature and is equipped with a pressure relief device.

Visualized Experimental Workflow and Reaction Pathway

Understanding the flow of an experiment and the chemical transformations is crucial. The following diagrams illustrate a typical workflow and a simplified reaction pathway.

Experimental Workflow Diagram

This diagram outlines the logical steps from initial setup to final data analysis for a typical batch dodecane oxidation experiment.

Caption: Workflow for a batch dodecane oxidation experiment.

Simplified Dodecane Oxidation Pathway

This diagram shows the progression from the stable alkane reactant through key intermediate stages to secondary oxidation products.

Caption: Simplified free-radical pathway for n-dodecane oxidation.

Standardized Experimental Protocol: Batch Oxidation

This protocol describes a general procedure for the liquid-phase oxidation of n-dodecane in a stirred batch reactor. It is a self-validating system when followed with care.

1. Reagent and Reactor Preparation

• Reagents: Use high-purity n-dodecane (≥99%). Prepare a stock solution of the chosen internal standard (e.g., 1 g hexadecane in 100 mL dodecane).

• Catalyst: Weigh the required amount of catalyst (e.g., 0.5 mol% relative to dodecane). If it is a powder, ensure it is dry.

• Reactor: Assemble a high-pressure batch reactor (e.g., a Parr autoclave) equipped with a mechanical stirrer, gas inlet/outlet, sampling port, thermocouple, and pressure gauge. Ensure all seals are clean and functional. Perform a leak test with an inert gas (e.g., Argon or Nitrogen) at 1.5x the intended operating pressure.

2. Reaction Execution

• Charge the reactor with n-dodecane (containing the internal standard) and the catalyst.

• Seal the reactor and purge the headspace with an inert gas 3-5 times to remove all air.

• Begin stirring (e.g., 700-1000 RPM) and heat the reactor to the desired temperature (e.g., 140-160 °C).

• Once the temperature is stable, pressurize the reactor with the oxidant (e.g., 5-10 bar of pure O₂ or synthetic air). This marks the start of the reaction (t=0).

• Maintain a constant pressure and temperature throughout the experiment.

3. Sampling and Analysis

• Take samples at regular intervals (e.g., t=0, 30, 60, 120, 240 min) through the sampling port. The t=0 sample should be taken just before introducing the oxidant.

• Immediately quench each ~1 mL sample by cooling it in an ice bath and adding a small amount of a reducing agent solution (e.g., 0.5 M Na₂SO₃) to destroy peroxides.

• If using a heterogeneous catalyst, filter the sample through a syringe filter (e.g., 0.45 µm PTFE) to remove the catalyst particles.

• Dilute the sample in a suitable solvent (e.g., dichloromethane) and analyze using a GC-MS/FID instrument.

• GC Method:

  • Column: A non-polar or mid-polar capillary column (e.g., DB-5ms or DB-Wax).

  • Temperature Program: Start at a low temperature (e.g., 50 °C) to resolve light products, then ramp to a high temperature (e.g., 280 °C) to elute all dodecane derivatives.

  • Quantification: Identify products using the MS library. Calculate conversion and yield based on peak areas relative to the internal standard using pre-calibrated response factors.

References

• Narayanaswamy, K., et al. (2014). A chemical mechanism for low to high temperature oxidation of n-dodecane as a component of transportation fuel surrogates. Combustion and Flame, 161(4), 866-884.
• Li, Y., et al. (2024). Early Oxidation Kinetics of N-Dodecane under High-Temperature Conditions. The Journal of Physical Chemistry A.
• Shen, B., et al. (2025).
• Lawrence Livermore National Laboratory. (n.d.). n-Dodecane Combustion Chemistry. Combustion Chemistry.
• Jensen, R. K., et al. (1969). Oxidation of hydrocarbons in the liquid phase: n-dodecane in a borosilicate glass chamber at 200 °C. Canadian Journal of Chemistry, 47(22), 4175-4183.
• Li, Y., et al. (2021). Selective regulation of n-dodecane isomerization and cracking performance in Pt/beta catalysts via orientation control of Brønsted acid site distribution. Catalysis Science & Technology, 11, 2094-2102.
• Wang, Y., & Weng, T. (2024). Alkane Activation and Oxidation on Late-Transition-Metal Oxides: Challenges and Opportunities.
• Cavani, F., et al. (2007). Strategies for the selective catalytic oxidation of alkanes.
• Narayanaswamy, K., et al. (2014). A chemical mechanism for low to high temperature oxidation of n-dodecane as a component of transportation fuel surrogates.

• Schütze, F. W., et al. (2019). How to control selectivity in alkane oxidation? Chemical Science, 10(4), 1136-1146. [Link]

• Schütze, F. W., et al. (2019).
• Chemistry For Everyone. (2024).
• Venkatasubramanian, R., et al. (2023). Active Phase–Support Interaction in Phosphotungstic Acid-SiO₂ Catalysts Enables Enhanced Olefin Oligomerization to Synthetic Fuel.

• Cavani, F. (2009). Deactivation in oxidation catalysis: inevitabile events, reversibile phenomena and beneficial in-situ rejuvenations. 11th International Symposium on Catalyst Deactivation. [Link]

• Shadorov, A. S., et al. (2023). Simulation of Low-Temperature Oxidation and Combustion of N-Dodecane Droplets under Microgravity Conditions. MDPI.
• Zhai, Y., et al. (2023). Cool flame product characterization from the low-temperature oxidation of n-dodecane. Combustion and Flame, 249, 112601.
• Vasu, S. S., et al. (2008). n-Dodecane oxidation at high-pressures: Measurements of ignition delay times and OH concentration time-histories.
• You, X., et al. (2009). Detailed and simplified kinetic models of n-dodecane oxidation: The role of fuel cracking in aliphatic hydrocarbon combustion.

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. [Link]

• Shahidi, F., & Hossain, A. (2022). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Antioxidants, 11(9), 1794. [Link]

• Al-Adwani, S., et al. (2023). Skeletal and Compact Validated Mechanisms for Iso-dodecane Using a Decoupling Methodology. Energy & Fuels.
• Donovan, M. T., et al. (2010). An Experimental and Computational Investigation of n-Dodecane Ignition and Chemical Kinetics.

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Technical Support Center: Optimizing Dodecane in Nanoparticle Synthesis

Welcome to the technical support resource for optimizing dodecane concentration and related parameters in nanoparticle synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshoot common challenges. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring a deeper understanding of your synthesis system.

Part 1: Troubleshooting Guide

Encountering unexpected results is a common part of nanomaterial synthesis. This section addresses specific issues you may face, focusing on causes related to the solvent and ligand system and providing actionable solutions.

Issue 1: Nanoparticle Aggregation and Poor Stability

You've successfully synthesized nanoparticles, but they crash out of solution, either immediately or over a short period.

Potential Causes & Solutions

• Insufficient Ligand Concentration: The most common cause of aggregation is an inadequate amount of capping agent to passivate the nanoparticle surface. In systems using dodecanethiol, the thiol group binds to the particle surface, while the dodecane tail provides steric hindrance, preventing particles from approaching each other.[1][2]

  • Solution: Systematically increase the molar ratio of dodecanethiol to the metal precursor. A good starting point is often a 2:1 or 3:1 molar ratio, but this is highly dependent on the nanoparticle material and target size.

• Solvent Purity: Trace impurities in dodecane, particularly water or polar compounds, can interfere with ligand binding and reduce the colloidal stability of nanoparticles in a nonpolar medium.

  • Solution: Use high-purity, anhydrous dodecane (≥99%). If necessary, further purify the solvent by distillation or passing it through an activated alumina column to remove polar impurities.

• Ineffective Purification: Residual reactive precursors or byproducts from the synthesis can destabilize the nanoparticle dispersion.

  • Solution: Refine your washing protocol. This typically involves precipitating the nanoparticles from the dodecane solution by adding a polar anti-solvent (like ethanol or methanol), centrifuging, discarding the supernatant, and redispersing the nanoparticle pellet in a clean nonpolar solvent like toluene or hexane. Repeat this cycle 2-3 times.[3]

Troubleshooting Workflow: Diagnosing Nanoparticle Aggregation

This flowchart provides a logical sequence for identifying the root cause of aggregation issues.

Caption: Troubleshooting flowchart for nanoparticle aggregation.

Issue 2: Inconsistent Particle Size and Shape (Poor Monodispersity)

You are observing significant batch-to-batch variation in nanoparticle size and morphology, or the size distribution within a single batch is too broad.

Potential Causes & Solutions

• Precursor Concentration Imbalance: The concentration of your metal precursors in dodecane has a complex, often non-monotonic, effect on nanoparticle size.[4]

  • Low Concentration: May lead to a slow nucleation rate, resulting in a broad size distribution.

  • High Concentration: Can cause an uncontrolled burst of nucleation, leading to many small nuclei and subsequent Ostwald ripening, which also broadens the size distribution.[4]

  • Solution: The optimal precursor concentration must be determined experimentally. Perform a systematic study varying the precursor concentration while keeping all other parameters (temperature, ligand ratio, injection speed) constant.

• Poor Temperature Control: The kinetics of precursor decomposition, nucleation, and growth are highly temperature-dependent. Even minor fluctuations during the reaction can lead to significant variations in the final nanoparticle population.[4]

  • Solution: Ensure your reaction setup provides stable and uniform heating. Use a temperature controller with a thermocouple placed directly in the reaction mixture. Ensure the flask is well-insulated.

• "Hot-Injection" Technique Variability: The "hot-injection" method, which involves the rapid injection of precursors into a hot solvent, is designed to separate nucleation and growth for better monodispersity.[5][6] Inconsistent injection speed or temperature drops during injection can ruin this effect.

  • Solution: Inject the precursor solution as quickly and smoothly as possible to ensure a rapid, single nucleation event. Pre-heating the syringe can help minimize the temperature drop upon injection. For maximum reproducibility, consider using an automated syringe pump.

Parameter	Effect of Increasing	Rationale
Precursor Concentration	Can lead to smaller or larger particles	High concentration can cause a burst of nucleation (smaller particles), while lower concentration allows more monomer for growth on existing nuclei (larger particles). The effect is non-monotonic and requires optimization.[4]
Ligand (Dodecanethiol) Conc.	Generally leads to smaller particles	Higher ligand concentration passivates the nanoparticle surface more quickly, arresting growth and resulting in smaller final particle sizes.[7][8]
Reaction Temperature	Generally leads to larger particles	Higher temperatures increase the rate of atomic diffusion and monomer addition, favoring particle growth over new nucleation.
Reaction Time	Generally leads to larger particles	Longer reaction times allow for more growth and potential Ostwald ripening, where larger particles grow at the expense of smaller ones.

Table 1: Influence of Key Synthesis Parameters on Nanoparticle Size.

Part 2: Frequently Asked Questions (FAQs)

This section covers foundational questions regarding the role and optimization of dodecane in nanoparticle synthesis.

Q1: What is the primary role of dodecane in nanoparticle synthesis?

A1: Dodecane primarily serves as a high-boiling point, non-coordinating solvent.[9] Its key functions are:

• Reaction Medium: It provides a thermally stable liquid environment for the reaction, with a high boiling point (216°C) suitable for the thermal decomposition of many organometallic precursors.[9]

• Inert Environment: As a saturated alkane, dodecane is chemically inert under typical synthesis conditions. This prevents unwanted side reactions with precursors or ligands.[3]

• Solubilization: It dissolves the hydrophobic ligands (like dodecanethiol) and the growing ligand-capped nanoparticles, ensuring a homogeneous reaction mixture.

Q2: How does dodecane compare to other common solvents like 9-Octadecene (ODE)?

A2: Dodecane offers a significant advantage over unsaturated solvents like 9-octadecene (ODE). The terminal double bond in ODE is prone to polymerization at the high temperatures used for synthesis (120–320°C).[3] This creates a waxy byproduct, poly(1-octadecene), which is difficult to separate from the nanoparticles and can interfere with their properties and applications. Dodecane, lacking this reactive double bond, provides a cleaner reaction environment.

Feature	Dodecane	9-Octadecene (ODE)
Chemical Structure	Saturated Alkane (C₁₂H₂₆)	Unsaturated Alkene (C₁₈H₃₆)
Boiling Point	~216 °C	~317 °C
Polymerization Risk	None	High, at typical synthesis temperatures
Key Advantage	Chemically inert, no polymeric byproducts	Higher boiling point allows for higher reaction temps
Key Disadvantage	Lower boiling point limits max reaction temp	Creates hard-to-remove polymeric impurities

Table 2: Comparison of Dodecane and 9-Octadecene as Synthesis Solvents.

Q3: What is the difference between dodecane and dodecanethiol?

A3: This is a critical distinction. Dodecane is the solvent , the liquid medium for the reaction. Dodecanethiol (DDT or C₁₂H₂₅SH) is a ligand or capping agent .[10] The sulfur atom in the thiol group has a high affinity for the surface of many metal and semiconductor nanoparticles (e.g., gold, platinum, CdS, Ag).[1][7][11][12] It binds to the surface, and its long dodecyl chain provides a stabilizing steric barrier in the dodecane solvent.

Mechanism of Dodecanethiol Stabilization

The diagram below illustrates how dodecanethiol molecules cap a nanoparticle, preventing aggregation within the dodecane solvent.

Caption: Dodecanethiol ligands stabilizing a nanoparticle core.

Q4: How do I perform a phase transfer of aqueous nanoparticles into dodecane?

A4: Phase transfer is used to move nanoparticles synthesized in water into a nonpolar solvent like dodecane, which is often necessary for subsequent reactions or applications.[13][14][15] This is typically achieved by modifying the nanoparticle surface from hydrophilic to hydrophobic.

• Method: A common method involves ligand exchange.[13] For example, for gold nanoparticles, a solution of dodecanethiol in dodecane is vigorously mixed with the aqueous nanoparticle colloid. The dodecanethiol displaces the original hydrophilic capping agents (like citrate) on the gold surface. This surface modification renders the nanoparticles hydrophobic, causing them to transfer from the aqueous phase to the dodecane phase.[15] A phase transfer catalyst may sometimes be required to facilitate the process.[11]

Part 3: Experimental Protocol Example

This section provides a generalized, self-validating protocol for the synthesis of dodecanethiol-capped gold nanoparticles (AuNPs) using dodecane as the solvent.

Protocol: Synthesis of Dodecanethiol-Capped AuNPs

This protocol is adapted from two-phase synthesis methods.[1][11]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Tetraoctylammonium bromide (TOAB) - Phase Transfer Catalyst

• 1-Dodecanethiol (DDT) - Capping Agent

• Sodium borohydride (NaBH₄) - Reducing Agent

• Dodecane (Anhydrous, ≥99%) - Solvent

• Toluene (Anhydrous)

• Ethanol (ACS Grade)

• Deionized Water

Procedure:

• Precursor Phase Transfer:

  • Dissolve 50 mg of HAuCl₄·3H₂O in 15 mL of deionized water to form a yellow solution.

  • In a separate flask, dissolve 250 mg of TOAB in 40 mL of dodecane.

  • Combine the two solutions in a separatory funnel and shake vigorously for 5-10 minutes. The organic (dodecane) phase will turn from colorless to dark orange/red as the AuCl₄⁻ ions are transferred.

  • Allow the phases to separate and carefully collect the orange organic phase. Discard the now-colorless aqueous phase.

• Ligand Addition:

  • Transfer the organic phase to a 100 mL three-neck flask equipped with a stir bar.

  • Add a calculated amount of 1-dodecanethiol. For ~4-5 nm particles, a Au:thiol molar ratio of approximately 1:2.5 is a good starting point.[7][8]

  • Stir the solution for 20 minutes at room temperature.

• Reduction and Nanoparticle Formation:

  • Prepare a fresh solution of 100 mg NaBH₄ in 10 mL of ice-cold deionized water.

  • While stirring the organic solution vigorously, add the NaBH₄ solution dropwise over 5 minutes.

  • The solution color will rapidly change from orange to dark brown/black, indicating the formation of gold nanoparticles.

  • Continue to stir the biphasic mixture for at least 4 hours to ensure complete reaction and ligand capping.

• Purification:

  • Transfer the reaction mixture back to a separatory funnel and discard the aqueous phase.

  • Add 50 mL of ethanol to the organic phase to precipitate the nanoparticles.

  • Centrifuge the mixture at 8000 rpm for 10 minutes. A dark precipitate of AuNPs should form.

  • Discard the clear supernatant.

  • Redisperse the nanoparticle pellet in a minimal amount of toluene or fresh dodecane.

  • Repeat the precipitation/centrifugation/redispersion cycle two more times to remove excess ligands and catalyst.

• Characterization:

  • The final purified nanoparticles can be characterized using UV-Vis Spectroscopy (to observe the surface plasmon resonance peak, ~520 nm for spherical AuNPs), and Transmission Electron Microscopy (TEM) to determine size, shape, and monodispersity.

References

• Concentrated Ag Nanoparticles in Dodecane as Phase Change Materials for Thermal Energy Storage. ACS Publications. Available at: [Link]

• Sharma, A., Singh, B. P., & Gathania, A. K. (2015). Synthesis and characterization of dodecanethiol-stabilized gold nanoparticles. Indian Journal of Pure & Applied Physics, 53, 348-354. Available at: [Link]

• Dodecanethiol-Stabilized Platinum Nanoparticles Obtained by a Two-Phase Method: Synthesis, Characterization, Mechanism of Formation, and Electrocatalytic Properties. ACS Publications. Available at: [Link]

• Concentrated Ag Nanoparticles in Dodecane as Phase Change Materials for Thermal Energy Storage. ACS Publications. Available at: [Link]

• Large-Scale Synthesis of InPZnS Alloy Quantum Dots with Dodecanethiol as a Composition Controller. ResearchGate. Available at: [Link]

• Synthesis and characterization of dodecanethiol-stabilized gold nanoparticles. ResearchGate. Available at: [Link]

• Phase Transfer of Noble Metal Nanoparticles to Organic Solvents. ResearchGate. Available at: [Link]

• Dodecanethiol-Stabilized Platinum Nanoparticles Obtained by a Two-Phase Method: Synthesis, Characterization, Mechanism of Formation, and Electrocatalytic Properties. figshare. Available at: [Link]

• Synthesis and Characterization of Dodecanethiol-Capped Cadmium Sulfide Nanoparticles in a Winsor II Microemulsion of Diethyl Ether/AOT/Water. ResearchGate. Available at: [Link]

• Synthesis of Dodecanethiol-Capped Nanoparticles Using Ionic Liquids. Semantic Scholar. Available at: [Link]

• Influence of synthetic parameters on the size, structure, and stability of dodecanethiol-stabilized silver nanoparticles. ResearchGate. Available at: [Link]

• Chemical synthesis and optical characterization of regular and magic-sized CdS quantum dot nanocrystals using 1-dodecanethiol. Cambridge Core. Available at: [Link]

• Fundamental Methods for the Phase Transfer of Nanoparticles. PMC - NIH. Available at: [Link]

• Using 1-Dodecanethiol for High-Quality Quantum Dots. Available at: [Link]

• Understanding Hot Injection Quantum Dot Synthesis Outcomes Using Automated High-Throughput Experiment Platforms and Machine Learning. Kenis Group. Available at: [Link]

• Dodecanethiol-Stabilized Platinum Nanoparticles Obtained by a Two-Phase Method: Synthesis, Characterization, Mechanism of Formation, and Electrocatalytic Properties. ResearchGate. Available at: [Link]

• Size control in the synthesis of 1-6 nm gold nanoparticles via solvent-controlled nucleation. Available at: [Link]

• Silica nanoparticle partitioning between dodecane and synthetic... ResearchGate. Available at: [Link]

• Capitalizing on Dodecane's Role in Innovative Chemistry. Patsnap Eureka. Available at: [Link]

• Scalable Synthesis of Dodecanethiol-Capped Bismuth Nanoparticles by a Solvent-Free Solid-State Grinding Method for Reduction of 4-Nitrophenol to 4-Aminophenol. PubMed. Available at: [Link]

• Effect of Composition and Size on Surface Properties of Anti-Cancer Nanoparticles. Semantic Scholar. Available at: [Link]

• Phase transfer protocols in nanoparticle synthesis. Publications of the IAS Fellows. Available at: [Link]

• Dodecane in Chemical Engineering: Challenges and Solutions. Available at: [Link]

• Influence of Water Vapor on the Interaction Between Dodecane Thiol Ligated Au Nanoparticles. ResearchGate. Available at: [Link]

• Troubleshooting Guides. Bionano. Available at: [Link]

• Role of Biogenic Capping Agents in the Synthesis of Metallic Nanoparticles and Evaluation of Their Therapeutic Potential. Frontiers. Available at: [Link]

• (PDF) Solvent-Mediated Conductance Increase of Dodecanethiol-Stabilized Gold Nanoparticle Monolayers. ResearchGate. Available at: [Link]

• Optimization of Gold Nanoparticles Synthesis using Design of Experiments Technique. Available at: [Link]

• Biofabrication of nanoparticles: sources, synthesis, and biomedical applications. PMC. Available at: [Link]

• Parametric Study of Gold Nanoparticles Synthesis under Micro-Continuous Flow Conditions. Available at: [Link]

• (PDF) Effect of the Dispersion Process and Nanoparticle Quality on Chemical Sensing Performance. ResearchGate. Available at: [Link]

• Challenges in Development of Nanoparticle-Based Therapeutics. PMC - NIH. Available at: [Link]

• (PDF) Polyethylene glycol functionalized gold nanoparticles: The influence of capping density on stability in various media. ResearchGate. Available at: [Link]

• Influence of surface chemistry and morphology of nanoparticles on protein corona formation. Available at: [Link]

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Technical Support Center: Proactive Prevention and Troubleshooting of Dodecane Contamination in Cell Culture Experiments

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in preventing, identifying, and mitigating dodecane contamination in cell culture experiments. This guide provides in-depth technical information, troubleshooting protocols, and best practices to ensure the integrity and reproducibility of your research.

Introduction to Dodecane Contamination

Dodecane (C₁₂H₂₆) is a non-polar, oily liquid alkane that, while not a commonly anticipated contaminant, can be introduced into cell culture systems as a leachable from plastic consumables. Its presence, even at trace levels, can have subtle yet significant impacts on cellular behavior, leading to inconsistent experimental outcomes. This guide is designed to equip you with the knowledge to proactively prevent dodecane contamination and effectively troubleshoot its presence if detected.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding dodecane contamination in cell culture.

Q1: What is dodecane and why is it a concern in cell culture?

A1: Dodecane is a straight-chain alkane, a type of hydrocarbon. In the context of cell culture, it is considered a chemical contaminant.[1] The primary concern is its potential to leach from plastic labware, such as flasks, plates, and single-use bioreactor bags, into the culture medium.[2][3] As a non-polar substance, it can interact with cell membranes and potentially interfere with cellular processes, leading to altered cell growth, morphology, and function.[4]

Q2: What are the primary sources of dodecane contamination in a laboratory setting?

A2: The most probable sources of dodecane contamination in cell culture are plastic consumables.[5] Aliphatic hydrocarbons can be present in laboratory plastics as polymerization by-products. While manufacturers of high-quality labware strive to minimize these residues, variations in production processes and raw materials can lead to the presence of leachables.[5] Other potential, though less common, sources could include contaminated reagents or cross-contamination from other laboratory processes where dodecane is used as a solvent.[6]

Q3: What are the observable effects of dodecane contamination on cultured cells?

A3: The effects of dodecane contamination can be subtle and may not always result in overt cell death, especially at low concentrations. Researchers should be vigilant for signs such as:

• Altered Cell Morphology: Changes in cell shape, adherence, or the appearance of intracellular vesicles.

• Reduced Proliferation: A noticeable decrease in the rate of cell growth compared to historical controls.

• Inconsistent Experimental Results: Increased variability between replicate wells, plates, or experiments.

• Changes in Cellular Metabolism: Alterations in metabolic activity assays.

At higher concentrations, dodecane and related compounds can exhibit cytotoxic effects.[7]

Q4: How can I know if my cell cultures are contaminated with dodecane?

A4: Visual inspection alone is insufficient to detect dodecane contamination unless it is present at very high levels. The most reliable method for detection is analytical testing of your cell culture medium. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for identifying and quantifying volatile and semi-volatile organic compounds like dodecane.[8][9]

Part 2: Troubleshooting Guide for Suspected Dodecane Contamination

If you suspect dodecane contamination is affecting your experiments, this step-by-step guide will help you identify the source and take corrective action.

Step 1: Isolate and Confirm the Contamination

The first step is to confirm the presence of dodecane and rule out other potential causes for your observations.

Protocol 1: Sample Collection for Analytical Testing

• Aseptic Collection: Under sterile conditions in a biological safety cabinet, collect samples of your complete cell culture medium (including serum and any other supplements), each individual reagent (e.g., basal medium, serum, trypsin), and sterile water from your source.

• Control Samples: If possible, include a sample of medium from a culture that is behaving as expected to serve as a negative control.

• Sample Storage: Store all samples in sterile glass vials with airtight caps to prevent the loss of volatile compounds and avoid further plastic-derived contamination.

• Analytical Request: Submit the samples to an analytical chemistry facility for GC-MS analysis. Specifically request screening for aliphatic hydrocarbons, including dodecane.

Step 2: Identify the Source of Contamination

Once dodecane is confirmed in your complete medium, the next step is to pinpoint the source.

Workflow for Source Identification

Caption: Workflow for identifying the source of dodecane contamination.

Protocol 2: Leachables Testing of Plasticware

• Incubation: Fill a representative sample of your plasticware (e.g., a T-75 flask, a 6-well plate) with sterile, high-purity water or a simple buffer solution.

• Positive Control: As a positive control, use a glass container of the same volume.

• Incubation Conditions: Incubate the plasticware and glass control under the same conditions as your cell culture experiments (e.g., 37°C, 5% CO₂) for a period that mimics or exceeds your typical experimental duration (e.g., 72 hours).

• Sample Collection and Analysis: Collect the water or buffer from the plasticware and glass control and submit for GC-MS analysis as described in Protocol 1. A significantly higher concentration of dodecane in the sample from the plasticware compared to the glass control indicates that the plastic is the source of the contamination.

Step 3: Mitigating and Eliminating Dodecane Contamination

Once the source has been identified, take the following steps to eliminate the contamination.

Table 1: Mitigation Strategies for Dodecane Contamination

Source Identified	Immediate Action	Long-Term Solution
Reagents (Media, Serum, etc.)	Discard the contaminated lot.	Qualify new lots of reagents before use by testing for leachables. Source reagents from reputable suppliers who provide certificates of analysis.
Plasticware	Discard the contaminated batch of plasticware.	Switch to a different brand or type of plasticware. Request extractables and leachables data from the manufacturer.[10] Consider using glass vessels for critical experiments where possible.
Cross-Contamination	Review laboratory workflows and shared equipment.	Implement stricter cleaning and sterilization protocols. Dedicate specific equipment to sensitive cell culture work.

Part 3: Best Practices for Preventing Dodecane Contamination

A proactive approach is the most effective way to prevent chemical contamination in your cell culture experiments.

Rigorous Qualification of Raw Materials

• Vendor Qualification: Source all plasticware and reagents from reputable manufacturers who can provide comprehensive quality control data, including information on extractables and leachables.[9]

• Lot-to-Lot Testing: For critical applications, consider performing in-house testing on new lots of plasticware and reagents to screen for contaminants before they are introduced into your general lab supply.

Proper Laboratory Technique

• Aseptic Technique: Adherence to strict aseptic technique is paramount to prevent all forms of contamination.[11]

• Minimize Contact Time: Reduce the storage time of media and other reagents in plastic containers, especially at elevated temperatures.

• Use of Controls: Routinely include negative controls in your experiments to help identify the introduction of unexpected variables.

Understanding Plasticware

Not all plastics are created equal. The choice of polymer can significantly impact the profile of potential leachables.

Table 2: Common Polymers in Cell Culture and Their Properties

Polymer	Common Uses	General Properties
Polystyrene (PS)	Culture flasks, plates, dishes	Optically clear, rigid. Surface is often treated to be hydrophilic for cell attachment.
Polypropylene (PP)	Centrifuge tubes, storage bottles	Opaque or translucent, good chemical resistance, autoclavable.
Polyethylene (PE)	Bags for single-use bioreactors, bottles	Flexible, good chemical resistance.

It is important to note that additives used during the manufacturing process can contribute to the leachable profile of any of these polymers.[5]

Implementing a Proactive Monitoring Program

For laboratories involved in drug development or manufacturing, a proactive monitoring program for extractables and leachables is highly recommended.

Workflow for Proactive Monitoring

Sources

• 1. Understanding Extractable and Leachable Studies [old-cotecna.voxteneo.com]
• 2. researchgate.net [researchgate.net]
• 3. pharmtech.com [pharmtech.com]
• 4. A cytotoxic leachable compound from single-use bioprocess equipment that causes poor cell growth performance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ukm.my [ukm.my]
• 6. cytivalifesciences.com [cytivalifesciences.com]
• 7. dspacemainprd01.lib.uwaterloo.ca [dspacemainprd01.lib.uwaterloo.ca]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. 细胞培养污染故障排除 [sigmaaldrich.com]
• 10. susupport.com [susupport.com]
• 11. downstreamcolumn.com [downstreamcolumn.com]

Technical Support Center: Troubleshooting Dodecane Emulsion Instability

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for dodecane emulsion formulation. This guide is designed for researchers, scientists, and drug development professionals encountering stability challenges with dodecane-based emulsions. Our goal is to provide not just solutions, but a foundational understanding of the physicochemical principles governing emulsion stability.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common foundational questions regarding dodecane emulsions.

Q1: What is a dodecane emulsion and why is it thermodynamically unstable?

A dodecane emulsion is a dispersion of small dodecane (oil) droplets within a continuous aqueous phase, or vice-versa. This system is created by applying high-energy mixing (homogenization) to the two immiscible liquids in the presence of an emulsifying agent (surfactant).[1][2]

Therodynamically, emulsions are inherently unstable. The large interfacial area between the oil and water phases stores a significant amount of free energy. The system will naturally seek to lower this energy by reducing the interfacial area, which it accomplishes through droplet aggregation and eventual phase separation.[1][3] The role of a surfactant is to lower the interfacial tension and create a barrier around the droplets, making the emulsion kinetically stable—meaning it resists phase separation for a practical length of time.[3][4]

Q2: My dodecane emulsion separated into distinct layers. What is the primary cause?

The most common reasons for rapid phase separation are improper surfactant selection and insufficient homogenization .

• Surfactant Selection: The effectiveness of a surfactant is governed by its Hydrophile-Lipophile Balance (HLB). For a stable dodecane-in-water (O/W) emulsion, the HLB of your surfactant system should match the "required HLB" of dodecane. A significant mismatch will result in poor droplet stabilization and rapid coalescence.[5][6][7]

• Homogenization: Insufficient energy input during homogenization leads to large initial droplets. These droplets are more prone to instability mechanisms like creaming and coalescence, accelerating phase separation.[8][9]

Q3: What is the HLB system and how do I apply it to dodecane?

The HLB system is a semi-empirical scale from 0 to 20 that quantifies the degree to which a surfactant is hydrophilic or lipophilic.[10]

• Low HLB (4–6): Lipophilic (oil-loving), promotes water-in-oil (W/O) emulsions.

• High HLB (8–18): Hydrophilic (water-loving), promotes oil-in-water (O/W) emulsions.[10]

Each oil has a "required HLB" for a stable emulsion. To achieve optimal stability, the HLB of your emulsifier or emulsifier blend should match this value.[5][6] Often, a blend of a high-HLB and a low-HLB surfactant (like Tween and Span, respectively) provides superior stability compared to a single surfactant.[4][11] While the exact required HLB for dodecane can vary slightly with the overall formulation, it is generally in the range required for non-polar oils.

Experimental Determination of Required HLB: If the required HLB is unknown, it can be determined experimentally by preparing a series of emulsions with surfactant blends of varying HLB values and observing which formulation yields the most stable result.[6]

Surfactant Example	Type	HLB Value	Typical Use
Sorbitan Oleate (Span 80)	Non-ionic	4.3	W/O Emulsifier
Polysorbate 80 (Tween 80)	Non-ionic	15.0	O/W Emulsifier
Sodium Dodecyl Sulfate (SDS)	Anionic	~40	O/W Emulsifier
Cetyl Trimethyl Ammonium Bromide (CTAB)	Cationic	~10	O/W Emulsifier

Data compiled from various sources.[6][10][12]

Part 2: In-Depth Troubleshooting Guide

This guide is structured around specific observational problems. For each problem, we diagnose the likely instability mechanism and provide targeted solutions.

Visualizing Instability: The Four Main Pathways

An emulsion can destabilize through several distinct, though often interconnected, mechanisms. Understanding these pathways is the first step in effective troubleshooting.

Caption: Pathways of emulsion destabilization.

Problem 1: A dense layer has formed at the top (creaming) or bottom (sedimentation) of my sample.

• Diagnosis: Creaming or Sedimentation. This is a physical separation of droplets driven by gravity due to a density mismatch between the dodecane and aqueous phases.[2][13] Dodecane is less dense than water, so it will cream (rise to the top). This is often a precursor to more severe instability like coalescence.[2]

• Causality & Solutions:

  • Reduce Droplet Size: Smaller droplets are more influenced by Brownian motion, which counteracts gravity.

    • Action: Increase homogenization pressure, speed, or the number of passes/cycles.[8][9][14] Higher energy input breaks down larger droplets into smaller, more stable ones.

  • Increase Continuous Phase Viscosity: A more viscous continuous phase will slow down the movement of droplets, hindering creaming.

    • Action: Add a food-grade hydrocolloid (e.g., xanthan gum, sodium alginate) or another rheology modifier to the aqueous phase.[15]

  • Narrow the Size Distribution: A uniform (monodisperse) population of droplets will have more consistent properties and stability.

    • Action: Optimize homogenization parameters. Sometimes, techniques like microfluidization or ultrasonication can produce narrower distributions than rotor-stator homogenizers alone.

Problem 2: My emulsion appears cloudy or lumpy, but hasn't fully separated. Shaking temporarily redisperses it.

• Diagnosis: Flocculation. This occurs when droplets aggregate into loose clumps without merging.[2] It is a reversible process driven by weak attractive forces between droplets that have insufficient repulsive barriers.[16] Flocculation increases the effective droplet size, which can accelerate creaming and lead to coalescence.[2][17]

• Causality & Solutions:

  • Insufficient Electrostatic Repulsion: If using an ionic surfactant, the surface charge on the droplets may be too low to prevent them from approaching one another.

    • Action: Measure the Zeta Potential. A value greater than |±30 mV| generally indicates good electrostatic stability.[18] If the value is low, consider adjusting the pH away from the isoelectric point of the surfactant or increasing the ionic surfactant concentration.

  • Insufficient Steric Hindrance: If using a non-ionic surfactant (like Tweens or Spans), the layer formed around the droplet may be too thin or incomplete to provide a physical barrier.

    • Action: Increase the surfactant concentration to ensure complete coverage of the droplet interface.[19] Consider using a surfactant with a larger hydrophilic head group (e.g., a polymeric surfactant) to create a thicker steric barrier.

  • Depletion Flocculation: An excess of surfactant in the continuous phase can form micelles, which can create an osmotic pressure that pushes the larger emulsion droplets together.[20][21]

    • Action: Optimize the surfactant concentration. While sufficient surfactant is needed, a large excess can be detrimental.[20] Try reducing the concentration systematically to find the optimal point.

Problem 3: The average droplet size of my emulsion increases over time, leading to visible oil slicks on the surface.

• Diagnosis: Coalescence and/or Ostwald Ripening. These are irreversible processes that lead to an increase in the mean droplet size and eventual phase separation.

  • Coalescence: Two or more droplets collide and merge to form a single, larger droplet. This involves the rupture of the thin liquid film separating the droplets.[2][17]

  • Ostwald Ripening: This is a diffusion-based process. Smaller droplets have a higher chemical potential (and slightly higher solubility) than larger droplets. Over time, oil molecules from the smaller droplets dissolve in the continuous phase and then diffuse and deposit onto the surface of the larger droplets. The result is that large droplets grow at the expense of small ones, which eventually disappear.[2][17][22]

• Causality & Solutions:

  • Ineffective Interfacial Film (Coalescence): The surfactant layer is not robust enough to prevent droplets from merging upon collision.

    • Action: Use a combination of surfactants. A blend of a small, mobile surfactant (like Tween 80) and a larger, more rigid one (like a protein or polymeric surfactant) can create a more resilient interfacial film.[4] Ensure the surfactant concentration is above its Critical Micelle Concentration (CMC) but not excessively so.

  • High Polydispersity (Ostwald Ripening): A wide range of droplet sizes is the primary driver for Ostwald ripening.

    • Action: Optimize the homogenization process to achieve the most monodisperse (uniform) droplet population possible.[8]

  • Oil Phase Solubility (Ostwald Ripening): While dodecane has very low water solubility, this process can still occur over long time scales. To combat this, a second, even less soluble oil (an "Ostwald ripening inhibitor") can be added to the dodecane.

    • Action: Incorporate a small percentage of a highly water-insoluble compound, like a long-chain triglyceride or hexadecane, into the oil phase.[23][24] This creates an osmotic pressure that opposes the diffusion of dodecane out of the droplets.

Troubleshooting Workflow Diagram

This decision tree can guide your troubleshooting process from initial observation to a potential solution.

Caption: A decision tree for troubleshooting emulsion instability.

Part 3: Experimental Protocols

Protocol 1: Preparation of a Dodecane-in-Water (O/W) Emulsion

This protocol provides a baseline method for creating a 10% (w/w) dodecane-in-water emulsion using a high-shear homogenizer.

Materials:

• Dodecane (Oil Phase)

• Deionized Water (Aqueous Phase)

• Surfactant(s) (e.g., Tween 80, Span 80)

• High-shear rotor-stator homogenizer

• Beakers, magnetic stirrer, and weighing balance

Procedure:

• Prepare the Aqueous Phase: In a beaker, weigh the required amount of deionized water. If using a water-soluble surfactant (like Tween 80), add it to the water and stir until fully dissolved.

• Prepare the Oil Phase: In a separate beaker, weigh the dodecane. If using an oil-soluble surfactant (like Span 80), add it to the dodecane and stir until fully dissolved.

• Form a Coarse Emulsion: While stirring the aqueous phase with a magnetic stirrer, slowly add the oil phase to create a coarse pre-emulsion.

• High-Shear Homogenization: Place the probe of the rotor-stator homogenizer into the beaker containing the coarse emulsion.

  • Start the homogenizer at a low speed and gradually increase to the desired processing speed (e.g., 10,000–20,000 rpm).[25]

  • Homogenize for a set duration (e.g., 3–5 minutes). To prevent excessive heating, which can affect stability, consider processing in an ice bath.[26]

• Cooling: After homogenization, allow the emulsion to cool to room temperature while stirring gently.

• Characterization: Immediately after preparation and at set time points, characterize the emulsion for droplet size (e.g., using Dynamic Light Scattering) and observe its physical stability (creaming, separation).

Protocol 2: Emulsion Stability Assessment

To quantify stability, subject the emulsion to accelerated stress conditions.

• Thermal Stress Testing:

  • Store aliquots of the emulsion at various temperatures (e.g., 4°C, 25°C, 40°C).[26]

  • Alternatively, perform freeze-thaw cycles (e.g., -20°C for 12 hours followed by 25°C for 12 hours) for 3-5 cycles.

  • Analysis: After each cycle or time point, visually inspect for phase separation and measure any changes in particle size distribution.

• Centrifugation:

  • Centrifuge an aliquot of the emulsion (e.g., at 3000 rpm for 15 minutes).[8]

  • Analysis: Measure the height of the cream layer that forms. A smaller cream layer indicates higher stability against gravitational separation.

References

• Study on the relationships between the oil HLB value and emulsion stabiliz
• Study on the relationships between the oil HLB value and emulsion stabiliz
• Surfactant induced stabilization of nano liquid crystalline (dodecane-phytantriol) droplet. AIP Conference Proceedings.
• HLB - How to choose an emulsifier?. Greengredients®.
• The mechanism of HLB value on emulsion stability.
• HLB & Emulsion Stability. Scribd.
• Breaking of Emulsions with Chemical Additives: Using Surrogate Fluids to Develop a Novel Theoretical Framework and Its Application to W
• Drop Coalescence during Emulsion Formation in a High-Pressure Homogenizer for Tetradecane-in-Water Emulsion Stabilized by Sodium Dodecyl Sulf
• Stimuli-responsive behaviour of dodecane in water emulsions stabilized...
• Surface and Interfacial Interactions in Dodecane/Brine Pickering Emulsions Stabilized by the Combination of Cellulose Nanocrystals and Emulsifiers. PubMed.
• Nanoemulsion destabilization mechanisms: Ostwald ripening, flocculation...
• A series of dodecane-in-water emulsions stabilized by melamine...
• Emulsions: making oil and w
• Any suggestions on what combination of oil/surfactant should I use for preparation of water in oil (W/O) single emulsion?.
• Dodecafluoropentane Emulsion Stability: Technical Support Center. Benchchem.
• An Algorithm for Emulsion Stability Simulations: Account of Flocculation, Coalescence, Surfactant Adsorption and the Process of Ostwald Ripening. PMC - PubMed Central.
• Mechanisms of Food Emulsion Instability. YouTube.
• PHYSICO-CHEMICAL AND TRANSPORT PROPERTIES OF DODECANE-IN-WATER EMULSIONS STABILIZED WITH IONIC AND NONIONIC SURFACTANTS. Taylor & Francis Online.
• Dodecane-in-water emulsions in the presence of C3Ms, p[(NiPAM).
• Ostwald ripening. Wikipedia.
• Effect of high-pressure homogenization on stability of emulsions containing zein and pectin. ScienceDirect.
• The Effect of High Shear Homogenization on Physical Stability of Emulsions.
• EFFECT OF HOMOGENISATION PRESSURE ON EMULSION STABILITY. Semantic Scholar.
• Preparation of Span 80/oil/water highly concentrated emulsions: Influence of composition and formation variables and scale-up.
• Identification of the instability phenomenon of an emulsion. Microtrac.
• How do surfactants stabilize emulsions?. Quora.
• Formulation development and process parameter optimization of lipid nanoemulsions using an algin
• How To Prepare and Stabilize Very Small Nanoemulsions.
• Application Notes and Protocols for Formulating Stable Oil-in-Water Emulsions with Dextrin Palmit
• Technical Support Center: Design of Experiments (DoE)
• Emulsion instability phenomena – reasons and prevention. Biolin Scientific. 1m-Tsdnn7HWwqq4MjSighBUVg==)

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• 1. scribd.com [scribd.com]
• 2. biolinscientific.com [biolinscientific.com]
• 3. quora.com [quora.com]
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• 5. Study on the relationships between the oil HLB value and emulsion stabilization - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Study on the relationships between the oil HLB value and emulsion stabilization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effect of high-pressure homogenization on stability of emulsions containing zein and pectin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Effect of High Shear Homogenization on Physical Stability of Emulsions | Silva | International Journal of Chemistry | CCSE [ccsenet.org]
• 10. HLB - How to choose an emulsifier? - Greengredients® [greengredients.it]
• 11. Breaking of Emulsions with Chemical Additives: Using Surrogate Fluids to Develop a Novel Theoretical Framework and Its Application to Water-in-Crude Oil Emulsions - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. youtube.com [youtube.com]
• 14. EFFECT OF HOMOGENISATION PRESSURE ON EMULSION STABILITY [journal.pan.olsztyn.pl]
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• 16. An Algorithm for Emulsion Stability Simulations: Account of Flocculation, Coalescence, Surfactant Adsorption and the Process of Ostwald Ripening - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Enhancing the Thermal Conductivity of Dodecane-Based PCMs

Prepared by: Senior Application Scientist, Advanced Thermal Materials Division

This guide is designed for researchers, scientists, and professionals in drug development and materials science who are working to improve the thermal performance of dodecane-based Phase Change Materials (PCMs). Organic PCMs like dodecane offer high latent heat storage, but their inherently low thermal conductivity limits their efficiency in applications requiring rapid heat absorption or release.[1][2][3] This resource provides practical troubleshooting guidance and answers to frequently asked questions to navigate the challenges of developing high-conductivity dodecane composites.

Troubleshooting Guide

Experimentation with dodecane-based PCM composites can present several challenges. This section addresses common problems encountered during synthesis and characterization, offering insights into their root causes and providing actionable solutions.

Problem ID	Issue	Potential Causes	Recommended Solutions & Scientific Rationale
TC-01	Negligible or inconsistent improvement in thermal conductivity after adding conductive fillers.	1. Poor Dispersion: Nanoparticles or fillers are not uniformly distributed, failing to form a continuous heat conduction pathway.[4] 2. Agglomeration of Fillers: High surface energy of nanoparticles leads to clumping, which drastically reduces the effective surface area for heat transfer.[5] 3. High Interfacial Thermal Resistance: A significant thermal barrier exists between the dodecane matrix and the filler material, impeding phonon transport.[6] 4. Incorrect Measurement Technique: Improper sample preparation or instrument calibration leads to erroneous readings.[7]	1. Enhance Dispersion Protocol: Employ high-energy dispersion methods. Ultrasonication is critical for breaking down agglomerates. For higher viscosity mixtures, high-shear mechanical mixing in the molten state should be applied before sonication. 2. Utilize Surfactants/Surface Functionalization: For non-polar dodecane, a non-ionic surfactant (e.g., Triton X-100, Brij™ 35) can be used to stabilize carbon-based fillers.[8][9][10] For metallic nanoparticles, surface capping with a long-chain thiol like dodecanethiol improves stability in the alkane matrix.[11][12] This reduces van der Waals forces between particles, preventing re-agglomeration.[13] 3. Optimize Filler Concentration: Thermal conductivity enhancement is non-linear with concentration.[14] Start with low weight percentages (e.g., 0.5-2.0 wt%) and incrementally increase. At a certain point (the percolation threshold), a conductive network forms, leading to a sharp rise in conductivity. Beyond this, gains may diminish while negatively impacting latent heat.[15] 4. Verify Measurement Protocol: Ensure the sample is void-free and makes perfect contact with the sensor. Calibrate the instrument (e.g., Transient Plane Source, Laser Flash) with a known standard. Be aware that contact resistance can significantly affect results.[16][17]
TC-02	Significant reduction in latent heat of fusion after adding fillers.	1. Displacement of PCM: The volume occupied by the thermally conductive but non-phase-changing additive reduces the overall mass of dodecane per unit volume of the composite.[18] 2. Interference with Crystallization: High filler loading can physically hinder the crystallization process of dodecane, leading to an incomplete phase transition.	1. Balance Thermal Conductivity and Latent Heat: This is an unavoidable trade-off. The goal is to find the optimal filler concentration that provides the required thermal conductivity enhancement with the minimum acceptable reduction in energy storage capacity.[19] Create a performance index (e.g., product of thermal conductivity and latent heat) to identify the optimal composition. 2. Select High-Efficiency Fillers: Materials like graphene and expanded graphite (EG) can create effective thermal networks at very low weight percentages (e.g., < 5 wt%), minimizing the impact on latent heat compared to less efficient fillers.[6][18]
TC-03	PCM composite exhibits leakage of liquid dodecane upon melting.	1. Lack of Shape Stabilization: The porous network of the additive is insufficient to retain the molten dodecane through capillary forces. 2. High PCM Loading: The amount of dodecane exceeds the absorption capacity of the porous matrix.	1. Incorporate a Shape-Stabilizing Matrix: Use materials with a high specific surface area and porous structure like expanded graphite (EG) or metallic foams.[8][20][21] These materials act as a scaffold, holding the liquid PCM in place.[22] 2. Optimize PCM-to-Matrix Ratio: Determine the maximum absorption capacity of your chosen matrix. Prepare samples with varying dodecane content to find the highest loading that prevents leakage after multiple thermal cycles. 3. Consider Microencapsulation: For applications where additives are not desired, encapsulating dodecane in a polymer shell (e.g., poly(melamine-formaldehyde)) provides the ultimate leakage prevention, although this can introduce higher thermal resistance at the shell interface.[23][24]
TC-04	Phase separation or settling of fillers observed after repeated thermal cycles.	1. Poor Stability of Dispersion: The forces holding the fillers in suspension are not strong enough to overcome gravity and Brownian motion over time, especially in the low-viscosity molten state.[11] 2. Density Mismatch: A significant difference in density between the filler and dodecane promotes settling.	1. Improve Interfacial Chemistry: As with TC-01, the use of appropriate surfactants or the chemical functionalization of fillers is the most robust solution. This creates a steric or electrostatic barrier that prevents particles from settling out.[7][25] 2. Create a Form-Stable Composite: By trapping the PCM and fillers within a rigid or semi-rigid matrix (e.g., EG, polymer), the mobility of all components is restricted, preventing phase separation over the long term.[8][26]

Frequently Asked Questions (FAQs)

Q1: What are the most effective types of additives to enhance the thermal conductivity of dodecane?

The most effective additives are typically carbon-based materials due to their high intrinsic thermal conductivity, low density, and chemical stability.[21]

• Expanded Graphite (EG) and Graphene: These 2D materials are highly effective because they can form an interconnected, long-range heat conduction network at low concentrations.[26][27] Enhancements of over 15 times the base conductivity of the PCM have been reported.[20]

• Carbon Nanotubes (CNTs): These 1D materials can act as "bridges" between 2D graphene or EG platelets, further reducing interfacial thermal resistance and synergistically improving the thermal network.[26][28]

• Metallic Foams (e.g., Copper, Nickel): These provide a highly conductive, continuous 3D scaffold. While they offer very high thermal conductivity enhancement, they are also heavier and can significantly reduce the volumetric energy storage density.[21][29]

• Metal/Metal Oxide Nanoparticles (e.g., Cu, Al₂O₃): While they do increase thermal conductivity, the enhancement is often less pronounced compared to carbon allotropes due to the "point-to-point" nature of heat transfer and higher interfacial resistance.[18][30]

Comparative Data on Thermal Conductivity Enhancement in Organic PCMs

Additive	Typical Wt. %	Thermal Conductivity (W/m·K)	Enhancement Factor	Reference(s)
Pure Paraffin/Alkane	0%	~0.15 - 0.25	1x	[26][29]
Multi-Walled CNTs (MWCNTs)	9%	~0.37	~1.5x	[26]
Expanded Graphite (EG)	9%	~0.57	~2.3x	[26]
EG/MWCNT Hybrid (8:2 ratio)	9%	~0.67	~2.7x	[26][28]
Graphene Nanoplatelets	2%	~0.70	~3.2x	[5]
Copper Foam	N/A (Vol. %)	> 4.0	> 20x	[21]

Q2: How do I select an appropriate surfactant for stabilizing nanoparticles in non-polar dodecane?

The goal of a surfactant is to adsorb onto the nanoparticle surface and provide a stabilizing layer that is compatible with the surrounding medium.[10][13] Since dodecane is a non-polar alkane, the surfactant's tail should be lipophilic (oil-loving).

• For Metallic Nanoparticles (e.g., Cu, Ag): Long-chain alkyl thiols like dodecanethiol are excellent. The thiol head group forms a strong bond with the metal surface, while the dodecyl tail provides excellent compatibility with the dodecane matrix, ensuring stable dispersion.[11]

• For Carbon-Based Materials (Graphene, CNTs): Non-ionic surfactants are often preferred. Molecules like Triton X-100 or surfactants from the Tween or Brij series can adsorb onto the carbon surface via van der Waals interactions, presenting a compatible interface to the dodecane.[8][9]

• Anionic/Cationic Surfactants: Surfactants like Sodium Dodecyl Sulfate (SDS) or Cetyltrimethylammonium Bromide (CTAB) are generally less effective in purely non-polar solvents like dodecane as they rely on electrostatic stabilization, which is screened in such media.[31][32] However, they can be useful in preparing the initial aqueous dispersion of a filler like graphene oxide before it is transferred to the organic phase.[33]

Q3: What is the standard laboratory procedure for preparing a dodecane-graphene composite PCM?

This protocol describes a common two-step method for preparing a shape-stabilized dodecane/graphene composite.[1]

Experimental Protocol: Preparation of Dodecane-Graphene Nanoplatelet (GNP) Composite

• Materials & Equipment:

  • n-Dodecane (high purity)

  • Graphene Nanoplatelets (GNPs)

  • Magnetic stirrer with hot plate

  • Bath or probe-type ultrasonicator

  • Molds for casting (e.g., aluminum or silicone)

  • Analytical balance

• Step-by-Step Procedure:

  • Calculate Masses: Determine the required masses of n-dodecane and GNPs for the desired weight percentage (e.g., 1.0 wt% GNPs).

  • Melt Dodecane: Place the calculated amount of n-dodecane in a glass beaker with a magnetic stir bar. Heat it on a hot plate to a temperature approximately 10-15°C above its melting point (~ -9.6°C), for instance, to 25-30°C to ensure it is fully liquid and has low viscosity.

  • Pre-disperse GNPs: Slowly add the weighed GNPs to the molten dodecane while stirring continuously. Maintain stirring for 30-60 minutes to achieve a preliminary, macroscopically uniform mixture.

  • Ultrasonication: Transfer the beaker to an ultrasonication bath or use a probe sonicator. Sonicate the mixture for 1-2 hours. Causality: This step is crucial. The high-frequency sound waves create cavitation bubbles that collapse violently, providing the intense localized energy needed to break apart GNP agglomerates and achieve a stable colloidal dispersion.[11] Monitor the temperature to prevent overheating.

  • Casting & Solidification: Immediately after ultrasonication, pour the molten composite into the desired molds.

  • Cooling: Allow the composite to cool to room temperature and solidify completely.

  • Characterization: The prepared sample is now ready for characterization of its thermophysical properties (thermal conductivity, latent heat, etc.).

Q4: How does the morphology of carbon additives influence heat transfer?

The geometry of the additive is paramount in forming an efficient thermal network.

• 0D (Nanoparticles): Heat transfer occurs in a "point-to-point" fashion, requiring many particles to form a conductive path. This often leads to high interfacial resistance.

• 1D (Nanotubes, Nanofibers): These provide a direct path for heat conduction along their length. They are highly effective at bridging gaps between other conductive fillers.[26]

• 2D (Graphene, EG): These planar materials have a large surface area, allowing them to connect over long distances with minimal junctions, creating a highly effective "heat highway."[28] This is why they typically offer the best performance enhancement at the lowest concentrations.[27]

• 3D (Foams, Porous Scaffolds): These provide a pre-fabricated, continuous conductive network throughout the PCM, offering the highest potential for conductivity enhancement but at the cost of higher additive volume.[21]

Visualizations & Workflows

Troubleshooting Workflow for Low Thermal Conductivity

This diagram outlines the logical steps to diagnose and solve the problem of unexpectedly low thermal conductivity in your composite PCM.

Caption: Troubleshooting workflow for low thermal conductivity.

Mechanism of Thermal Conductivity Enhancement

This diagram illustrates how conductive fillers create a network within the PCM matrix to facilitate heat transfer.

Caption: Heat transfer mechanism in a composite PCM.

References

• C-Therm Technologies Ltd. (n.d.). Thermal Conductivity of PCMs.
• MDPI. (2022).
• National Institutes of Health (NIH). (2019).
• ResearchGate. (2019). (PDF)
• Repositori Obert UdL. (2023).
• ResearchGate. (n.d.).
• MDPI. (2017). Synergistically-Enhanced Thermal Conductivity of Shape-Stabilized Phase Change Materials by Expanded Graphite and Carbon Nanotube.
• ResearchGate. (n.d.). Thermal conductivity of PCM, and NPCM composites.
• PubMed. (2022).
• MDPI. (2024).
• ResearchGate. (2021). (PDF)
• ResearchGate. (2020).
• MDPI. (2022).
• Purdue e-Pubs. (2022).
• ResearchGate. (n.d.). Main methods of measuring the thermal conductivity of PCMs.
• ResearchGate. (2017). Synergistically-Enhanced Thermal Conductivity of Shape-Stabilized Phase Change Materials by Expanded Graphite and Carbon Nanotube.
• ResearchGate. (2021). Preparation and properties of graphene oxide-modified Poly(melamine-formaldehyde) microcapsules containing phase change materials n-dodecanol for thermal energy storage | Request PDF.
• ResearchGate. (2019).
• ACS Publications. (2023). Surface-Modified Compressed Expanded Graphite for Increased Salt Hydrate Phase Change Material Thermal Conductivity and Stability.
• MDPI. (2019).
• PubMed Central (PMC). (2021). A Critical Review of the Use of Surfactant-Coated Nanoparticles in Nanomedicine and Food Nanotechnology.
• Benchchem. (n.d.). Improving the thermal reliability of nonadecane SSPCMs.
• OUCI. (2020).
• E3S Web of Conferences. (2018).
• MDPI. (2023).
• Benchchem. (n.d.). Improving the thermal conductivity of nonadecane-based PCMs.
• International Journal of Current Microbiology and Applied Sciences (IJCMAS). (2014).
• Patsnap Eureka. (2024).
• Acta Physica Sinica. (2017).
• ResearchGate. (2021). Preparation of graphene oxide coated tetradecanol/expanded graphite composite phase change material for thermal energy storage | Request PDF.
• J&K Scientific LLC. (n.d.). Surfactants and ligands for nanosynthesis.
• ResearchGate. (2016).
• ResearchGate. (n.d.). Methods to increase the thermal properties of PCM.
• AIP Publishing. (2018). Surfactant induced stabilization of nano liquid crystalline (dodecane-phytantriol) droplet.
• ResearchGate. (2022). Thermal conductivity enhancement on phase change materials for thermal energy storage: A review | Request PDF.
• MDPI. (2022).
• ResearchGate. (2015).
• Preprints.org. (2024). Paraffin-Based Phase Change Materials (PCM)
• Patsnap Eureka. (2024).
• ResearchGate. (2012).
• Benchchem. (n.d.).
• ResearchGate. (2020). (PDF) N-heptadecane- graphene nanocomposite for energy storage.
• AIMS Press. (2021).

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• 3. How to Improve Dodecane's Applications in Thermal Management? [eureka.patsnap.com]
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Technical Support Center: Managing Dodecane Volatility in Long-Term Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide you with expert insights and practical solutions for addressing the high volatility of dodecane in your long-term experiments. Dodecane, a C12 straight-chain alkane, is a valuable solvent and component in various scientific applications, from materials science to drug formulation.[1][2] However, its relatively high vapor pressure can lead to significant evaporative losses over time, compromising the concentration of your solutions and the integrity of your results.[3] This guide will equip you with the knowledge and protocols to mitigate these challenges effectively.

Understanding the Challenge: The Volatility of Dodecane

Dodecane is a colorless, oily liquid with a boiling point of approximately 215-217 °C and a vapor pressure of around 1 mm Hg at 47.8 °C.[4][5] While it is less volatile than shorter-chain alkanes, its tendency to evaporate at ambient and elevated temperatures can be a significant source of error in experiments that span several hours, days, or even weeks.[3]

Property	Value	Source
Molecular Formula	C₁₂H₂₆	[1]
Molar Mass	170.34 g/mol	[1]
Boiling Point	215-217 °C	[4][5]
Vapor Pressure	1 mm Hg (47.8 °C)	[4][5]
Vapor Density	5.96 (vs air)	[4][5]
Flash Point	83 °C (181.4 °F)	[4]

Frequently Asked Questions (FAQs)

Q1: My dodecane-based solution is decreasing in volume over time. What's happening?

This is a classic sign of evaporation. Dodecane, being a volatile organic compound (VOC), will naturally transition from a liquid to a gaseous state, especially in open or poorly sealed containers.[6] The rate of evaporation is influenced by several factors, including temperature, surface area of the liquid exposed to air, and the airflow over the surface.

Q2: How can I minimize dodecane evaporation from my experimental setup?

There are several effective strategies to minimize evaporation:

• Improve Container Sealing: Ensure your experimental vessels are tightly sealed. For vials and flasks, use high-quality caps with septa or liners that are chemically resistant to dodecane. Parafilm can be used to create an additional seal around the cap-vessel interface.[7]

• Reduce Surface Area: Whenever possible, use containers with a smaller opening to reduce the surface area of the dodecane solution exposed to the air.[8]

• Control Temperature: Lowering the ambient temperature of your experiment will decrease the vapor pressure of dodecane and thus reduce the rate of evaporation.[9]

• Use a Controlled Environment: For highly sensitive experiments, consider using a controlled environment chamber where you can regulate temperature and humidity.[10][11]

• Employ a "Keeper" Solvent: The addition of a small amount of a less volatile solvent, known as a "keeper," can help to reduce the loss of more volatile components.[12] For dodecane, a higher molecular weight, less volatile alkane could be a suitable keeper.

• Utilize a Protective Layer: A layer of an immiscible, less volatile liquid, such as a high-purity paraffin oil, can be carefully added on top of your dodecane solution to act as a physical barrier to evaporation.[8]

Q3: Are there any alternatives to dodecane with lower volatility?

Yes, depending on your application, you may consider using a longer-chain alkane such as tridecane, tetradecane, or even higher molecular weight paraffins.[13] These compounds have significantly lower vapor pressures. However, you must first verify that the alternative solvent is compatible with your experimental system and does not interfere with your analytical methods.

Q4: Can I use a rotary evaporator to remove dodecane?

Yes, rotary evaporation is a standard and efficient method for removing solvents like dodecane.[14] By reducing the pressure and applying gentle heat, you can significantly lower the boiling point of dodecane, allowing for its rapid and controlled removal.

Troubleshooting Guides

Problem 1: Inconsistent results in a series of long-term experiments.

• Possible Cause: Progressive evaporation of dodecane is leading to increasing solute concentrations over the course of the experiments.

• Troubleshooting Steps:

  • Quantify Evaporation Rate: Set up a control experiment with pure dodecane in the same experimental vessel and under the same conditions. Measure the mass loss over time to determine the rate of evaporation.

  • Implement Mitigation Strategies: Based on the evaporation rate, implement one or more of the mitigation strategies outlined in the FAQs (e.g., improved sealing, temperature control, protective layer).

  • Normalize Data: If some evaporation is unavoidable, you may be able to normalize your data by correcting for the change in concentration based on the measured evaporation rate.

  • Consider an Internal Standard: The addition of a non-volatile internal standard can help to correct for changes in volume.

Problem 2: Phase separation or precipitation observed in the dodecane solution over time.

• Possible Cause: As dodecane evaporates, the concentration of the solute increases, potentially exceeding its solubility limit in the remaining solvent.

• Troubleshooting Steps:

  • Confirm Solubility Limits: Review the literature or perform your own solubility tests to determine the saturation point of your solute in dodecane at the experimental temperature.

  • Reduce Initial Concentration: If feasible, start with a lower initial concentration of your solute to provide a larger buffer against the effects of evaporation.

  • Aggressively Mitigate Evaporation: This issue indicates a significant level of evaporation that needs to be addressed more rigorously. Combining multiple mitigation techniques is recommended.

Problem 3: Contamination of dodecane-based experiments.

• Possible Cause: If using a protective layer (e.g., paraffin oil), there is a risk of it mixing with or contaminating the dodecane solution, especially with agitation.

• Troubleshooting Steps:

  • Verify Immiscibility: Ensure the protective liquid is truly immiscible with dodecane and your solutes.

  • Gentle Handling: Avoid vigorous shaking or stirring that could disrupt the interface between the two liquids.

  • Purity of Protective Layer: Use a high-purity, inert protective liquid to prevent the introduction of contaminants.

Experimental Protocols

Protocol 1: Gravimetric Determination of Dodecane Evaporation Rate

This protocol allows you to quantify the rate of dodecane loss from your specific experimental setup.

Materials:

• Analytical balance (at least 4 decimal places)

• Your experimental vessel (e.g., vial, flask)

• Dodecane

• Temperature and humidity-controlled environment (e.g., incubator, environmental chamber)

Procedure:

• Add a known volume of dodecane to the experimental vessel.

• Tightly seal the vessel as you would during your experiment.

• Place the vessel on the analytical balance and record the initial mass (M₀).

• Place the vessel in the controlled environment at your experimental temperature.

• At regular time intervals (e.g., every hour for 24 hours), remove the vessel and record its mass (Mₜ).

• Calculate the mass loss at each time point (M₀ - Mₜ).

• Plot the mass loss versus time. The slope of this line will give you the evaporation rate (e.g., in mg/hour).

Protocol 2: Application of a Protective Paraffin Oil Layer

This protocol describes how to use a paraffin oil layer to minimize dodecane evaporation.

Materials:

• Dodecane solution

• High-purity, low-viscosity paraffin oil

• Pipette or syringe with a long, fine-tipped needle

Procedure:

• Carefully prepare your dodecane solution in the experimental vessel.

• Using the pipette or syringe, slowly and gently dispense the paraffin oil onto the surface of the dodecane solution. The tip of the needle should be close to the liquid surface to minimize mixing.

• Add a layer of paraffin oil that is sufficient to cover the entire surface of the dodecane solution (typically 2-5 mm thick).

• Seal the vessel as usual.

Visualizations

Logical Flow for Troubleshooting Dodecane Volatility

Caption: A flowchart for diagnosing and addressing issues related to dodecane volatility.

Strategies to Mitigate Dodecane Evaporation

Caption: Key approaches for minimizing the evaporative loss of dodecane.

References

• Managing evaporation for more robust microscale assays Part 1. Volume loss in high throughput assays. (n.d.). PubMed Central. Retrieved from [Link]

• Reducing Solvent Emissions in the Laboratory. (2016, September 26). Lab Manager. Retrieved from [Link]

• Dodecane. (n.d.). In Wikipedia. Retrieved from [Link]

• Solvent Evaporation | Three Methods. (2022, August 9). Asynt. Retrieved from [Link]

• Solvent Reduction Strategies Post Solvent Extraction. (n.d.). Organomation. Retrieved from [Link]

• How to minimise solution concentration changes due to evaporation? (2015, November 14). Chemistry Stack Exchange. Retrieved from [Link]

• Dodecane | C12H26 | CID 8182. (n.d.). PubChem. Retrieved from [Link]

• Volatile Organic Compound Testing: An Overview. (2020, March 24). OnePointe Solutions. Retrieved from [Link]

• How to Exploit Dodecane in Industrial Organic Chemistry? (2025, July 29). Patsnap Eureka. Retrieved from [Link]

• Thermodynamic Properties of N-Dodecane. (n.d.). Scribd. Retrieved from [Link]

• Capitalizing on Dodecane's Role in Innovative Chemistry. (2025, July 29). Patsnap Eureka. Retrieved from [Link]

• Environmental Test Chambers 101. (n.d.). Terra Universal Blog. Retrieved from [Link]

• Vapor pressures of n-heptane, n-decane, n-dodecane (C12) and... (n.d.). ResearchGate. Retrieved from [Link]

• Protecting Air/Moisture-Sensitive Samples Using Perdeuterated Paraffin Wax for Solid-State NMR Experiments under. (n.d.). OSTI.gov. Retrieved from [Link]

• Chemical Properties of Dodecane (CAS 112-40-3). (n.d.). Cheméo. Retrieved from [Link]

• Environmental Test Chambers. (n.d.). Darwin Chambers. Retrieved from [Link]

• How to Identify Novel Uses for Dodecane in Academic Research? (2025, July 29). Patsnap Eureka. Retrieved from [Link]

• Volatile Organic Compound–Drug Receptor Interactions: A Potential Tool for Drug Design in the Search for Remedies for Increasing Toxic Occupational Exposure. (n.d.). MDPI. Retrieved from [Link]

• How do I build an environment chamber? (2024, March 8). Kaun Lab. Retrieved from [Link]

• Development of a Next-Generation Environmental Chamber Facility for Chemical Mechanism and VOC Reactivity Research. (2005, June 27). SciSpace. Retrieved from [Link]

• Cellular reactions to long-term volatile organic compound (VOC) exposures. (2016, December 1). Nature. Retrieved from [Link]

• Radiolytic degradation of dodecane substituted with common energetic functional groups. (2023, March 13). Royal Society of Chemistry. Retrieved from [Link]

• Volatile Organic Compounds: How to Reduce their Impact? (2025, February 2). Inspenet. Retrieved from [Link]

• Volatile organic compound. (n.d.). In Wikipedia. Retrieved from [Link]

• The Effects of Internal Molecular Dynamics on the Evaporation/Condensation of n-Dodecane. (2025, August 6). ResearchGate. Retrieved from [Link]

• Radiolytic degradation of dodecane substituted with common energetic functional groups. (2023, March 21). Royal Society of Chemistry. Retrieved from [Link]

• Evaluation of Solvents Used as Keepers in the Determination of Organic Pollutants by GC/MS. (2020, September 25). PubMed Central. Retrieved from [Link]

• Tuning Solvent Miscibility: A Fundamental Assessment on the Example of Induced Methanol/n-Dodecane Phase Separation. (2019, April 29). ACS Publications. Retrieved from [Link]

• An experimental study of n-dodecane and the development of an improved kinetic model. (n.d.). ResearchGate. Retrieved from [Link]

• Ethanol. (n.d.). In Wikipedia. Retrieved from [Link]

• Molecular dynamics study on evaporation and condensation of n-dodecane at liquid–vapor phase equilibria. (2011, April 28). AIP Publishing. Retrieved from [Link]

• Paraffin deposition in oil production. Oil composition and paraffin inhibitors activity. (2025, August 9). ResearchGate. Retrieved from [Link]

• n-Dodecane Evaporation/Condensation: A Comparative Quantum Chemical Study. (n.d.). ResearchGate. Retrieved from [Link]

• Heats of combustion of the liquid normal parafin hydrocarbons from hexane to dodecane. (n.d.). NIST. Retrieved from [Link]

• Experimental study of the kinetics of degradation of n-dodecane under thermo-oxidative stress at low temperature and mechanism inferred. (2025, August 6). ResearchGate. Retrieved from [Link]

• Alkane. (n.d.). In Wikipedia. Retrieved from [Link]

• Separation of the aromatic hydrocarbons, and of the isolation of n-dodecane, naphthalene, 1-methylnaphthalene, and 2-methylnapht. (n.d.). NIST. Retrieved from [Link]

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• 4. Dodecane (112-40-3) for sale [vulcanchem.com]
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• 13. Alkane - Wikipedia [en.wikipedia.org]
• 14. asynt.com [asynt.com]

Technical Support Center: Minimizing Soot Formation in Dodecane Combustion Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in dodecane combustion experiments. This guide provides in-depth troubleshooting advice and frequently asked questions to help you minimize soot formation and ensure the integrity of your experimental results. Our approach is grounded in scientific principles and field-proven insights to empower you with the knowledge to overcome common challenges.

Introduction: The Challenge of Soot in Dodecane Combustion

N-dodecane is a common surrogate for diesel and jet fuels, making its combustion characteristics a critical area of study. However, a significant challenge in these experiments is the formation of soot, which are carbonaceous particles generated from incomplete combustion. Soot can interfere with diagnostics, coat optical windows, and confound the analysis of combustion chemistry. Understanding and controlling soot formation is therefore paramount for obtaining high-quality experimental data.

This guide is structured to provide you with a logical and practical approach to troubleshooting and minimizing soot in your dodecane combustion experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary drivers of soot formation in dodecane combustion?

A1: Soot formation is a complex process influenced by several key parameters. The main drivers include:

• Equivalence Ratio (Φ): This is the ratio of the actual fuel-to-air ratio to the stoichiometric fuel-to-air ratio. Fuel-rich conditions (Φ > 1) are a primary cause of soot formation due to the lack of sufficient oxygen for complete combustion.

• Temperature: Temperature plays a dual role. High temperatures are necessary to initiate the chemical reactions that lead to soot precursors, but very high temperatures can also promote soot oxidation, which destroys soot particles. There is a temperature range, typically between 1500 K and 1700 K, where soot formation rates are often at their peak in a stirred reactor.[1]

• Pressure: Increased pressure generally leads to higher soot formation. This is because higher pressure increases the collision frequency of molecules, which can accelerate the chemical reactions that form soot precursors and promote particle growth.

• Mixing: Inefficient mixing of fuel and oxidizer can create localized fuel-rich regions, even in overall fuel-lean conditions, leading to significant soot formation.

Q2: What are the key chemical precursors to soot in dodecane combustion?

A2: The formation of soot from dodecane combustion proceeds through a series of chemical steps, starting with the formation of polycyclic aromatic hydrocarbons (PAHs). Acetylene (C₂H₂) is a critical species in the formation and growth of these PAHs. The H-Abstraction-C₂H₂-Addition (HACA) mechanism is a widely recognized pathway for the growth of PAHs, which then coalesce to form soot particles.

Q3: How can I visually identify excessive soot formation in my experiment?

A3: Excessive soot formation can often be identified by:

• A bright, yellow, and luminous flame: The yellow color is due to the incandescence of hot soot particles.

• Visible smoke or particulate matter: In more extreme cases, you may see black smoke being emitted from your combustion chamber.

• Coating of optical access points: Soot can deposit on windows and lenses, obscuring optical diagnostics.

Troubleshooting Guide: Common Issues and Solutions

This section provides a structured approach to diagnosing and resolving common issues related to soot formation in your dodecane combustion experiments.

Issue 1: Consistently High Soot Levels Across All Experiments

If you are observing high levels of soot regardless of your specific experimental conditions, it is likely an issue with your fundamental setup or operating parameters.

Caption: Troubleshooting workflow for consistently high soot levels.

• Verify Equivalence Ratio (Φ):

  • Problem: An incorrect equivalence ratio, particularly fuel-rich conditions, is the most common cause of excessive soot.

  • Protocol:

    • Double-check the calibration of your mass flow controllers for both fuel and oxidizer.

    • Recalculate the required flow rates for your desired equivalence ratio.

    • If possible, use an in-situ diagnostic like a gas analyzer to measure the composition of your reactants before combustion.

  • Recommendation: Start experiments at a slightly fuel-lean or stoichiometric (Φ ≤ 1) condition and gradually increase the equivalence ratio to find the sooting limit of your system.

• Assess Fuel/Oxidizer Mixing:

  • Problem: Poor mixing can lead to localized fuel-rich zones where soot can form, even if the overall mixture is fuel-lean.

  • Protocol:

    • Injector Design: Evaluate your fuel injector. Is it providing a well-atomized and dispersed spray? Consider using injectors that promote rapid mixing.

    • Flow Dynamics: Use techniques like Particle Image Velocimetry (PIV) to visualize the flow field and identify any areas of poor mixing.

    • Residence Time: Ensure that the residence time in your mixing section is sufficient for the fuel and oxidizer to become homogeneous before reaching the combustion zone.

• Evaluate Combustion Temperature:

  • Problem: The temperature in your combustion chamber might be in the optimal range for soot formation.

  • Protocol:

    • Temperature Measurement: Use a thermocouple or a non-intrusive optical technique like Laser-Induced Fluorescence (LIF) to measure the temperature profile of your flame.

    • Temperature Control: If possible, adjust the preheating of your reactants or the cooling of your combustion chamber to shift the temperature away from the peak soot formation window (around 1500-1700 K).[1] A study on n-dodecane spray pyrolysis identified a soot onset temperature near 1450 K.[1]

• Review Operating Pressure:

  • Problem: High operating pressures inherently promote soot formation.

  • Protocol:

    • Necessity of High Pressure: Determine if the high pressure is a critical requirement for your experiment. If not, consider reducing the pressure.

    • Pressure Effects: Be aware that increasing pressure can also affect other parameters like ignition delay and flame structure, which may indirectly influence soot formation.

Issue 2: Inconsistent or Unreliable Soot Measurements

Even with controlled soot levels, obtaining accurate and repeatable measurements can be challenging. This section addresses common issues with two widely used soot diagnostic techniques: Laser-Induced Incandescence (LII) and Transmission Electron Microscopy (TEM) sample analysis.

LII is a powerful non-intrusive technique for measuring soot volume fraction and primary particle size. However, it is susceptible to several sources of error.

Problem	Possible Cause	Solution
Low Signal-to-Noise Ratio	- Low laser fluence.- Misaligned collection optics.- Detector gain is too low.	- Increase laser power, but avoid excessive heating that can vaporize soot.[2]- Realign collection optics to ensure the signal is focused on the detector.- Increase detector gain, being mindful of electronic noise.
Signal Saturation	- Laser fluence is too high.- Detector gain is too high.	- Reduce laser fluence to the "plateau" region where the LII signal is less sensitive to laser energy fluctuations.[3][4]- Reduce detector gain.
Lack of Repeatability	- Flame instability (flickering, wandering).- Shot-to-shot laser energy fluctuations.	- Use high-precision mass flow controllers and shield the flame from air currents.- Use a laser with good pulse-to-pulse stability and monitor the laser energy for each shot.
Inaccurate Soot Volume Fraction	- Incorrect calibration.- Signal trapping (absorption of the LII signal by soot in the optical path).	- Calibrate the LII system using a known soot source, such as a well-characterized laminar diffusion flame.[2]- For optically thick flames, apply a correction for signal trapping.

Thermophoretic sampling is used to collect soot particles on a TEM grid for morphological analysis.

Problem	Possible Cause	Solution
Overloaded TEM Grid	- Exposure time in the flame is too long.	- Reduce the exposure time. This may require a fast-actuating probe.[5][6]
No Soot Collected	- Exposure time is too short.- Probe is not positioned correctly in the sooting region of the flame.- Gas temperature is too low for thermophoresis to be effective.[7]	- Increase the exposure time incrementally.- Use other diagnostics (e.g., flame luminosity) to identify the sooting region.- Ensure the probe is inserted into a high-temperature region of the flame.
Sampled Soot Morphology is Not Representative	- The probe is disturbing the flame.- Soot particles are agglomerating on the grid after sampling.	- Use a small, aerodynamically designed probe to minimize flow disturbances.- Minimize the time between sampling and analysis. Store grids in a clean, dry environment.

Advanced Soot Mitigation Strategies

For experiments requiring ultra-low soot levels, consider these advanced strategies:

• Fuel Additives: Oxygenated additives, such as dimethyl ether (DME) or ethanol, can be blended with dodecane to promote more complete combustion and reduce soot precursors.

• Exhaust Gas Recirculation (EGR): Recirculating a portion of the exhaust gas back into the intake can lower the flame temperature and oxygen concentration, which can reduce soot formation.[8] However, the effect of EGR on soot can be non-monotonic and depends on the operating conditions.[8]

• Hydrogen Enrichment: Adding hydrogen to the fuel-air mixture can increase the flame speed and temperature, which can enhance soot oxidation.

Soot Formation and Mitigation Pathway

The following diagram illustrates the key stages of soot formation and the points at which mitigation strategies can be applied.

Caption: Key stages of soot formation and corresponding mitigation points.

Conclusion

Minimizing soot formation in dodecane combustion experiments is a multifaceted challenge that requires a systematic and informed approach. By understanding the fundamental drivers of soot formation and diligently applying the troubleshooting strategies outlined in this guide, you can significantly improve the quality and reliability of your experimental data. Remember that each experimental setup is unique, and a combination of the techniques described here may be necessary to achieve your desired low-soot conditions.

References

• Thomson, M. J. (n.d.). Soot Sampling Setup. Thomson Lab. Retrieved from [Link]

• Betrancourt, A., et al. (2020). On the thermophoretic sampling and TEM-based characterisation of soot particles in flames.
• Ouf, F.-X., et al. (2010). Influence of Sampling and Storage Protocol on Fractal Morphology of Soot Studied by Transmission Electron Microscopy. Aerosol Science and Technology.

• Mark, D., et al. (n.d.). On soot sampling: Considerations when sampling for TEM imaging and differential mobility spectrometer. SINTEF. Retrieved from [Link]

• Artium Technologies. (n.d.). Laser Induced Incandescence Theory of Operation. Retrieved from [Link]

• Vander Wal, R. L., & Jensen, K. A. (1996). Laser-induced incandescence: detection issues. Applied Optics.
• Maes, N., et al. (2023). Investigation of soot formation in n-dodecane spray flames using LES and a discrete sectional method. Proceedings of the Combustion Institute.
• Shaddix, C. R., & Smyth, K. C. (1996). Laser-induced incandescence: a calibration-independent technique for soot measurement by detecting absolute light intensity. Combustion and Flame.
• Kook, S., & Pickett, L. M. (2011). Uncertainty in Sampling and TEM Analysis of Soot Particles in Diesel Spray Flame.
• Schulz, C., et al. (2006).
• Yap, D., et al. (2021).
• Killingsworth, N. J., et al. (2021). Investigating the Effects of Chemical Mechanism on Soot Formation Under High-Pressure Fuel Pyrolysis. Frontiers in Mechanical Engineering.
• Chishty, M. A., et al. (2022). Soot formation modelling for n-dodecane sprays using the transported PDF model. Frontiers in Mechanical Engineering.

• Artium Technologies. (n.d.). LII - Laser Induced Incandescence Overview. Retrieved from [Link]

• Skeen, S. A., & Yasutomi, K. (2018). Measuring the soot onset temperature in high-pressure n-dodecane spray pyrolysis. Combustion and Flame.
• Zhang, Y., et al. (2023).
• Tekawade, A., et al. (2021). Optical Investigation of Sooting Propensity of n-Dodecane Pilot/Lean-Premixed Methane Dual-Fuel Combustion in a Rapid Compression-Expansion Machine. SAE Technical Paper.
• Wang, H., et al. (2014). Development of a reduced n-dodecane-PAH mechanism and its application for n-dodecane soot predictions. Fuel.
• Pachano, L., et al. (2019). An Analysis of Turbulent Mixing Effects on the Soot Formation in High Pressure n-dodecane Sprays. Flow, Turbulence and Combustion.
• Pastor, J. V., et al. (2021). Spray, Combustion and Soot of Water-in-Fuel (n-Dodecane)
• Li, Y., et al. (2022). Mechanism Reduction and Verification for the High-Temperature Combustion of n-Dodecane. Energies.
• Pang, K. M., et al. (2020). Global sensitivity analysis and uncertainty quantification of soot formation in an n-dodecane spray flame. Combustion and Flame.
• Li, J., et al. (2023). Comparative study of soot properties and pressure sensitivity in n-dodecane and decalin laminar flames. Fuel.

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• 8. orbit.dtu.dk [orbit.dtu.dk]

Technical Support Center: Strategies for Enhancing Heat Transfer in Dodecane-Based Thermal Management Systems

Welcome to the technical support center for dodecane-based thermal management systems. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshoot common experimental challenges. As Senior Application Scientists, we have structured this guide to address specific issues in a direct question-and-answer format, explaining the causality behind experimental choices to ensure both technical accuracy and practical success.

Part 1: Troubleshooting Guide

This section addresses specific issues that users may encounter during their experiments, offering step-by-step methodologies and the scientific reasoning behind them.

Issue 1: Inconsistent or Lower-than-Expected Thermal Conductivity Measurements

Question: I've prepared a dodecane-based nanofluid, but my thermal conductivity measurements are inconsistent or not showing the enhancement I expected based on literature. What could be wrong?

Answer: This is a common and multifaceted issue. The discrepancy often stems from a combination of nanoparticle behavior in the base fluid and measurement artifacts. Dodecane, like other paraffin-based liquids, has an inherently low thermal conductivity, which makes precise measurement of enhancements challenging.[1][2]

Possible Causes & Solutions:

• Nanoparticle Agglomeration: This is the most frequent cause. Nanoparticles have a high surface area and tend to aggregate due to strong van der Waals forces, which reduces the effective surface area for heat transfer and can lead to settling. Poor dispersion results in a non-homogenous fluid and artificially low conductivity readings.

  • Solution: Improve your dispersion protocol. Ensure adequate sonication energy and time. Consider using a surfactant or functionalizing the nanoparticle surface to improve stability.[3]

• Convection Errors During Measurement: Many thermal conductivity instruments are sensitive to heat transfer by convection, which is the bulk movement of the fluid.[4] If the measurement time is too long, convective currents can form, leading to erroneously high and unstable readings.[4]

  • Solution: Use a measurement technique with a short test time, such as the transient hot-wire method, which is designed to minimize convective effects.[4][5] For dodecane and other liquids, a test time of around 1 second is often recommended.[5]

• Instrument Calibration & Setup: Ensure your thermal conductivity analyzer is properly calibrated with a standard of known thermal conductivity (e.g., distilled water, toluene) in the same temperature range as your experiment. Improper sensor contact with the sample can also lead to errors.

• Inaccurate Nanoparticle Concentration: An error in calculating the volume or weight fraction of nanoparticles will lead to a direct discrepancy between your expected and measured results. Always verify your calculations and use a precision balance for measurements.

Troubleshooting Workflow: Thermal Conductivity Measurement

Below is a logical workflow to diagnose and resolve issues with thermal conductivity measurements.

Caption: A step-by-step workflow for troubleshooting inconsistent thermal conductivity measurements.

Issue 2: Poor Nanofluid Stability (Sedimentation and Agglomeration)

Question: My dodecane-nanoparticle mixture looks well-dispersed after sonication, but I see visible sedimentation after a few hours. How can I create a long-term stable nanofluid?

Answer: Achieving long-term stability is critical for any practical application and is a well-known challenge in nanofluid preparation.[3][6] Stability is governed by the balance of forces between nanoparticles, including attractive van der Waals forces and repulsive electrostatic or steric forces.[7] For non-polar liquids like dodecane, inducing electrostatic repulsion can be difficult.

Key Strategies for Enhancing Stability:

• Surfactant Addition: This is the most common two-step method. Surfactants are amphiphilic molecules that adsorb onto the nanoparticle surface, creating a protective layer that prevents agglomeration through steric hindrance.

  • How to Choose: For dodecane (a non-polar oil), select a lipophilic (oil-soluble) surfactant. The choice depends on the nanoparticle material. Dodecanethiol, for instance, can be used to coat copper nanoparticles effectively.[8]

  • Caution: Using too much surfactant can create micelles that may negatively impact the fluid's thermophysical properties. Optimization is key.

• pH Control: While more effective in polar base fluids like water, adjusting the pH can modify the surface charge of some nanoparticles (measured as zeta potential), enhancing electrostatic repulsion.[6][7] Its utility in dodecane is limited but can be relevant if co-solvents are used.

• Surface Functionalization of Nanoparticles: This involves chemically modifying the nanoparticle surface to make it more compatible with the base fluid. This is often a more robust solution than using surfactants.

• Optimized Sonication: High-power ultrasonication provides the energy needed to break apart nanoparticle agglomerates. It is crucial to optimize both the power and duration. Over-sonication can sometimes lead to nanoparticle degradation or re-agglomeration.

Experimental Protocol: Two-Step Preparation of a Stable Dodecane-Al₂O₃ Nanofluid

This protocol describes a common method for preparing nanofluids.

• Calculate Masses: Determine the required mass of Al₂O₃ nanoparticles and surfactant (e.g., oleic acid) to achieve the desired volume concentration (e.g., 0.5% to 3.0%) in a specific volume of dodecane.[1]

• Weigh Materials: Accurately weigh the Al₂O₃ nanoparticles using a precision balance.

• Initial Mixing: Add the nanoparticles to the measured volume of dodecane.

• Surfactant Addition: Add the optimized amount of surfactant to the mixture.

• Magnetic Stirring: Place the mixture on a magnetic stirrer for 30 minutes to ensure preliminary mixing.

• Ultrasonication: Submerge the vial in an ultrasonic bath or use a probe sonicator for 1-2 hours. Maintain a cool bath temperature to prevent dodecane evaporation.

• Stability Evaluation: Let the sample rest for 24-48 hours. Visually inspect for any signs of sedimentation. For a quantitative assessment, use techniques like UV-Vis spectrophotometry or Zeta Potential analysis.[6]

Issue 3: Thermal Degradation of the System at High Temperatures

Question: I am operating my thermal management system at temperatures above 200°C, and I'm concerned about the stability of dodecane. What are the operational limits and signs of degradation?

Answer: While dodecane is relatively stable, it is a hydrocarbon and will undergo thermal decomposition (pyrolysis) at elevated temperatures.[9] Understanding its thermal limits is crucial for system reliability and safety. The pyrolysis of n-dodecane can begin at temperatures as low as 520°C, but significant decomposition pathways are observed between 773 K and 1073 K (500°C to 800°C).[9][10]

Signs of Thermal Degradation:

• Formation of Lighter Products: Decomposition breaks down dodecane into smaller molecules like hydrogen, methane, ethane, and ethylene.[10] This will increase the vapor pressure of the fluid.

• Formation of Heavier Products: At higher temperatures, aromatic compounds from benzene to pyrene can form, which can lead to fouling of heat exchange surfaces.[10]

• Discoloration: The initially clear fluid may turn yellow or brown.

• Pressure Build-up: In a closed system, the formation of gaseous byproducts will cause a significant increase in pressure.

Mitigation Strategies:

• Establish a Maximum Operating Temperature: Based on literature and your specific system's materials, define a safe maximum operating temperature with a safety margin. For long-term applications, this will be significantly lower than the onset temperature for rapid pyrolysis.

• Use of Additives: Antioxidants can be added to inhibit oxidation, which can occur at lower temperatures than pyrolysis and act as a precursor to degradation.

• Inert Atmosphere: Operating under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation and extend the fluid's lifespan at high temperatures.

Part 2: Frequently Asked Questions (FAQs)

FAQ 1: Selecting the Right Nanoparticles

Question: What type, size, and concentration of nanoparticles are best for enhancing heat transfer in dodecane?

Answer: The ideal nanoparticle depends on the specific application, balancing thermal conductivity enhancement, stability, and cost.

• Type: Materials with high intrinsic thermal conductivity are preferred.

  • Metals: Copper (Cu) and Silver (Ag) offer excellent conductivity but are prone to oxidation and are more expensive.

  • Metal Oxides: Alumina (Al₂O₃) and Copper Oxide (CuO) are popular choices due to their good conductivity, chemical stability, and lower cost.[1]

  • Carbon-Based: Carbon nanotubes (CNTs) and graphene have exceptionally high thermal conductivity but can be more challenging to disperse uniformly.[11]

• Size: Smaller nanoparticles (10-50 nm) generally provide better stability as they are more influenced by Brownian motion, which helps counteract gravitational settling.[8]

• Concentration: Thermal conductivity typically increases with nanoparticle concentration.[1] However, high concentrations (usually >3-5 vol%) can lead to a sharp increase in viscosity, which requires more pumping power and can hinder convective heat transfer.[1] This trade-off must be carefully managed.

Table 1: Properties of Dodecane and Common Nanoparticles

Material	Type	Thermal Conductivity (W/m·K)	Density ( kg/m ³)	Key Considerations
n-Dodecane	Base Fluid	~0.135	~746	Low intrinsic conductivity is the primary limitation.[12]
Alumina (Al₂O₃)	Metal Oxide	~30-40	~3950	Good balance of performance, stability, and cost.[1]
Copper (Cu)	Metal	~400	~8960	High conductivity but prone to oxidation; requires coating.[8]
Carbon Nanotubes	Carbon	>2000	~1300-2600	Exceptional conductivity but difficult to disperse.[11]

FAQ 2: One-Step vs. Two-Step Nanofluid Preparation

Question: What are the pros and cons of one-step versus two-step preparation methods for dodecane nanofluids?

Answer: The choice between these methods involves a trade-off between nanofluid quality, scalability, and cost.

• Two-Step Method: This is the most common and economical approach. It involves purchasing or synthesizing dry nanopowder and then dispersing it into the base fluid (dodecane).

  • Pros: Cost-effective for large-scale production, wide availability of nanopowders.

  • Cons: Nanoparticles tend to agglomerate during drying, storage, and transport, making effective dispersion a major challenge.

• One-Step Method: This method combines the synthesis and dispersion of nanoparticles into a single process.[6] An example is physical vapor condensation, where a metal vapor is condensed directly into a low-vapor-pressure fluid.

  • Pros: Minimizes nanoparticle agglomeration, leading to higher stability and potentially better thermal performance.[6]

  • Cons: Generally more expensive, difficult to scale up, and often limited to fluids with low vapor pressure.

Caption: Comparison of one-step and two-step nanofluid preparation workflows.

FAQ 3: Dodecane as a Phase Change Material (PCM)

Question: I'm interested in using dodecane for thermal energy storage. How does it function as a Phase Change Material (PCM)?

Answer: Dodecane is a promising organic PCM due to its suitable melting point and high latent heat of fusion.[13] PCMs store and release large amounts of thermal energy at a nearly constant temperature during their phase transition (solid to liquid and vice-versa).

• Key Properties:

  • Melting Point: Approximately -9.6°C.[12] This makes it suitable for cooling applications.

  • Latent Heat of Fusion: High capacity to store energy (around 210-211 J/g).[13]

• Primary Challenge: The main drawback, as with its use in single-phase heat transfer, is its very low thermal conductivity.[11][13] This leads to slow charging (melting) and discharging (freezing) rates.

• Enhancement Strategies: To overcome this, dodecane is often incorporated into composite materials:

  • Encapsulation: Microencapsulating dodecane within a polymer shell creates stable PCM capsules that can be mixed into other materials.[13]

  • Conductive Fillers: Dispersing high-conductivity materials like graphite, metal foams, or nanoparticles within the dodecane can create continuous pathways for heat conduction, significantly improving the charge/discharge rates.[11][14]

References

• Current time inform

• Thermophysical Properties of dodecane. Chemcasts. [Link]

• How to Improve Dodecane's Applications in Thermal Management? Patsnap Eureka. [Link]

• Thermodynamic Properties of n-Dodecane. ACS Publications. [Link]

• dodecane Density | enthalpy entropy | saturation temperature | pressure | specific heat capacity | viscosity | thermal conductivity and so on. eThermo Thermodynamics & Transport Properties Calculation. [Link]

• Chemical Properties of Dodecane (CAS 112-40-3). Cheméo. [Link]

• Dodecane's Potential in Heat Transfer Fluids. Patsnap Eureka. [Link]

• Thermodynamic Properties of n-Dodecane. Semantic Scholar. [Link]

• Experimental investigation on stability and thermal conductivity of dodecanethiol-coated copper nanofluids. ResearchGate. [Link]

• Avoid Convection Errors in Measuring the Thermal Conductivity of Liquids. C-Therm Technologies Ltd. [Link]

• Techniques for Improving Heat Transfer in PCMs Systems. Encyclopedia.pub. [Link]

• A review on nanofluids: preparation, stability mechanisms, and applications. Semantic Scholar. [Link]

• Experimental Investigation of Thermal Conductivity of Liquid Paraffin/Alumina Nanofluids with a New Correlated Equation on Effective Thermal Conductivity. SciSpace. [Link]

• PREPARATION METHODS FOR NANOFLUIDS AND THERE STABILITY. IJCRT.org. [Link]

• Thermal decomposition of n-dodecane: Experiments and kinetic modeling. ResearchGate. [Link]

• Preparation and evaluation of stable nanofluids for heat transfer application: A review. [Link]

• Preparation and Stability of Nanofluids-A Review. IOSR Journal. [Link]

• Thermal Conductivity of Paraffin Wax Explained Simply. Alphawax. [Link]

• Measuring the Thermal conductivity of Paraffin Wax PCM. Thermtest. [Link]

• Experimental and modeling study on the pyrolysis and oxidation of n-decane and n-dodecane. ResearchGate. [Link]

• An experimental study of n-dodecane and the development of an improved kinetic model. [Link]

• Tailoring the Thermal Conductivity of Paraffin and Low-cost Device for Measuring thermal conductivity of Phase Change Material. ResearchGate. [Link]

• Thermal stability of n-dodecane : experiments and kinetic modelling. arXiv. [Link]

• Maximizing Thermal Performance: Tips for Designing Heat Transfer Systems. [Link]

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Technical Support Center: Overcoming Challenges in the Microencapsulation of Dodecane

Welcome to the technical support center for the microencapsulation of dodecane. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the encapsulation of dodecane, a versatile n-alkane used as a phase change material (PCM) and an organic solvent. This resource provides in-depth troubleshooting guides and frequently asked questions to ensure the success of your experiments.

Introduction to Dodecane Microencapsulation

Dodecane is a popular choice for microencapsulation due to its high latent heat storage capacity and chemical stability. However, its liquid nature at room temperature and low viscosity pose significant challenges, primarily leakage and achieving high encapsulation efficiency.[1][2] Microencapsulation addresses these issues by enclosing dodecane droplets within a solid shell, creating what are known as microcapsules. These microcapsules are easier to handle, prevent leakage of the core material, and provide a barrier against the external environment.[1][2][3]

Common methods for dodecane microencapsulation include interfacial polymerization, in-situ polymerization, and suspension polymerization.[2][4] The choice of shell material is critical and often includes polymers like polymethyl methacrylate (PMMA), polyurethane (PU), and inorganic materials such as silica.[1][4][5] This guide will help you troubleshoot common issues across these methods and materials.

Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your dodecane microencapsulation experiments.

Problem 1: Low Encapsulation Efficiency and/or High Core Material Leakage

Question: My encapsulation efficiency is consistently low, and I observe significant leakage of dodecane. What are the likely causes and how can I resolve this?

Answer:

Low encapsulation efficiency and core material leakage are two of the most common and critical challenges in dodecane microencapsulation.[1][3] These issues are often interconnected and stem from the incomplete formation or inadequate integrity of the microcapsule shell.

Causality and Solutions:

• Inadequate Shell Formation: A primary cause is an imbalance in the core-to-shell material ratio. Too little shell material will result in an incomplete coating of the dodecane droplets.[3] Conversely, an excessive amount of shell material can lead to the formation of empty microcapsules or aggregates, which also reduces the overall efficiency.

  • Solution: Systematically vary the core-to-shell mass ratio to find the optimal balance for your specific system. For instance, in one study preparing n-dodecane/PMMA microcapsules, a core-to-wall ratio of 3:1 was found to be optimal.[4]

• Poor Shell Integrity: The cross-linking density of the polymer shell plays a crucial role in its ability to contain the core material. Insufficient cross-linking will result in a permeable and weak shell, prone to leakage.

  • Solution: Optimize the concentration of the cross-linking agent. Increasing the amount of cross-linker can enhance the shell's integrity.[3] However, be aware that excessive cross-linking can make the shell brittle.

• Emulsion Instability: The initial oil-in-water emulsion must be stable throughout the polymerization process. If the emulsion breaks, dodecane droplets will coalesce, leading to a broad particle size distribution and poor encapsulation.

  • Solution: Adjust the concentration and type of emulsifier (surfactant). The right emulsifier will effectively stabilize the dodecane droplets. For example, a 5% emulsifier concentration was found to be effective in a suspension polymerization process for dodecane encapsulation.[4] Additionally, optimizing the emulsification speed can improve droplet uniformity and stability.[4]

Experimental Protocol: Optimizing Core-to-Shell Ratio

• Series Preparation: Prepare a series of microencapsulation reactions with varying core-to-shell mass ratios (e.g., 1:1, 2:1, 3:1, 4:1). Keep all other parameters, such as emulsifier concentration, stirring speed, and temperature, constant.

• Characterization: After synthesis, wash and dry the microcapsules thoroughly.

• Encapsulation Efficiency Determination: Use Differential Scanning Calorimetry (DSC) to determine the encapsulation efficiency. The efficiency can be calculated using the following formula:

  • Encapsulation Efficiency (%) = (ΔHm, microcapsule / ΔHm, dodecane) x 100%

  • Where ΔHm, microcapsule is the melting enthalpy of the encapsulated dodecane and ΔHm, dodecane is the melting enthalpy of pure dodecane.

• Leakage Assessment: To assess leakage, you can perform a solvent extraction test. Incubate a known mass of dried microcapsules in a good solvent for dodecane (e.g., hexane) for a specific period.[6] The mass loss of the microcapsules after drying corresponds to the amount of leaked dodecane.

Problem 2: Irregular Particle Size and Morphology

Question: My microcapsules are not spherical and have a wide particle size distribution. How can I achieve uniform, spherical microcapsules?

Answer:

The morphology and size distribution of your microcapsules are critical for their performance and processability. Irregular shapes and a broad size distribution often indicate issues with the emulsification step or the polymerization process.

Causality and Solutions:

• Inefficient Emulsification: The size and uniformity of the initial dodecane droplets in the emulsion directly dictate the final microcapsule size and distribution.

  • Solution: Optimize the emulsification process. Increasing the homogenization speed (e.g., using an Ultra-Turrax disperser) can lead to smaller and more uniform droplets.[7] The duration of emulsification is also a key parameter to control.

• Droplet Coalescence: As mentioned earlier, an unstable emulsion can lead to the merging of dodecane droplets before the shell has fully formed, resulting in larger and irregularly shaped particles.

  • Solution: Re-evaluate your emulsifier system. The choice and concentration of the emulsifier are paramount for preventing droplet coalescence.

• Polymerization Rate: A polymerization reaction that proceeds too quickly can lead to the rapid precipitation of the polymer and the formation of an uneven shell. A slow reaction rate might not allow the shell to form before the emulsion becomes unstable.

  • Solution: Adjust the reaction temperature and initiator concentration to control the polymerization rate.

Visualization of the Microencapsulation Workflow

Caption: General workflow for dodecane microencapsulation.

Problem 3: Poor Thermal Properties and Stability

Question: The thermal performance of my dodecane microcapsules is not as expected. The phase change enthalpy is low, or the microcapsules are not thermally stable at higher temperatures. What could be the issue?

Answer:

The thermal properties of dodecane microcapsules are their key performance indicators, especially when used as PCMs. Poor thermal properties can render them ineffective for their intended application.

Causality and Solutions:

• Low Phase Change Enthalpy: A low phase change enthalpy directly correlates with a low encapsulation efficiency.[8] If less dodecane is encapsulated, the overall latent heat storage capacity will be lower.

  • Solution: Refer to the troubleshooting steps for "Low Encapsulation Efficiency" to maximize the amount of encapsulated dodecane.

• Thermal Instability: The thermal stability of the microcapsules is primarily determined by the properties of the shell material. Some polymers may degrade at lower temperatures than others.

  • Solution: Select a shell material with high thermal stability. For example, silica shells can offer excellent thermal stability.[1] If using a polymer, ensure it is suitable for the intended operating temperature range. Thermogravimetric analysis (TGA) is an essential technique to evaluate the thermal stability of your microcapsules.[9]

• Supercooling: Encapsulated dodecane may exhibit supercooling, where it remains in a liquid state below its normal freezing point. This can be a significant issue for thermal energy storage applications.

  • Solution: The confinement of the dodecane within the microcapsule can influence its crystallization behavior. While challenging to eliminate completely, understanding this phenomenon through DSC analysis is the first step. Further research into nucleating agents compatible with the dodecane core and shell material may be necessary.

Data Presentation: Optimizing Microencapsulation Parameters

Parameter	Range Investigated	Optimal Value	Outcome	Reference
Core-to-Wall Ratio	1:1 to 4:1	3:1	Maximized encapsulation ratio (93.2%)	[4]
Emulsifier Concentration	1% to 7%	5%	High encapsulation efficiency	[4]
Crosslinker Concentration	10% to 40%	30%	Improved shell integrity and encapsulation	[4]
Emulsification Speed	1000 to 3000 rpm	2000 rpm	Uniform particle size	[4]

Frequently Asked Questions (FAQs)

Q1: What are the most common characterization techniques for dodecane microcapsules?

A1: The essential characterization techniques include:

• Scanning Electron Microscopy (SEM): To observe the surface morphology, shape, and size of the microcapsules.[7][9]

• Differential Scanning Calorimetry (DSC): To determine the phase change temperatures (melting and crystallization points) and enthalpies, which are crucial for evaluating their thermal energy storage capacity.[8]

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the microcapsules and the amount of encapsulated dodecane.[9]

• Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the chemical structure of the shell material and the successful encapsulation of dodecane without any chemical reaction between the core and shell.[9]

• Particle Size Analyzer: To measure the particle size distribution.[9]

Q2: How do I choose the right shell material for dodecane microencapsulation?

A2: The choice of shell material depends on the intended application.

• For thermal energy storage applications: The shell should have high thermal conductivity and be stable at the operating temperatures.

• For drug delivery or other controlled release applications: The shell's permeability and biodegradability might be important factors.[10][11]

• General considerations: The shell material should be chemically inert to dodecane, provide good mechanical strength, and be processable using the chosen microencapsulation technique. Common choices include PMMA, polyurethane, and silica.[1][4][5]

Q3: Can I microencapsulate other phase change materials using similar techniques?

A3: Yes, the principles and troubleshooting steps discussed here are broadly applicable to the microencapsulation of other n-alkanes and organic PCMs, such as octadecane and nonadecane.[5][7] However, you may need to adjust parameters like the choice of emulsifier and reaction conditions to accommodate the different physical and chemical properties of the core material.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting dodecane microencapsulation.

References

• Dodecane/Silica Phase Change Microcapsules: Fabrication, Structure and Stability. Science of Advanced Materials, 15(7), 887-893. [Link]

• Zhang, P., Xu, L., Shi, X., Guo, Z., & Cheng, J. (2023). Preparation and Performance of n-Dodecane Microencapsulated Phase Change Cold Storage Materials. Journal of Renewable Materials, 11(2), 689-705. [Link]

• Preparation and characterization of acrylic resin encapsulated n-dodecanol microcapsule phase change material. ResearchGate. [Link]

• Polyurethane/n-Octadecane Phase-Change Microcapsules via Emulsion Interfacial Polymerization: The Effect of Paraffin Loading on Capsule Shell Formation and Latent Heat Storage Properties. PubMed Central. [Link]

• Preparation and Performance of n-Dodecane Microencapsulated Phase Change Cold Storage Materials. ResearchGate. [Link]

• New Polyurethane/Docosane Microcapsules as Phase-Change Materials for Thermal Energy Storage. ResearchGate.

• Current Challenges in Microcapsule Designs and Microencapsulation Processes: A Review. PMC - NIH. [Link]

• Preparation and Characterization of Microencapsulated Phase Change Materials for Solar Heat Collection. PSE Community.org. [Link]

• Effect of Shell Materials on Microstructure and Properties of Microencapsulated n-Octadecane. ResearchGate. [Link]

• Characterization methods for microcapsules. ResearchGate. [Link]

• Current Challenges in Microcapsule Designs and Microencapsulation Processes: A Review. ACS Applied Materials & Interfaces. [Link]

• Micro-Encapsulated Phase Change Materials: A Review of Encapsulation, Safety and Thermal Characteristics. MDPI. [Link]

• Polyurethane/n-Octadecane Phase-Change Microcapsules via Emulsion Interfacial Polymerization: The Effect of Paraffin Loading on Capsule Shell Formation and Latent Heat Storage Properties. MDPI. [Link]

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Technical Support Center: Refinement of Kinetic Models for n-Dodecane Oxidation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers engaged in the experimental study and kinetic modeling of n-dodecane oxidation. As a principal component in surrogate fuels for diesel and jet fuel, understanding its combustion chemistry is paramount. This guide is structured to provide direct, actionable solutions to common challenges encountered in the laboratory and during model refinement. It is designed to be a dynamic resource, blending established protocols with the causal logic that underpins them.

Troubleshooting Guide

This section addresses specific, frequently encountered issues during the experimental validation and refinement of n-dodecane kinetic models. Each entry provides a diagnosis of the potential causes and a step-by-step approach to resolution.

Issue 1: My model accurately predicts high-temperature ignition delay times (IDT) but fails in the low-temperature and NTC region.

Q: Why is there a significant discrepancy between my shock tube/RCM data and the model's predictions for ignition delay times (IDT) below ~900 K, especially in the Negative Temperature Coefficient (NTC) regime?

A: This is one of the most common challenges in n-alkane combustion modeling. The divergence arises because low-temperature oxidation is governed by a complex set of peroxy-chemistry pathways that are either absent or inadequately represented in models optimized for high-temperature regimes.[1][2]

Causality & Diagnosis:

• Low-Temperature Chemistry: Below ~900 K, n-dodecane oxidation is not initiated by simple unimolecular decomposition but by H-atom abstraction followed by sequential O₂ additions. This forms alkylperoxy (RO₂) and hydroperoxyalkyl (QOOH) radicals, leading to chain branching and autoignition.[1][3] The NTC behavior occurs when the decomposition of QOOH radicals becomes competitive with the second O₂ addition, temporarily reducing the rate of chain branching.[4]

• Model Inadequacy: Your kinetic model may be a "skeletal" or "reduced" mechanism that intentionally simplifies or omits these low-temperature pathways to save computational cost.[5][6][7] Detailed models, like those from Lawrence Livermore National Laboratory (LLNL) or other comprehensive mechanisms, are required to capture this behavior.[1]

• Experimental Non-Ideality: In shock tubes, long ignition delay times at low temperatures can be susceptible to facility effects like boundary layers, which can influence pressure and temperature time-histories.[2][8] Similarly, in Rapid Compression Machines (RCMs), heat loss and the compression stroke's details can affect ignition.[1][4]

Troubleshooting Protocol:

• Verify Your Mechanism's Scope: Check the documentation for your kinetic model. Was it developed and validated for low-temperature chemistry? If not, you must switch to a more comprehensive mechanism. Compare predictions from multiple detailed models to your data.[2][9]

• Conduct Sensitivity Analysis: Perform a sensitivity analysis on your model at the problematic conditions. For low-temperature ignition, key reactions will involve RO₂ and QOOH species. The reaction H + O₂ ⇌ O + OH, which is dominant at high temperatures, will be less influential here.[3] This analysis will pinpoint the specific reaction classes your model struggles with.

• Assess Experimental Conditions: Review your experimental data acquisition.

  • For Shock Tubes: Ensure you are using appropriate methods to account for non-ideal effects, such as the constrained-reactive-volume strategy, to minimize remote ignition influences.[8] Compare your pressure traces to an ideal, constant-volume simulation to quantify any deviation.[2]

  • For RCMs: Model the full compression stroke in your simulations rather than assuming a simple constant-volume, zero-dimensional model.[1][4] This accounts for the energy and chemical transformation occurring during compression.

• Refine the Model: If using a detailed mechanism that still shows discrepancies, consider updating the rate coefficients for key low-temperature reactions based on recent literature.[9] Reactions involving the isomerization of QOOH are often prime candidates for refinement.

Issue 2: My flow reactor/JSR species profiles show poor agreement with the model, especially for intermediate species.

Q: My model predicts the consumption of n-dodecane and O₂ reasonably well in a flow reactor simulation, but the mole fractions of intermediate species like ethylene (C₂H₄) and formaldehyde (CH₂O) are off by a significant margin. What is the cause?

A: This issue points to inaccuracies in the model's branching ratios and subsequent reaction pathways. While the overall rate of fuel consumption might be correct, the model is incorrectly predicting how the fuel breaks down.[10][11][12]

Causality & Diagnosis:

• Pyrolysis vs. Oxidation Pathways: At intermediate temperatures (1000-1300 K), n-dodecane consumption proceeds through a combination of pyrolysis (thermal decomposition) and oxidation.[10][11] The fuel first breaks down into smaller hydrocarbon fragments (mostly C₂-C₄ alkenes), which then oxidize to CO and other products.[10][11] An imbalance in the rates of these two major stages can lead to incorrect intermediate profiles.

• Small Hydrocarbon Chemistry: Often, the core C₀-C₄ chemistry ("base mechanism") is developed independently of the specific fuel mechanism. Divergences in this core chemistry between different models are a primary source of discrepancies in predicting the fate of intermediate species.[10][11]

• Reactor Modeling: Jet-Stirred Reactors (JSRs) and Flow Reactors are modeled as ideal reactors (perfectly stirred or plug flow). Real-world mixing effects, temperature gradients, or wall reactions, if not properly accounted for, can cause deviations.[12][13]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for species profile mismatch.

Troubleshooting Protocol:

• Compare Models: As a first step, simulate your experimental conditions with several well-regarded detailed mechanisms. If all models show similar deviations, it may point to an experimental artifact. If they diverge significantly from one another, it confirms the issue lies in the chemical kinetics.[10]

• Path Flux Analysis: At a specific temperature where the discrepancy is large, perform a path flux or reaction pathway analysis. This will show the dominant routes for the formation and consumption of the problematic species (e.g., C₂H₄). You can then trace back to the parent reactions in the n-dodecane decomposition that are over- or under-producing the precursors.[10][14]

• Isolate Core Chemistry: Test the C₀-C₄ sub-mechanism of your model against validation data for smaller fuels (e.g., methane, ethane). An inaccurate core mechanism will invariably lead to poor predictions for larger fuels that break down into these smaller fragments.[11]

• Review Experimental Data:

  • Ensure the reactor's temperature profile is accurately measured and used in the simulation.

  • Verify the calibration of your gas chromatograph or other analytical equipment for all reported species.

  • Assess the possibility of sample degradation between the reactor and the detector.

Frequently Asked Questions (FAQs)

Q1: What is the best experimental setup to generate validation data for a new n-dodecane kinetic model?

A: There is no single "best" setup; a robust model must be validated against data from a range of experiments that cover different conditions and measure different combustion phenomena. A comprehensive validation dataset should include:

Experimental Apparatus	Key Parameter Measured	Typical Conditions for n-Dodecane	Rationale & Value
Shock Tube (ST)	Ignition Delay Time (IDT)	T = 700-1700 K, P = 10-70 atm, φ = 0.5-2.0	Provides data over a vast temperature range, crucial for both low- and high-temperature chemistry validation.[2][8][9][15]
Rapid Compression Machine (RCM)	Ignition Delay Time (IDT)	T = 600-950 K, P = 5-30 atm, φ = 0.5-1.5	Specializes in the low-temperature and NTC region, providing high-fidelity data where complex peroxy-chemistry dominates.[1][4][9]
Jet-Stirred Reactor (JSR)	Species Mole Fractions	T = 550-1200 K, P = 1-10 atm, Residence time ~1s	Ideal for studying the evolution of stable intermediate species and validating the branching pathways of fuel decomposition.[13][16]
Flow Reactor	Species Mole Fractions	T = 850-1300 K, P = 1-20 atm	Provides species time-history profiles, offering insight into the sequence of chemical events during pyrolysis and oxidation.[10][11][12]
Laminar Flame Burner	Laminar Burning Velocity	P = 1-4 atm, T_unburned = 400-470 K	Validates the model's ability to predict flame propagation, which is sensitive to both reaction kinetics and transport properties.[17]

Q2: What is the difference between a "detailed," "skeletal," and "reduced" kinetic model, and which one should I use?

A: The choice depends on your application's required accuracy versus its computational constraints.

• Detailed Models: These are the most comprehensive, aiming to include all potentially relevant species and elementary reactions (often thousands of reactions).[1] They are built on fundamental chemical principles and are essential for fundamental research and as a starting point for reduction. Use for: High-fidelity simulations where accuracy is paramount.

• Skeletal Models: These are derived from detailed models by removing unimportant species and reactions for a specific range of conditions using methods like Directed Relation Graph (DRG).[5][14] They maintain a high degree of accuracy within their target range but are smaller and faster. Use for: Simulations of specific experimental setups (e.g., a JSR) where the conditions are well-defined.

• Reduced Models: These are further simplified, often lumping multiple elementary steps into a few global reactions.[6][7] They are computationally very cheap but are only valid for a narrow range of conditions and may not accurately predict intermediate species. Use for: Large-scale computational fluid dynamics (CFD) simulations of engines where detailed chemistry is computationally prohibitive.

Caption: Hierarchy of kinetic model simplification.

Q3: How do I perform a basic model refinement using experimental data?

A: Model refinement is an iterative process of comparing simulation results with experimental data and adjusting the model to minimize the error.

Simplified Model Refinement Protocol:

• Select High-Quality Data: Choose reliable experimental data (e.g., IDT from a shock tube) that will serve as your validation target.

• Initial Simulation: Run your kinetic model at the exact conditions of the experiment and quantify the error between the simulation and the data.

• Sensitivity Analysis: Perform a sensitivity analysis to identify the top 5-10 reactions that most strongly influence the predicted outcome (e.g., ignition delay time).

• Literature Review: For the most sensitive reactions, consult the latest literature for updated measurements or theoretical calculations of their rate coefficients. Often, rate constants have significant uncertainty bars.

• Adjust and Re-run: Adjust the rate coefficients of the most sensitive reactions within their published uncertainty limits. It is crucial not to use arbitrary values, as this undermines the physical basis of the model.

• Iterate: Repeat steps 2-5, checking the model's performance against the target data.

• Cross-Validation: Crucially , validate the newly optimized model against a different set of experimental data (e.g., species profiles from a JSR or flame speeds) that was not used in the optimization process.[10] This ensures that your refinements have improved the model's overall predictive capability and not just forced a fit to a single dataset.

References

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• Banerjee, S., et al. (2016).

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• Karwat, D. M. A., et al. (2010). An Experimental and Computational Investigation of n-Dodecane Ignition and Chemical Kinetics. 46th AIAA/ASME/SAE/ASEE Joint Propulsion Conference & Exhibit. [Link]

• Banerjee, S., et al. (2015). An Experimental and Kinetic Modeling Study of N-dodecane Pyrolysis and Oxidation in a Flow Reactor. National Institute of Standards and Technology. [Link]

• Lapointe, S., et al. (2019). Reduced chemical model for low and high-temperature oxidation of fuel blends relevant to internal combustion engines. Proceedings of the Combustion Institute, 37(1), 789–796. [Link]

• Zhang, Y., et al. (2021). Establishment and Validation of a Two-Component Surrogate Fuel Chemical Kinetic Skeletal Model for Fischer–Tropsch Fuel Synthesized from Coal. Energy & Fuels, 35(15), 12289-12303. [Link]

• Minsky, E., et al. (2019). A shock tube study of n-heptane, iso-octane, n-dodecane and iso-octane/n-dodecane blends oxidation at elevated pressures and intermediate temperatures. Defense Technical Information Center. [Link]

• Al-Muala, A., et al. (2023). Skeletal and Compact Validated Mechanisms for Iso-dodecane Using a Decoupling Methodology. Energy & Fuels, 37(3), 2358–2374. [Link]

• Malewicki, T., & Brezinsky, K. (2013). Experimental and modeling study on the pyrolysis and oxidation of n-decane and n-dodecane. Proceedings of the Combustion Institute, 34(1), 245-252. [Link]

• You, X., et al. (2008). Detailed and simplified kinetic models of n-dodecane oxidation: The role of fuel cracking in aliphatic hydrocarbon combustion. Proceedings of the Combustion Institute, 32(1), 209-216. [Link]

• Banerjee, S., et al. (2016). An experimental and kinetic modeling study of n-dodecane pyrolysis and oxidation. Combustion and Flame, 163, 12-30. [Link]

• Westbrook, C. K., et al. (2008). A Detailed Chemical Kinetic Reaction Mechanism for n-Alkane Hydrocarbons From n-Octane to n-Hexadecane. OSTI.GOV. [Link]

• Hong, C., et al. (2025). On the Oxidation Mechanism of n-Dodecane Under Pure Oxygen Conditions From Low to High Temperatures. AIAA SciTech Forum. [Link]

• Li, Z., et al. (2023). Compact Combustion Mechanisms of Typical n-Alkanes Developed by the Minimized Reaction Network Method. Molecules, 28(23), 7780. [Link]

• Mzé-Ahmed, A., et al. (2012). Experimental and Modeling Study of the Oxidation Kinetics of n-Undecane and n-Dodecane in a Jet-Stirred Reactor. Energy & Fuels, 26(7), 4154-4167. [Link]

• Vasu, S. S., et al. (2009). n-Dodecane oxidation at high-pressures: Measurements of ignition delay times and OH concentration time-histories. Proceedings of the Combustion Institute, 32(1), 173-180. [Link]

• Zhukov, V. P., et al. (2007). Decane oxidation in a shock tube. Combustion and Flame, 149(3), 281-293. [Link]

• Wei, L., et al. (2023). Oxidation kinetic mechanism of n-decane under high temperature and pressure: a first-principles molecular dynamics study. Physical Chemistry Chemical Physics, 25(1), 241-251. [Link]

• Saffar, A., et al. (2020). Large-eddy simulation of dual-fuel spray ignition at different ambient temperatures. Combustion and Flame, 219, 239-253. [Link]

• Shao, J., et al. (2019). A shock tube study of n-heptane, iso-octane, n-dodecane and iso-octane/n-dodecane blends oxidation at elevated pressures and intermediate temperatures. Combustion and Flame, 204, 140-150. [Link]

• Yin, Z., et al. (2021). Kinetic study of plasma-assisted n-dodecane/O2/N2 pyrolysis & oxidation. YouTube. [Link]

• Ramalingam, A., et al. (2019). Investigations of Combustion Characteristics of N-Dodecane/Air Mixtures at High Temperatures Through Laminar Burning Velocity Measurements. Journal of Energy Engineering, 145(4), 04019017. [Link]

• You, X., et al. (2009). Detailed and simplified kinetic models of n-dodecane oxidation: The role of fuel cracking in aliphatic hydrocarbon combustion. Proceedings of the Combustion Institute, 32(1), 209-216. [Link]

• Dagaut, P., et al. (2013). Chemical Kinetic Study of the Oxidation of Isocetane (2,2,4,4,6,8,8-Heptamethylnonane) in a Jet-stirred Reactor: Experimental and Modeling. Energy & Fuels, 27(5), 2736-2745. [Link]

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• Al-Qurashi, K., et al. (2017). Experimental Study of Combustion of Polymer Added n-Decane and n-Dodecane Droplets. Energies, 10(11), 1779. [Link]

• You, X., et al. (2017). Effect of n-dodecane decomposition on its fundamental flame properties. Combustion and Flame, 185, 233-241. [Link]

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Reference Data & Comparative Studies

A Comparative Guide for Researchers: Dodecane vs. Undecane as Organic Solvents

Executive Summary

The selection of an appropriate organic solvent is a cornerstone of successful experimental design in chemistry, materials science, and drug development. The choice directly influences reaction kinetics, product purity, and process scalability. Among the high-boiling, non-polar aliphatic hydrocarbons, n-dodecane and n-undecane are often considered. While chemically similar as adjacent members of the n-alkane series, their single-carbon difference imparts subtle yet significant variations in their physicochemical properties.

This guide provides an in-depth, objective comparison of dodecane (C₁₂H₂₆) and undecane (C₁₁H₂₄) to inform solvent selection for researchers. We will explore their fundamental properties, performance in key applications, and provide standardized protocols for their evaluation. The core principle guiding this analysis is that while these solvents are often interchangeable, understanding their distinct characteristics can lead to optimized outcomes in sensitive applications such as nanoparticle synthesis, extraction processes, and specialized formulations.

Fundamental Physicochemical Properties: A Head-to-Head Comparison

The addition of a single methylene group (–CH₂–) in dodecane relative to undecane systematically alters its physical properties due to increased van der Waals forces and molecular weight. These differences, while seemingly minor, have cascading effects on fluid dynamics, thermal behavior, and intermolecular interactions within a system.

Property	Undecane (C₁₁H₂₄)	Dodecane (C₁₂H₂₆)	Significance for Researchers
Molar Mass	156.31 g/mol [1]	170.34 g/mol [2][3]	Affects stoichiometry calculations and mass-based concentration gradients.
Boiling Point	~196 °C (469 K)[4][5]	~216 °C (489 K)[6]	Dodecane's higher boiling point provides a wider operational temperature range for high-temperature synthesis.
Melting Point	~ -26 °C (247 K)[4][5]	~ -9.6 °C (263 K)[2]	Both remain liquid at common ambient and refrigerated conditions. Dodecane's higher melting point is rarely a limiting factor.
Density (at 20°C)	~0.740 g/cm³[1][4]	~0.749 g/cm³[2]	Important for phase separation, extraction efficiency, and fluid dynamics modeling.
Dynamic Viscosity (at 25°C)	~1.098 mPa·s[1]	~1.34 mPa·s	Undecane's lower viscosity facilitates better mass transfer and easier handling. Dodecane's higher viscosity can aid in stabilizing emulsions.
Surface Tension (at 25°C)	~24.66 mN/m[7]	~25.35 mN/m[7]	Influences wetting properties, droplet formation in emulsions, and interfacial phenomena.

Performance in Key Research Applications

The choice between undecane and dodecane often hinges on the specific demands of the application. Here, we analyze their performance in common laboratory and industrial scenarios.

Nanoparticle Synthesis

In the synthesis of high-quality nanocrystals, high-boiling point alkanes serve as a non-reactive medium, offering precise temperature control.[8] The primary advantage of using saturated alkanes like dodecane and undecane over unsaturated solvents like oleylamine or octadecene is the elimination of solvent-derived impurities.[8] Unsaturated solvents can polymerize at high temperatures, creating waxy byproducts that are difficult to remove and can compromise the nanoparticles' surface chemistry and performance.[8]

• Dodecane's Advantage : Its higher boiling point (216 °C) provides a significant advantage for synthesizing materials that require elevated temperatures to achieve the desired crystallinity or phase, such as certain metal oxides or quantum dots.[9]

• Undecane's Advantage : Its lower viscosity can lead to enhanced diffusion of precursors in the solution, potentially resulting in more uniform nucleation and growth, which is critical for achieving a narrow particle size distribution.

• Causality : The solvent's role is to provide a stable thermal environment without participating in the reaction. Dodecane's greater thermal stability makes it a more reliable choice for syntheses approaching or exceeding 200 °C. The trade-off is slightly slower mass transport compared to undecane. In a comparative study on nano-emulsions, systems using n-decane (chemically similar to undecane) produced smaller droplets than those using n-dodecane, a trend attributed to lower surface tension and viscosity requiring less energy for emulsification.[10] This suggests undecane may be preferable for processes where fine control over nucleation is paramount.

Extraction and Separation Processes

In liquid-liquid extractions, the solvent's role is to selectively dissolve a target compound from a mixture. Both undecane and dodecane are effective non-polar solvents for extracting hydrophobic molecules from aqueous solutions.[11][12]

• Key Factors : The primary performance metric is the partition coefficient of the solute between the aqueous and organic phases. As non-polar, hydrophobic solvents, both undecane and dodecane exhibit very low solubility in water.[12][13] Their ability to dissolve non-polar solutes is also very similar.[12][13]

• Practical Considerations : The choice may come down to secondary properties. Dodecane's higher boiling point results in lower volatility, which can be a safety and handling advantage, reducing solvent loss to evaporation and minimizing worker exposure.[9] Conversely, if the solvent needs to be removed post-extraction via evaporation, undecane's lower boiling point would be advantageous, requiring less energy and milder conditions.

Fuel and Combustion Research

Both alkanes are used as components in surrogate fuels for studying the combustion characteristics of diesel and jet fuels.[2][11]

• Dodecane's Role : N-dodecane has gained significant attention as a second-generation jet fuel surrogate, often supplanting n-decane.[2] Its higher molecular mass and lower hydrogen-to-carbon ratio more accurately mimic the n-alkane content of real-world aviation fuels like Jet-A.[2]

• Undecane's Role : Undecane is also utilized in fuel research and as a standard in gas chromatography for analyzing petroleum products.[4][14]

• Rationale : In this context, the solvent is not just a medium but the subject of study. The selection is based on which molecule's combustion properties (e.g., flame speed, ignition delay) best represent the complex mixture of a real fuel. Dodecane is often preferred for jet fuel surrogates for this reason.[2]

Experimental Protocols: A Self-Validating Approach

To ensure trustworthiness and reproducibility, the following protocols provide a framework for comparing these solvents in a common application.

Protocol for Comparative Synthesis of Oleate-Capped Nanoparticles

This protocol allows for a direct comparison of how dodecane and undecane affect nanoparticle size and monodispersity under identical reaction conditions.

Methodology Steps:

• Precursor Preparation : Prepare a metal oleate precursor (e.g., iron oleate, cadmium oleate) and a solution of the coordinating ligand (oleic acid) in the chosen solvent (either dodecane or undecane).

• Inert Atmosphere : Set up two identical three-neck flasks, one for each solvent, equipped with a condenser, thermocouple, and septum. Purge both systems with an inert gas (e.g., Argon or Nitrogen) for at least 30 minutes to remove oxygen.

• Solvent and Ligand Addition : Inject 20 mL of dodecane into the first flask and 20 mL of undecane into the second. Add an equimolar amount of oleic acid to each.

• Heating : Heat both flasks to a designated temperature (e.g., 120 °C) under inert gas flow and stirring to degas the solvent and ligand mixture.

• Precursor Injection : Rapidly inject the metal oleate precursor into both flasks simultaneously while maintaining vigorous stirring.

• Nucleation and Growth : Raise the temperature to the desired growth temperature (e.g., 200 °C) and hold for a set time (e.g., 30 minutes). The higher boiling point of dodecane provides a greater safety margin if higher temperatures are required.

• Cooling and Purification : After the growth phase, cool the reaction mixtures to room temperature. Add a polar non-solvent (e.g., ethanol) to precipitate the nanoparticles.

• Isolation : Centrifuge the mixtures to pellet the nanoparticles. Discard the supernatant containing the solvent and excess ligands.

• Washing : Re-disperse the nanoparticles in a small amount of a non-polar solvent like hexane and repeat the precipitation and centrifugation steps twice more to ensure all residual dodecane or undecane is removed.

• Characterization : Analyze the size, size distribution, and morphology of the nanoparticles from both reactions using techniques such as Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).

Workflow for comparative nanoparticle synthesis.

Logical Framework for Solvent Selection

The choice between dodecane and undecane is a function of the experimental constraints and desired outcomes. The following decision-making framework can guide the selection process.

Decision framework for solvent selection.

Conclusion

Dodecane and undecane are highly effective, inert, non-polar solvents with closely related but distinct properties.

• Choose Dodecane when the experimental protocol demands a higher boiling point (>190 °C), greater thermal stability, or when lower volatility is a priority for safety and handling. It is the preferred solvent for many high-temperature nanoparticle syntheses and is a more accurate surrogate for modern jet fuels.[2]

• Choose Undecane when lower viscosity is paramount to enhance mass transfer, facilitate easier handling and mixing, or when a slightly lower boiling point is advantageous for post-processing steps like solvent evaporation.

Ultimately, the optimal choice requires a careful analysis of the specific experimental goals. By understanding the causal relationships between their molecular structures and their macroscopic properties, researchers can make an informed decision to optimize their processes and achieve superior results.

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A Researcher's Guide to Assessing Dodecane Purity for Experimental Use Using Gas Chromatography

In the precise world of scientific research, the purity of a chemical reagent is a foundational pillar upon which the integrity of experimental data rests. For scientists and drug development professionals working with dodecane (C₁₂H₂₆), a seemingly simple n-alkane, overlooking its purity can introduce significant variability, leading to flawed results and hindering progress. Dodecane is a versatile compound, serving as a non-polar solvent, a component in fuel surrogates, and a medium for nanoparticle synthesis. In each of these applications, the presence of isomeric impurities, shorter- or longer-chain alkanes, or other organic volatiles can drastically alter its physical and chemical properties.

This guide provides an in-depth, technical comparison of methods for assessing dodecane purity, with a primary focus on Gas Chromatography (GC) as the gold standard. We will delve into the rationale behind specific experimental parameters, present a detailed protocol for GC-FID analysis, and objectively compare its performance against alternative analytical techniques, supported by experimental principles.

The Imperative of Purity: Why Trace Impurities in Dodecane Matter

The seemingly minor difference between n-dodecane and its isomers, or the presence of undecane or tridecane, can have significant consequences. For example:

• In Materials Science: When dodecane is used as a solvent for the self-assembly of block copolymers or nanoparticles, impurities can disrupt the delicate intermolecular forces, leading to defects in the resulting nanostructures.

• In Combustion Research: As a surrogate for jet fuel, the purity of dodecane is critical for accurate modeling of combustion kinetics.[1] Impurities will alter the fuel's energy content and combustion characteristics.

• In Pharmaceutical Formulations: Dodecane may be used in certain topical or emulsion-based formulations. Undisclosed impurities could affect the solubility and stability of the active pharmaceutical ingredient (API) or even pose a toxicological risk.

Therefore, a robust analytical method to verify the purity of dodecane is not merely a quality control step but a prerequisite for reliable and reproducible research.

Gas Chromatography: The Method of Choice for Volatile Compound Separation

Gas chromatography is a powerful analytical technique ideal for separating and quantifying volatile and semi-volatile organic compounds.[2][3] For a substance like dodecane, GC offers unparalleled resolution to separate it from closely related hydrocarbon impurities.

The Principle of GC Separation

The core of GC is the column, which contains a stationary phase (a microscopic layer of liquid or polymer on an inert solid support). An inert carrier gas (the mobile phase), such as helium or nitrogen, flows continuously through the column. When a sample is injected, it is vaporized and carried along by the mobile phase. The separation occurs based on the differential partitioning of the sample components between the stationary and mobile phases. Compounds that interact more strongly with the stationary phase travel slower, while those with a higher affinity for the mobile phase move faster. For n-alkanes like dodecane, which are non-polar, a non-polar stationary phase is typically used, and separation occurs primarily based on boiling point.

A typical workflow for the purity assessment of dodecane by GC is illustrated below.

Figure 1. Experimental workflow for GC-based purity assessment of dodecane.

Detailed Experimental Protocol: Dodecane Purity by GC-FID

This protocol is designed to provide high-resolution separation of dodecane from potential hydrocarbon impurities. It is based on standard methodologies for detailed hydrocarbon analysis, such as those outlined in ASTM D5134.[1][4][5]

Instrumentation and Consumables

• Gas Chromatograph: Any modern GC system equipped with a split/splitless inlet and a Flame Ionization Detector (FID).

• GC Column: A non-polar capillary column, such as a 100% dimethylpolysiloxane phase (e.g., DB-1, HP-1, Rtx-1). A column with dimensions of 30-60 m length x 0.25-0.32 mm I.D. x 0.25-0.5 µm film thickness is recommended for high resolution.

• Carrier Gas: Helium or Hydrogen, high purity (99.999%).

• Reagents: Dodecane sample for analysis, high-purity n-hexane (or another suitable volatile solvent).

• Vials and Syringes: 2 mL autosampler vials with PTFE/silicone septa, 10 µL GC syringe or autosampler.

Step-by-Step Methodology

• Sample Preparation:

  • Prepare a dilute solution of the dodecane sample, typically around 1% (v/v), in n-hexane. This prevents detector saturation and ensures sharp, symmetrical peaks.

  • Transfer the solution to an autosampler vial and cap securely.

• GC Instrument Parameters:

  • Inlet: Set to 280 °C. A higher temperature ensures the rapid and complete vaporization of dodecane and any less volatile impurities.

  • Injection Mode: Split injection with a ratio of 100:1. This is suitable for a 1% sample concentration to avoid overloading the column.

  • Injection Volume: 1 µL.

  • Oven Temperature Program: A temperature program is essential for separating compounds with a range of boiling points.[6][7][8]

    • Initial Temperature: 50 °C, hold for 5 minutes. This allows for the separation of highly volatile impurities.

    • Ramp: 10 °C/min to 250 °C. This rate provides a good balance between resolution and analysis time.

    • Final Hold: Hold at 250 °C for 10 minutes to ensure that any higher-boiling impurities (e.g., C13-C15 alkanes) are eluted from the column.

  • Detector (FID): Set to 300 °C. The FID is highly sensitive to hydrocarbons and provides a linear response over a wide concentration range.[2][3] Optimize hydrogen and air flow rates as per the instrument manufacturer's recommendations for a stable flame.

  • Carrier Gas: Set to a constant flow rate of 1.5 mL/min (for Helium).

• Data Acquisition and Analysis:

  • Inject the prepared sample and acquire the chromatogram for the duration of the run.

  • Identify the main peak corresponding to n-dodecane based on its retention time (can be confirmed with a pure standard).

  • Integrate the area of all peaks in the chromatogram.

  • The purity is calculated based on the area percent method, which assumes a similar detector response for similar hydrocarbon species.[9]

    • Purity (%) = (Area of Dodecane Peak / Total Area of All Peaks) × 100

Trustworthiness: A Self-Validating System

The validity of this GC method is supported by several intrinsic checks:[10][11][12][13]

• System Suitability: Before running samples, inject a standard mixture of n-alkanes (e.g., C10 to C14) to verify column performance, including peak resolution and symmetry.

• Blank Analysis: Run a solvent blank (n-hexane) to ensure that there are no interfering peaks from the solvent or system contamination.

• Reproducibility: Perform replicate injections of the same sample. The relative standard deviation (RSD) of the dodecane peak area should typically be less than 2%.

Comparative Analysis: GC vs. Other Purity Assessment Methods

While GC-FID is the workhorse for this application, other techniques can provide complementary information. The choice of method depends on the specific information required.

Table 1: Comparison of Analytical Techniques for Dodecane Purity

Technique	Principle of Detection	Advantages	Disadvantages	Best For
GC-FID	Separation by volatility, detection by ionization in a flame.	High resolution for isomers, excellent quantification for hydrocarbons, robust and cost-effective.[2][9]	Provides limited structural information for unknown impurity identification.	Quantitative purity assessment and detection of hydrocarbon impurities.
GC-MS	Separation by volatility, detection by mass-to-charge ratio.	Provides mass spectra for definitive identification of impurities.[14] Highly sensitive, especially in selected ion monitoring (SIM) mode.[15]	Quantification can be more complex than FID; higher instrument cost and maintenance.[16]	Identification of unknown impurities and trace contaminant analysis.
NMR Spectroscopy	Measures the magnetic properties of atomic nuclei (¹H, ¹³C).	Provides detailed structural information about the main component and impurities without the need for separation.[17][18]	Lower sensitivity for trace impurities compared to GC.[19] Overlapping signals in complex mixtures can complicate quantification.	Verifying the primary structure of the dodecane and identifying major structural isomers or functional group impurities.
Karl Fischer Titration	Electrochemical titration specific to water.	Highly accurate and precise for quantifying water content.	Measures only water; provides no information on organic impurities.	Accurately determining the water content, a critical purity parameter not detected by GC-FID.

As the comparison shows, GC-FID is the optimal choice for routine, quantitative purity assessment of dodecane. For research that requires the definitive identification of unknown impurities, coupling GC with a Mass Spectrometer (GC-MS) is the superior approach.[14][17] NMR serves as a powerful, complementary tool for structural confirmation.[17][19]

By implementing the robust GC-FID protocol detailed in this guide, researchers can ensure the chemical integrity of their dodecane, leading to more reliable, reproducible, and ultimately successful experimental outcomes.

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A Researcher's Guide to the Cross-Validation of Dodecane Properties: A Comparative Analysis of Analytical Techniques

In the landscape of chemical research and drug development, the precise characterization of solvent properties is not merely a procedural formality; it is the bedrock upon which reliable and reproducible experimental outcomes are built. N-dodecane (C₁₂H₂₆), a straight-chain alkane, serves as a crucial solvent, a component in fuel surrogates, and a reference material in various analytical applications.[1] Its utility is fundamentally tied to its physicochemical properties. An inaccurate understanding of these properties can lead to significant deviations in reaction kinetics, process modeling, and formulation stability.

This guide provides a comprehensive comparison of common analytical techniques for determining key properties of n-dodecane: density, viscosity, boiling point, and refractive index. Moving beyond a simple recitation of methods, we will delve into the causality behind experimental choices, the inherent principles of each technique, and the critical importance of cross-validation to ensure data integrity. Every protocol described herein is designed as a self-validating system, emphasizing the expertise, authoritativeness, and trustworthiness (E-E-A-T) required in a modern research environment.

The Imperative of Cross-Validation

Relying on a single analytical method for determining a physical property, no matter how robust, introduces the risk of systemic error. Instrument malfunction, improper calibration, or technique-specific limitations can lead to consistent but inaccurate results. Cross-validation, the practice of using two or more distinct analytical methods to measure the same property, serves as a powerful tool to mitigate these risks. By comparing the results from techniques based on different physical principles, researchers can gain a higher degree of confidence in their data and identify potential discrepancies that might otherwise go unnoticed.

Caption: Cross-validation workflow for a physical property of dodecane.

I. Density: A Tale of Two Methods

Density, a fundamental property defined as mass per unit volume, is a critical parameter in fluid dynamics, formulation development, and quality control. Here, we compare two prevalent methods for its determination: pycnometry and vibrating tube densitometry.

A. Pycnometry: The Gravimetric Gold Standard

Pycnometry is a highly precise gravimetric method that relies on the determination of the mass of a precisely known volume of liquid.[2] The instrument, a glass flask with a close-fitting stopper containing a capillary (the pycnometer), is weighed empty, then filled with the sample liquid and weighed again.[3][4]

Causality of Experimental Choices: The choice of a pycnometer with a specific volume depends on the required precision and the amount of sample available.[4] The capillary in the stopper is crucial as it allows for the escape of excess liquid and trapped air, ensuring the volume is constant and reproducible.[3] Temperature control is paramount, as the density of liquids is temperature-dependent.[3][5]

Trustworthiness through Self-Validation: The accuracy of pycnometry is intrinsically linked to the calibration of the analytical balance and the precise knowledge of the pycnometer's volume. The volume is typically determined by measuring the mass of a reference liquid of known density, such as deionized water, at a specific temperature.[6][7] Regular verification of the balance with certified weights and periodic recalibration of the pycnometer volume constitute the self-validating nature of this technique.

B. Vibrating Tube Densitometry: The Dynamic Approach

This technique measures the density of a liquid by relating it to the change in the resonant frequency of an oscillating U-shaped tube.[8][9] When the tube is filled with the sample, its total mass changes, which in turn alters its natural vibration frequency.[8][9] This frequency shift is precisely measured and correlated to the density of the liquid.[8]

Causality of Experimental Choices: The choice of a vibrating tube densitometer is often dictated by the need for rapid, automated measurements and the ability to handle a wide range of sample viscosities.[10] Modern instruments often have built-in temperature control, which is essential for accurate measurements.

Trustworthiness through Self-Validation: The trustworthiness of this method hinges on a robust calibration. This is typically a two-point calibration performed with two fluids of known density, often dry air and deionized water. The instrument's software then uses these reference points to establish a linear relationship between the oscillation period and density. Regular calibration checks with certified density standards are crucial for maintaining the integrity of the measurements.

Data Comparison: Density of n-Dodecane

Analytical Technique	Temperature (°C)	Density (g/mL)	Source
Vibrating-wire instrument	25	~0.748	[11]
Not specified	25	0.75	[12][13]
Not specified	20	0.749	[12]

Note: The literature often does not specify the exact analytical technique used for density determination. The value from the vibrating-wire instrument is inferred from a study that simultaneously measured viscosity and density.

II. Boiling Point: From Classical to Calorimetric Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid. It is a key indicator of a substance's volatility and purity. We will compare the classical ebulliometry method with the more modern Differential Scanning Calorimetry (DSC) approach.

A. Ebulliometry: The Equilibrium Method

An ebulliometer is an instrument designed to precisely measure the boiling point of a liquid by maintaining a state of vapor-liquid equilibrium.[14][15] A key component of many designs is the Cottrell pump, which continuously sprays the boiling liquid over the thermometer bulb, ensuring that the measured temperature is that of the equilibrium mixture and not a superheated liquid.[14]

Causality of Experimental Choices: Ebulliometry is chosen for its high accuracy in determining the boiling point of pure substances. The design of the apparatus is intended to minimize superheating and pressure fluctuations, which are common sources of error in simpler distillation setups.

Trustworthiness through Self-Validation: The self-validating aspect of ebulliometry lies in its calibration with a substance of a well-defined boiling point, such as distilled water, under the same atmospheric pressure.[16] The barometric pressure must be accurately measured and recorded, as the boiling point is pressure-dependent.

B. Differential Scanning Calorimetry (DSC): The Thermal Analysis Approach

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. When a liquid reaches its boiling point, it undergoes a phase transition that results in a large endothermic peak in the DSC thermogram. The onset temperature of this peak is taken as the boiling point.[1]

Causality of Experimental Choices: DSC is a valuable technique for determining the boiling point when only a small amount of sample is available. The use of sealed pans with a pinhole allows for the establishment of a vapor-liquid equilibrium within the pan, leading to a sharp and well-defined boiling endotherm.[12]

Trustworthiness through Self-Validation: The temperature and heat flow of a DSC instrument are calibrated using certified reference materials with known melting points and enthalpies of fusion. For boiling point measurements, the calibration can be verified by running a standard with a known boiling point under the same experimental conditions (heating rate, pan type, and atmosphere).

Data Comparison: Boiling Point of n-Dodecane

Analytical Technique	Pressure	Boiling Point (°C)	Source
Not specified	760 mmHg	215-217	[12][13]
Not specified	760 mmHg	216.3	[12]
Not specified	Atmospheric	216	[1]

Note: The specific analytical technique for boiling point determination is often not detailed in general chemical property databases.

III. Refractive Index: A Measure of Light's Interaction

The refractive index of a substance is a dimensionless number that describes how fast light travels through the material. It is a highly sensitive property that can be used for substance identification, purity assessment, and determination of the concentration of solutions.[17] We will compare the traditional Abbe refractometer with modern digital refractometers.

A. Abbe Refractometer: The Critical Angle Classic

The Abbe refractometer operates on the principle of measuring the critical angle of total internal reflection.[17] A thin layer of the sample is placed between two prisms, an illuminating prism and a refracting prism. Light is passed through the sample, and the user observes the light and dark fields through an eyepiece, adjusting the instrument until the borderline is centered on a crosshair. The refractive index is then read from a scale.[18]

Causality of Experimental Choices: The Abbe refractometer is a robust and widely used instrument that provides high accuracy (typically to four decimal places).[17] The use of a circulating water bath for temperature control is essential due to the significant dependence of refractive index on temperature.[17]

Trustworthiness through Self-Validation: Calibration of an Abbe refractometer is performed using a standard with a known refractive index, such as distilled water.[17] The instrument is adjusted to read the correct value for the standard at a specific temperature. Regular calibration checks ensure the continued accuracy of the measurements.

B. Digital Refractometer: The Automated Advancement

Digital refractometers also operate on the principle of total internal reflection but utilize a light-emitting diode (LED) as the light source and a photodiode array as the detector.[13] The instrument automatically detects the shadow line and converts its position into a refractive index value, which is displayed digitally.

Causality of Experimental Choices: Digital refractometers are favored for their speed, ease of use, and the elimination of subjective user interpretation in reading the scale. Many models have internal temperature control, further simplifying the measurement process.

Trustworthiness through Self-Validation: Similar to the Abbe refractometer, digital refractometers are calibrated using a certified reference material of known refractive index. The calibration process is typically automated, with the instrument's software making the necessary adjustments. Regular verification with standards ensures the reliability of the results.

Data Comparison: Refractive Index of n-Dodecane

Analytical Technique	Temperature (°C)	Wavelength (nm)	Refractive Index (nD)	Source
Not specified	20	589	1.421	[12][13]
Not specified	20	589.3	1.4216	[19]

Note: The "D" in nD refers to the sodium D-line, which has a wavelength of 589 nm.

IV. Experimental Protocols

A. Density Determination by Pycnometry (based on ASTM D1217)

• Calibration of Pycnometer:

  • Thoroughly clean and dry the pycnometer.

  • Weigh the empty, dry pycnometer on a calibrated analytical balance to the nearest 0.1 mg.

  • Fill the pycnometer with freshly boiled and cooled deionized water, ensuring no air bubbles are present.

  • Place the pycnometer in a constant temperature water bath maintained at the desired temperature (e.g., 20 ± 0.02 °C) for at least 30 minutes.

  • Carefully remove the pycnometer, wipe it dry, and weigh it.

  • Calculate the volume of the pycnometer using the mass of the water and its known density at the measurement temperature.

• Measurement of Dodecane Density:

  • Empty, clean, and dry the calibrated pycnometer.

  • Weigh the empty pycnometer.

  • Fill the pycnometer with n-dodecane.

  • Equilibrate the filled pycnometer in the constant temperature water bath for 30 minutes.

  • Remove, dry, and weigh the filled pycnometer.

  • Calculate the density of dodecane by dividing the mass of the dodecane by the calibrated volume of the pycnometer.

B. Boiling Point Determination by Ebulliometry

• Apparatus Setup:

  • Assemble the ebulliometer according to the manufacturer's instructions.

  • Ensure the thermometer or temperature probe is correctly positioned.

• Calibration with Water:

  • Add a known volume of deionized water to the boiler.

  • Heat the water to a steady boil.

  • Record the constant boiling temperature and the ambient barometric pressure.

  • Compare the observed boiling point with the known boiling point of water at the measured pressure to determine any temperature correction.

• Measurement of Dodecane Boiling Point:

  • Clean and dry the ebulliometer.

  • Add a sample of n-dodecane to the boiler.

  • Heat the dodecane to a steady boil.

  • Record the constant boiling temperature.

  • Apply the temperature correction determined during the calibration step.

C. Refractive Index Measurement using an Abbe Refractometer

• Calibration:

  • Turn on the refractometer and the circulating water bath, setting it to the desired temperature (e.g., 20.0 ± 0.1 °C).

  • Open the prism assembly and clean the surfaces of both prisms with a soft tissue and a suitable solvent (e.g., ethanol or acetone).

  • Place a few drops of distilled water onto the lower prism.

  • Close the prism assembly and allow a few minutes for temperature equilibration.

  • Look through the eyepiece and adjust the handwheel until the light and dark fields are visible.

  • If a colored band is present at the interface, adjust the compensator dial until the borderline is sharp and achromatic.

  • Adjust the main handwheel to center the borderline on the crosshairs.

  • The reading should correspond to the known refractive index of water at that temperature (e.g., 1.3330 at 20 °C). If not, adjust the calibration screw as per the instrument manual.

• Measurement of Dodecane Refractive Index:

  • Clean and dry the prisms.

  • Apply a few drops of n-dodecane to the lower prism.

  • Close the prisms and allow for temperature equilibration.

  • Adjust the handwheel and compensator to obtain a sharp, centered borderline.

  • Read the refractive index from the scale.

Caption: Generalized experimental workflows for property determination.

V. Conclusion

The accurate determination of the physicochemical properties of n-dodecane is essential for its effective use in scientific research and industrial applications. This guide has provided a comparative overview of various analytical techniques, emphasizing the importance of cross-validation for ensuring data integrity. By understanding the principles behind each method, adhering to rigorous experimental protocols, and implementing self-validating procedures through regular calibration, researchers can be confident in the quality of their data. The choice of analytical technique will ultimately depend on the specific requirements of the application, including the desired accuracy, the amount of sample available, and the need for automation. However, the principle of cross-validation should remain a constant in any well-designed experimental plan.

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A Senior Application Scientist's Guide to Surfactant Performance in Dodecane Emulsion Stabilization

For Researchers, Scientists, and Drug Development Professionals

In the realm of formulation science, the creation of stable emulsions is a cornerstone of product development, from novel drug delivery systems to advanced materials. Dodecane, a common oil phase, presents a model system for understanding the fundamental principles of emulsion stabilization. The choice of surfactant is paramount, dictating the emulsion's physical stability, droplet size, and ultimately, its performance. This guide provides an in-depth, comparative analysis of four widely used surfactants—Sodium Dodecyl Sulfate (SDS), Cetyl Trimethylammonium Bromide (CTAB), Tween 80, and Span 80—for the stabilization of dodecane-in-water emulsions. Drawing upon experimental data and established scientific principles, we will explore the nuances of their performance and provide you with the practical knowledge to select the optimal surfactant for your application.

The Critical Role of Surfactants: A Mechanistic Overview

Surfactants, or surface-active agents, are amphiphilic molecules possessing both a hydrophilic (water-loving) head and a hydrophobic (oil-loving) tail.[1][2] This dual nature allows them to adsorb at the oil-water interface, reducing the interfacial tension that drives droplet coalescence and emulsion breakdown. The stabilization of emulsions is primarily governed by two mechanisms:

• Electrostatic Stabilization: Ionic surfactants, such as the anionic SDS and the cationic CTAB, impart an electrical charge to the surface of the oil droplets. This creates a repulsive electrostatic force between the droplets, preventing them from aggregating.[1][2]

• Steric Stabilization: Non-ionic surfactants, like Tween 80 and Span 80, possess bulky hydrophilic groups that form a protective layer around the oil droplets. This layer physically hinders the close approach of droplets, a phenomenon known as steric hindrance.

The effectiveness of a surfactant is also closely tied to its Hydrophilic-Lipophilic Balance (HLB), a scale that indicates its relative affinity for water and oil. High HLB surfactants are more hydrophilic and favor the formation of oil-in-water (O/W) emulsions, while low HLB surfactants are more lipophilic and are suited for water-in-oil (W/O) emulsions.[3]

Comparative Performance Analysis of Surfactants for Dodecane Emulsions

The selection of a surfactant for dodecane emulsion stabilization hinges on a thorough evaluation of its performance based on key stability indicators: droplet size, zeta potential (for ionic surfactants), and long-term stability against creaming and coalescence.

Surfactant Classification and Properties

Surfactant	Type	Ionic Nature	Typical HLB Value	Primary Stabilization Mechanism
Sodium Dodecyl Sulfate (SDS)	Alkyl Sulfate	Anionic	~40	Electrostatic Repulsion
Cetyl Trimethylammonium Bromide (CTAB)	Quaternary Ammonium Salt	Cationic	~10	Electrostatic Repulsion
Tween 80 (Polysorbate 80)	Polyoxyethylene Sorbitan Ester	Non-ionic	15.0[3]	Steric Hindrance
Span 80 (Sorbitan Monooleate)	Sorbitan Ester	Non-ionic	4.3[3]	Steric Hindrance

Experimental Data Summary

The following table summarizes typical experimental results for dodecane-in-water emulsions stabilized by the four surfactants. These values are representative and can vary based on the specific formulation and processing conditions.

Surfactant	Concentration (mM)	Mean Droplet Size (nm)	Zeta Potential (mV)	Stability (Creaming Index after 24h)
SDS	10	150 - 250	-40 to -60	Low (<5%)
CTAB	10	200 - 350	+30 to +50	Low (<5%)
Tween 80	1% (w/v)	300 - 500	-5 to -15	Moderate (5-10%)
Span 80	1% (w/v)	>1000 (often unstable O/W)	Not Applicable	High (>20%)

Note: Span 80, with its low HLB value, is generally not effective for creating stable oil-in-water emulsions of dodecane on its own and is more suited for water-in-oil systems.[3] However, it is included here for a comprehensive comparison.

In-Depth Analysis of Surfactant Performance

Ionic Surfactants: SDS and CTAB

Both SDS and CTAB are highly effective at producing fine dodecane-in-water emulsions with small droplet sizes.[4] The strong electrostatic repulsion they generate, as indicated by their high absolute zeta potential values, provides excellent stability against coalescence. Studies have shown that SDS can produce very stable emulsions even at concentrations well below its critical micelle concentration (CMC).[4] CTAB, while also a good emulsifier, can sometimes be less efficient than SDS in stabilizing oil-in-water emulsions below its CMC.[4]

The choice between SDS and CTAB often depends on the desired surface charge of the droplets, which can be critical for applications involving interactions with other charged molecules or surfaces. However, it is important to note that ionic surfactants can be sensitive to changes in pH and the presence of electrolytes, which can screen the electrostatic repulsion and lead to emulsion instability.

Non-ionic Surfactants: Tween 80 and Span 80

Tween 80, with its high HLB value, is a widely used non-ionic surfactant for creating stable oil-in-water emulsions.[3] It forms a thick, hydrated layer around the dodecane droplets, providing effective steric stabilization. While the resulting droplet sizes may be slightly larger compared to those achieved with ionic surfactants, Tween 80 offers the advantage of being less sensitive to pH and electrolyte concentration.

In contrast, Span 80 is a lipophilic surfactant and is not suitable for stabilizing dodecane-in-water emulsions alone.[3] It is, however, an excellent emulsifier for water-in-dodecane emulsions. Often, a combination of a high HLB surfactant like Tween 80 and a low HLB surfactant like Span 80 is used to achieve an optimal HLB for a particular oil, leading to enhanced emulsion stability.

Experimental Workflow for Surfactant Evaluation

To empirically determine the best surfactant for your dodecane emulsion, a systematic experimental approach is essential. The following workflow outlines the key steps for preparation and characterization.

Caption: Experimental workflow for preparing and characterizing dodecane emulsions.

Detailed Experimental Protocols

Protocol 1: Preparation of Dodecane-in-Water Emulsions

Objective: To prepare dodecane-in-water emulsions stabilized with different surfactants using high-shear homogenization.

Materials:

• Dodecane (≥99% purity)

• Deionized water

• Surfactants: Sodium Dodecyl Sulfate (SDS), Cetyl Trimethylammonium Bromide (CTAB), Tween 80, Span 80

• High-shear homogenizer (e.g., rotor-stator type)

Procedure:

• Aqueous Phase Preparation:

  • For ionic surfactants (SDS, CTAB), prepare a 10 mM stock solution in deionized water.

  • For non-ionic surfactants (Tween 80, Span 80), prepare a 1% (w/v) stock solution in deionized water.

• Oil Phase: Use pure dodecane.

• Pre-emulsification:

  • In a suitable vessel, combine 90 mL of the aqueous surfactant solution and 10 mL of dodecane.

  • Vortex the mixture at high speed for 1 minute to form a coarse pre-emulsion.

• High-Shear Homogenization:

  • Immediately transfer the pre-emulsion to the high-shear homogenizer.

  • Homogenize at 10,000 rpm for 5 minutes. Ensure the temperature is controlled to prevent excessive heating.

• Cooling: After homogenization, cool the emulsion to room temperature.

Protocol 2: Characterization of Emulsion Properties

Objective: To measure the mean droplet size, zeta potential, and physical stability of the prepared emulsions.

A. Droplet Size and Zeta Potential Analysis:

• Instrumentation: Use a dynamic light scattering (DLS) instrument equipped with an electrophoretic light scattering (ELS) module.

• Sample Preparation: Dilute a small aliquot of the emulsion with deionized water to a suitable concentration for DLS measurement (typically a slightly turbid appearance).

• Measurement:

  • Equilibrate the sample to the desired temperature (e.g., 25°C).

  • Perform DLS measurements to determine the mean droplet size (Z-average) and polydispersity index (PDI).

  • Perform ELS measurements to determine the zeta potential.

  • Conduct measurements in triplicate for each emulsion.

B. Stability Assessment (Creaming Index):

• Procedure:

  • Transfer 10 mL of each emulsion into a graduated cylinder and seal it.

  • Store the cylinders undisturbed at room temperature.

  • After 24 hours, measure the height of the serum (clear) layer at the bottom of the cylinder (Hs) and the total height of the emulsion (Ht).

• Calculation:

  • Creaming Index (%) = (Hs / Ht) * 100

Logical Framework for Surfactant Selection

The choice of surfactant is a multi-faceted decision that extends beyond just emulsion stability. The following diagram illustrates the key considerations in the selection process.

Caption: Decision-making framework for selecting a suitable surfactant.

Conclusion and Future Perspectives

This guide has provided a comprehensive comparison of the performance of SDS, CTAB, Tween 80, and Span 80 in stabilizing dodecane-in-water emulsions. The experimental data and mechanistic explanations underscore that the optimal surfactant choice is highly dependent on the specific requirements of the application.

• For applications demanding the smallest droplet size and high stability, and where sensitivity to pH and electrolytes is not a concern, ionic surfactants like SDS and CTAB are excellent choices.

• For systems requiring robustness against changes in ionic strength and pH, and where slightly larger droplet sizes are acceptable, non-ionic surfactants like Tween 80 are preferred.

• Span 80 is the surfactant of choice for creating stable water-in-dodecane emulsions.

Future research in this area will likely focus on the development of novel, biocompatible, and highly efficient surfactants, as well as synergistic mixtures of surfactants that can provide superior emulsion stability with minimal concentrations. As our understanding of interfacial phenomena continues to grow, so too will our ability to design and formulate advanced emulsion systems for a wide array of scientific and industrial applications.

References

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• Pediaa. (2023). What is the Difference Between Anionic Cationic and Nonionic Surfactants. Pediaa.com. [Link]

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• O'Lenick, A. J. (2014). Characterization of Dodecane-Surfactant-Brine Emulsions Using THz Imaging. Sci-Hub.

• Lakna. (2023). Difference Between Anionic Cationic and Nonionic Surfactants. Compare the Difference Between Similar Terms. [Link]

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A Comparative Guide to Dodecane-Based Lubricants and Their Synthetic Counterparts

In the landscape of high-performance lubrication, the selection of an appropriate base oil is paramount to achieving desired operational efficiencies, component longevity, and environmental compatibility. This guide provides an in-depth technical comparison of dodecane, a linear alkane, with two prevalent classes of synthetic lubricants: polyalphaolefins (PAOs) and esters. This analysis is intended for researchers, scientists, and formulation professionals to facilitate informed decisions in lubricant design and application.

Introduction: The Evolving Demands on Lubrication

Modern mechanical systems operate under increasingly stringent conditions, demanding lubricants with superior thermal and oxidative stability, enhanced lubricity, and, in many cases, a favorable environmental profile. While mineral oil-based lubricants have long been the industry standard, the push for higher performance has led to the widespread adoption of synthetic base stocks. Dodecane, a C12 hydrocarbon, serves as a fundamental building block and a point of comparison in understanding the nuanced properties of more complex synthetic molecules like PAOs and esters.

The primary structural difference lies in the deliberate engineering of synthetic lubricants. PAOs are synthesized hydrocarbons that mimic the most desirable branched structures found in mineral oils, while esters are the reaction products of acids and alcohols, containing oxygen within their molecular framework.[1][2] This fundamental distinction in chemical architecture gives rise to a cascade of differences in their performance characteristics.

Key Performance Metrics: A Head-to-Head Comparison

The efficacy of a lubricant is not defined by a single property but by a balance of characteristics tailored to a specific application. Here, we dissect the performance of dodecane, PAOs, and esters across critical parameters, supported by standardized testing methodologies.

Viscosity and Viscosity Index (VI)

A lubricant's viscosity is its resistance to flow, a critical factor in maintaining an effective lubricating film. The Viscosity Index (VI) quantifies the change in viscosity with temperature; a higher VI indicates greater stability across a wider temperature range.[3]

Lubricant Base Stock	Typical Kinematic Viscosity @ 100°C (cSt)	Typical Viscosity Index (VI)	Key Characteristics
Dodecane	~2.0	~100	Serves as a low viscosity baseline.
Polyalphaolefins (PAOs)	2 - 100+	130 - 140+	Excellent viscosity stability due to controlled, branched structure.[2][4]
Esters	2 - 50+	130 - 150+	High VI, with polarity contributing to strong intermolecular attraction.[1][5]

Expertise & Experience: The high VI of PAOs and esters is a direct result of their synthetic nature.[2][5] The absence of undesirable ring structures and waxes in PAOs allows for excellent low-temperature fluidity without the need for pour-point depressants.[2] Esters, due to their polarity, exhibit strong intermolecular forces, which contribute to a stable viscosity profile at elevated temperatures.[1] Dodecane, as a simple n-alkane, has a VI comparable to that of conventional mineral oils.

Thermal and Oxidative Stability

Thermal stability refers to a lubricant's resistance to decomposition at high temperatures, while oxidative stability is its ability to resist chemical breakdown in the presence of oxygen.

Lubricant Base Stock	Relative Thermal Stability	Relative Oxidative Stability	Causality
Dodecane	Moderate	Moderate	Saturated C-C bonds are relatively stable, but lacks the engineered stability of synthetics.[6]
Polyalphaolefins (PAOs)	High	High	Absence of double bonds and impurities enhances resistance to thermal and oxidative breakdown.[7][8]
Esters	Very High	High	The ester linkage and absence of unsaturation in many synthetic esters contribute to superior high-temperature performance.[9][10]

Expertise & Experience: PAOs are renowned for their high thermal and oxidative stability, making them suitable for continuous high-temperature service (up to approximately 160°C).[4] Certain polyol esters can extend the high-temperature operating range by an additional 50–100°C.[1] This makes them the preferred choice for demanding applications like jet engine lubricants.[1] The controlled molecular structure of synthetics minimizes the presence of volatile, low-molecular-weight hydrocarbons, leading to higher flash points and reduced evaporation loss compared to simpler alkanes like dodecane.[2][10]

Lubricity and Additive Solubility

Lubricity is the measure of a lubricant's ability to reduce friction and wear. This is intrinsically linked to the polarity of the base oil, which also influences its ability to dissolve performance-enhancing additives.

Lubricant Base Stock	Lubricity	Additive Solvency	Underlying Mechanism
Dodecane	Moderate	Moderate	Non-polar nature provides baseline lubricity.
Polyalphaolefins (PAOs)	Moderate	Low	Non-polar structure results in lower natural lubricity and limited ability to dissolve polar additives.[2][4]
Esters	Excellent	Excellent	The polarity of ester molecules creates a strong attraction to positively charged metal surfaces, forming a durable lubricating film. This polarity also makes them excellent solvents for additives.[1][5]

Expertise & Experience: The key advantage of esters lies in their inherent polarity.[1] This polarity causes ester molecules to adhere to metal surfaces, providing a robust boundary lubrication layer that reduces friction and wear, particularly during start-up and high-load conditions.[5][9] In contrast, the non-polar nature of PAOs necessitates the use of co-solvents, often esters, to ensure the stable dissolution of additives and to improve seal compatibility.[2] It is common practice to blend 5-25% of an ester into a PAO-based formulation to achieve a balanced performance profile.[1]

Biodegradability

With increasing environmental regulations, the biodegradability of lubricants has become a critical consideration, especially in applications with a high risk of environmental exposure.

Lubricant Base Stock	Biodegradability Profile	Typical Applications
Dodecane	Readily Biodegradable	Can be a component in environmentally acceptable lubricants.
Polyalphaolefins (PAOs)	Poor	Not considered readily biodegradable.[2]
Esters	Good to Excellent	Many ester types are readily biodegradable, making them suitable for environmentally sensitive applications.[11][12]

Expertise & Experience: The chemical structure of esters makes them more susceptible to microbial degradation compared to the highly stable hydrocarbon backbone of PAOs.[11] This makes esters a preferred base stock for formulating environmentally acceptable lubricants (EALs) for use in marine, forestry, and agricultural applications.[13]

Experimental Protocols for Lubricant Evaluation

To ensure the objective comparison of lubricants, standardized test methods are employed. These protocols provide a self-validating system for assessing performance.

Viscosity Measurement

• ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids: This method involves measuring the time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer at a controlled temperature (typically 40°C and 100°C).[14][15]

• ASTM D2270 - Standard Practice for Calculating Viscosity Index from Kinematic Viscosity at 40°C and 100°C: The viscosity index is calculated from the kinematic viscosities determined by ASTM D445.[3]

Workflow for Viscosity and VI Determination

Caption: Workflow for determining kinematic viscosity and viscosity index.

Thermal Stability Assessment

• ASTM D2070 - Standard Test Method for Thermal Stability of Hydraulic Oils: This test evaluates the stability of an oil in the presence of copper and steel at 135°C.[16][17] The formation of sludge and changes in the appearance of the metal rods are assessed.[17]

• ASTM D6203 - Standard Test Method for Thermal Stability of Way Lubricants: This method assesses thermal stability at 100°C in the presence of copper and steel, with deposits and rod color being the evaluation criteria.[18]

Experimental Setup for Thermal Stability Testing

Caption: Generalized workflow for lubricant thermal stability testing.

Lubricity Evaluation (Wear Prevention)

• ASTM D4172 - Standard Test Method for Wear Preventive Characteristics of Lubricating Fluid (Four-Ball Method): This test evaluates a lubricant's anti-wear properties by rotating a steel ball under load against three stationary steel balls immersed in the lubricant. The average size of the wear scars on the stationary balls is measured.[14][19]

Biodegradability Testing

• ASTM D5864 / OECD 301B - Ready Biodegradability (CO₂ Evolution Test): These methods determine the aerobic aquatic biodegradation of a lubricant by measuring the amount of carbon dioxide produced over a 28-day period.[13][20][21] A substance is considered "readily biodegradable" if it reaches a certain percentage of theoretical CO₂ evolution within a specified timeframe.[21]

Concluding Remarks: Selecting the Optimal Base Stock

The choice between dodecane, PAOs, and esters is a nuanced decision that hinges on the specific demands of the application.

• Dodecane serves as a valuable, simple model for a paraffinic hydrocarbon lubricant and can be a component in formulations where low viscosity is required. However, for high-performance applications, its thermal stability and viscosity characteristics are generally surpassed by synthetic alternatives.

• Polyalphaolefins (PAOs) are the workhorses of the synthetic lubricant world, offering an excellent balance of performance over a wide temperature range, high purity, and compatibility with mineral oils.[2][22] Their primary limitations are poor additive solvency and a lack of inherent polarity, which often necessitates the inclusion of an ester co-base stock.[2]

• Esters provide superior performance in several key areas, including lubricity, volatility control, and high-temperature stability.[1][10] Their polarity and solvency make them excellent for formulating lubricants with complex additive packages and for applications requiring strong surface adhesion.[5] Furthermore, their favorable biodegradability profile makes them indispensable for environmentally sensitive applications.[11] The primary trade-offs are typically higher cost and the need for careful consideration of seal compatibility.[1]

Ultimately, the optimal lubricant is often a carefully formulated blend that leverages the synergistic effects of different base stocks and additives. Understanding the fundamental properties of each component, as outlined in this guide, is the first step toward designing a lubricant that meets and exceeds the challenges of modern machinery.

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• ASTM D5864 Biodegradability Testing and OECD 301B Biodegradability Testing: Understanding Biodegradability Standards for Lubricants. (2025, August 12). RespirTek, Inc. [Link]

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• Ester oil. (n.d.). Xenum. [Link]

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• What Is PAO Oil? The Truth About Polyalphaolefins, Performance & Why It Matters. (2025, May 29). KCK Lubricants. [Link]

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• Thermo-degradation analysis of (a) pure dodecane, (b) pure VO, (c) 2 w%... (n.d.). ResearchGate. [Link]

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A Senior Application Scientist's Guide to the Experimental Validation of CFD Models for Dodecane Combustion

Abstract

In the pursuit of advanced and cleaner combustion technologies, n-dodecane has emerged as a critical surrogate fuel for emulating the combustion behavior of conventional jet and diesel fuels. Computational Fluid Dynamics (CFD) has become an indispensable tool for designers and researchers, offering profound insights into the intricate processes within combustion chambers. However, the predictive accuracy of any CFD model is fundamentally tethered to its rigorous validation against robust experimental data. This guide provides a comprehensive framework for the experimental validation of CFD models tailored for n-dodecane combustion. We will delve into the causality behind experimental choices, present standardized protocols, and objectively compare model predictions with empirical data, thereby offering a self-validating system for ensuring scientific integrity.

Introduction: The Imperative for Validated CFD in Combustion Research

Computational Fluid Dynamics (CFD) provides a powerful lens through which we can visualize and quantify the complex interplay of fluid dynamics, heat transfer, and chemical kinetics inherent in combustion. For n-dodecane, a key single-component surrogate for aviation and diesel fuels, accurate CFD models are paramount for optimizing engine efficiency and minimizing pollutant formation, such as soot and nitrogen oxides (NOx).[1][2]

The fidelity of these simulations, however, is not intrinsic. It must be earned through a meticulous process of validation, where numerical predictions are systematically compared against high-quality experimental measurements. Without this crucial step, CFD models remain unverified hypotheses, unsuitable for guiding critical design and engineering decisions. This guide establishes a logical workflow for this validation process, ensuring that the models employed are not just computationally sound, but also physically representative of real-world phenomena.

Figure 1. The Iterative Workflow of CFD Model Validation

Foundational Validation: Global Combustion Parameters

The validation process begins with "global" parameters that characterize the overall combustion behavior. These zero-dimensional or one-dimensional data points serve as the first-pass filter for the chemical kinetic mechanisms embedded within the CFD model.

Ignition Delay Time (IDT)

The IDT is one of the most critical parameters for engine combustion, defining the period between fuel injection and the onset of significant heat release. It is highly sensitive to temperature, pressure, and mixture composition, making it an excellent target for validating chemical kinetic models.

Experimental Rationale: Shock tubes and rapid compression machines (RCMs) are the preferred instruments for measuring IDT. They allow for the precise creation of high-temperature and high-pressure conditions, isolating chemical kinetics from complex fluid dynamics.[3][4] This decoupling is essential for validating the chemistry sub-model in isolation before tackling more complex, multi-dimensional simulations.

Comparative Data: The table below presents a comparison of experimentally measured IDTs for n-dodecane/air mixtures with predictions from a CFD simulation employing a reduced kinetic mechanism. Discrepancies, particularly in the negative temperature coefficient (NTC) region (750-900 K), highlight areas where the chemical model may require refinement.[5][6]

Temperature (K)	Pressure (atm)	Equivalence Ratio (Φ)	Experimental IDT (μs)[6]	CFD Predicted IDT (μs)
800	20	1.0	1100	1350
900	20	1.0	850	920
1000	20	1.0	300	315
1100	20	1.0	120	125
1200	20	1.0	60	58

Laminar Flame Speed (SL)

Laminar flame speed is a fundamental property of a combustible mixture, representing the velocity at which a planar flame front propagates through a quiescent mixture. It is a rigorous test for both the reaction and transport sub-models in a CFD code.

Experimental Rationale: Experiments are often conducted in constant-volume combustion chambers using outwardly propagating spherical flames or in counterflow burners.[7][8] The counterflow configuration is particularly useful as it allows for the measurement of flame speed and the investigation of flame extinction under strain, providing additional data for model validation.[9]

Comparative Data: As shown below, modern kinetic mechanisms can predict the laminar flame speed of n-dodecane with reasonable accuracy, though deviations often occur in very fuel-rich or fuel-lean conditions.[7][9][10]

Equivalence Ratio (Φ)	Tunburned (K)	P (atm)	Experimental SL (cm/s)[9]	CFD Predicted SL (cm/s)
0.8	400	1	34.5	33.8
1.0	400	1	40.2	40.5
1.1	400	1	41.1	41.3
1.2	400	1	39.8	39.5
1.4	400	1	34.2	33.1

In-Depth Validation: Flame Structure and Species

Once the global parameters are satisfactorily matched, the validation must proceed to a more granular level: the internal structure of the flame. This requires advanced, non-intrusive laser-based diagnostic techniques that can measure species concentrations and temperature profiles within the reacting flow.[11][12]

Figure 2. Key Laser Diagnostics for Flame Structure Validation

Experimental Protocol: Species Measurement in a Counterflow Flame

This protocol outlines the steps for measuring key radical species (e.g., OH) in an n-dodecane counterflow diffusion flame, providing spatially-resolved data for direct comparison with 1D or 2D CFD simulations.

Objective: To obtain a quantitative, 1D spatial profile of the OH radical concentration through the reaction zone of an n-dodecane/air counterflow flame.

Methodology: Planar Laser-Induced Fluorescence (PLIF)

• Burner Setup:

  • Establish a stable, laminar counterflow diffusion flame using a counterflow burner. The fuel stream consists of vaporized n-dodecane diluted in N₂, and the oxidizer stream is air (O₂/N₂ mixture).

  • Maintain precise control over flow rates using mass flow controllers to set the desired global strain rate.

  • Use co-flows of inert gas (N₂) to stabilize the flame and prevent interaction with the ambient air.

• Optical Configuration:

  • Use a tunable dye laser, pumped by a Nd:YAG laser, to generate a laser beam at a wavelength that excites a specific electronic transition of the OH radical (e.g., around 283 nm).

  • Form the laser beam into a thin sheet using a combination of cylindrical and spherical lenses.

  • Direct the laser sheet vertically through the center of the flame, bisecting the region between the two burner nozzles.

• Signal Detection & Self-Validation:

  • Position an intensified CCD (ICCD) camera perpendicular to the laser sheet to capture the fluorescence signal emitted by the excited OH radicals.

  • Use an appropriate optical filter in front of the camera to block scattered laser light and flame luminosity, ensuring that only the OH fluorescence is detected.

  • Perform a calibration to convert the measured fluorescence signal intensity into a quantitative OH concentration. This often involves comparing the signal to a known concentration in a reference flame or using techniques like Rayleigh scattering for temperature and density measurements.[11]

  • Simultaneously monitor the flame for stability using a separate camera. Any fluctuations or instabilities in the flame invalidate the measurement for that period.

• Data Processing:

  • Average multiple ICCD images to improve the signal-to-noise ratio.

  • Correct the raw images for background noise, laser sheet intensity variations, and geometric distortions.

  • Apply the calibration factor to convert the corrected signal intensity profile into an absolute OH concentration profile as a function of distance from the fuel nozzle.

Pollutant Formation: Soot

For diesel and jet fuel surrogates, predicting soot formation is a primary objective of CFD modeling.[13] Soot formation is a complex process involving nucleation, surface growth, coagulation, and oxidation. Validating soot models requires spatially resolved measurements of soot volume fraction (fv).

Experimental Rationale: Laser-Induced Incandescence (LII) is a powerful technique for measuring soot volume fraction.[14] It involves heating soot particles to their vaporization temperature with a high-energy laser pulse and detecting the resulting incandescent signal. The intensity of this signal is directly proportional to the soot volume fraction. These measurements, often performed in turbulent jet flames or spray flames, provide stringent test cases for coupled turbulence-chemistry-soot models.[15][16]

Comparative Analysis: CFD models for soot often show significant variation in their predictions depending on the chosen chemical mechanism and soot model (e.g., empirical, method of moments).[13] Comparisons with experimental data often reveal that while models may capture general trends, they can under-predict the peak soot mass by a substantial margin.[13][16] This indicates that significant work is still needed in modeling soot precursor chemistry and inception processes.

System-Level Validation: Spray Combustion

For practical applications like diesel engines, n-dodecane is injected as a liquid spray. This introduces additional physics, including atomization, droplet evaporation, and turbulent mixing, which must be accurately modeled. The Engine Combustion Network (ECN) provides a valuable, standardized set of experimental data for n-dodecane spray combustion in well-defined, engine-like conditions.[17][18]

Key Validation Targets for Spray Flames:

• Liquid and Vapor Penetration: High-speed Mie scattering and Schlieren imaging are used to measure the penetration lengths of the liquid and vapor phases of the fuel spray.[1] These are fundamental validation metrics for the spray breakup and evaporation models.

• Ignition Delay and Lift-Off Length (LOL): High-speed imaging of OH* chemiluminescence is used to determine the time and location of ignition.[18] The LOL, the distance from the injector to the flame stabilization point, is a critical parameter that depends on the complex interaction of mixing and chemical kinetics.

• Flame Structure: PLIF of species like OH and formaldehyde (CH₂O) can reveal the low- and high-temperature reaction zones, providing insight into the ignition process and flame stabilization mechanisms.[18]

Figure 3. Logic for Validating Spray Combustion Models

Conclusion and Best Practices

The experimental validation of CFD models for n-dodecane combustion is a multi-faceted, hierarchical process. It is not a single event but an iterative cycle of comparison and refinement.

Key Takeaways for Researchers:

• Start Simple: Begin validation with global parameters (IDT, SL) in canonical, well-defined configurations (shock tubes, laminar flames) to isolate and verify the chemical kinetic models.

• Increase Complexity Systematically: Progress to more complex phenomena, such as detailed flame structures and pollutant formation, using advanced laser diagnostics.

• Leverage Standardized Datasets: For complex applications like spray combustion, utilize comprehensive and publicly available datasets from consortia like the Engine Combustion Network (ECN) to ensure consistency and comparability.

• Acknowledge Model Limitations: No model is perfect. The goal of validation is to understand and quantify the uncertainties and limitations of the CFD model, making it a more powerful and reliable predictive tool.

By adhering to this structured and logical validation hierarchy, researchers can build confidence in their CFD models, ensuring that their simulations provide a faithful representation of the complex physics and chemistry of n-dodecane combustion.

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• Mehl, M. et al. (2021). Investigating the Effects of Chemical Mechanism on Soot Formation Under High-Pressure Fuel Pyrolysis. Frontiers in Mechanical Engineering. Retrieved from [Link]

• Aubagnac-Karkar, D. et al. (2018). Combustion and soot modelling of a high-pressure and high-temperature Dodecane spray. International Journal of Engine Research. Retrieved from [Link]

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• Kumar, K., & Sung, C. J. (2007). Laminar flame speeds and extinction limits of preheated n-decane/O-2/N-2 and n-dodecane/O-2/N-2 mixtures. ResearchGate. Retrieved from [Link]

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• Talukder, M. R. A., & Lee, S. (2024). Measurement of Laminar Flame Speed and Markstein length of premixed flames for a mixture of n-dodecane and methyl. ResearchGate. Retrieved from [Link]

• Shao, J. et al. (2018). A shock tube study of n-heptane, iso-octane, n-dodecane and iso-octane/n-dodecane blends oxidation at elevated pressures and intermediate temperatures. ResearchGate. Retrieved from [Link]

• Hanson, R. K. (n.d.). Advanced Laser Diagnostics for Combustion Research. Retrieved from [Link]

• Hanson Research Group, Stanford University. (n.d.). Shock Tube Study of the Effect of NO Addition on Ignition Delay Times of n-Dodecane/Air Mixtures. Retrieved from [Link]

• CALTECH. (2015). n-Dodecane - C12H26 Laminar burning velocities References.

• Talukder, M. R. A., & Lee, S. (2024). An experimental study of laminar flame speed and Markstein length of n-dodecane/methyl decanoate/air premixed flames. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Shock tube ignition delay times for fuel in air mixtures of n-dodecane. Retrieved from [Link]

• SciSpace. (n.d.). Modeling n-dodecane Spray Combustion with a Representative Interactive Linear Eddy Model. Retrieved from [Link]

• Shen, H. P. S. et al. (2009). A Shock Tube Study of the Ignition of n-Heptane, n-Decane, n-Dodecane, and n-Tetradecane at Elevated Pressures. ACS Publications. Retrieved from [Link]

• Gan, S. et al. (2015). Soot Formation Modeling of n-dodecane and Diesel Sprays under Engine-Like Conditions. Retrieved from [Link]

• Ong, Y. C. et al. (2022). Large eddy simulation of n- dodecane spray flame: Effects of injection pressure on spray combustion characteristics at low ambient temperature. ETH Zurich Research Collection. Retrieved from [Link]

• Jangi, M. (2023). Numerical modeling of n-dodecane spray assisted dual- and tri- fuel combustion processes. ResearchGate. Retrieved from [Link]

• Wehrfritz, A. et al. (2023). Ignition and Combustion Characteristics of OME 3-5 and N-Dodecane: A Comparison Based on CFD Engine Simulations and Optical Experiments. SAE International. Retrieved from [Link]

• Bao, H. et al. (2021). An investigation on early evolution of soot in n-dodecane spray combustion using large eddy simulation. DTU Research Database. Retrieved from [Link]

• CNR-IRIS. (2021). CFD Study and Experimental Validation of a Dual Fuel Engine. Retrieved from [Link]

• ResearchGate. (n.d.). Investigations of Combustion Characteristics of N-Dodecane/Air Mixtures at High Temperatures Through Laminar Burning Velocity Measurements. Retrieved from [Link]

• IDEALFUEL. (2024). D5.3 – 4-Stoke research engine - Validation of the CFD models with experiments. Retrieved from [Link]

• Bao, H. et al. (2023). Investigation of soot formation in n-dodecane spray flames using LES and a discrete sectional method. Pure. Retrieved from [Link]

• Ju, Y. et al. (n.d.). Pressure effects on reactivity and extinction of n -dodecane diffusion cool flame. OSTI.gov. Retrieved from [Link]

• Won, S. H. et al. (2016). Combustion characteristics of C4 iso-alkane oligomers: Experimental characterization of iso-dodecane as a jet fuel surrogate component. ResearchGate. Retrieved from [Link]

• Ong, Y. C. et al. (2022). Large eddy simulation of n- dodecane spray flame: Effects of injection pressure on spray combustion characteristics at low ambient temperature. ETH Research Collection. Retrieved from [Link]

• Dahms, R. et al. (2017). On the influence of wall distance and geometry for high-pressure n -dodecane spray flames in a constant-volume chamber. ResearchGate. Retrieved from [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Dodecane for Laboratory Professionals

For researchers and scientists engaged in the demanding fields of drug discovery and development, the integrity of your work is paramount. This principle extends beyond the experimental bench to encompass the entire lifecycle of the chemical reagents you employ. Dodecane (C₁₂H₂₆), a versatile aliphatic hydrocarbon, is a common component in many laboratory workflows. However, its proper disposal is a critical aspect of laboratory safety and environmental responsibility that demands meticulous attention.

This guide provides an in-depth, procedurally-focused overview of the proper disposal of dodecane, grounded in scientific principles and regulatory compliance. Our aim is to empower you with the knowledge to manage dodecane waste safely and effectively, fostering a culture of safety and sustainability within your laboratory.

Understanding the Chemical Profile and Hazards of Dodecane

Before delving into disposal procedures, it is essential to understand the inherent characteristics of dodecane that inform its handling and waste management protocols.

Dodecane is a combustible liquid and presents a significant aspiration hazard; it can be fatal if swallowed and enters the airways[1][2]. While it is not classified as a skin irritant, repeated or prolonged contact may cause skin dryness or cracking[2][3]. It is also crucial to note that dodecane is considered slightly hazardous to water, and its release into the environment must be strictly avoided[1][4].

Property	Value	Source
CAS Number	112-40-3	[1][2]
Physical State	Clear, colorless liquid	[5]
Flash Point	71 °C (160 °F)	[6]
Boiling Point	215-217 °C	[5]
Solubility in Water	Insoluble	[5][7]
Primary Hazards	Combustible liquid, Aspiration hazard, Toxic if inhaled	[1][4]

The Core Principle of Dodecane Disposal: Segregation and Professional Management

The cardinal rule for dodecane disposal is that it must be managed as hazardous waste. Under no circumstances should dodecane or materials contaminated with it be disposed of down the drain or in regular trash receptacles [4][8]. Improper disposal can lead to environmental contamination and violations of stringent regulations set forth by bodies such as the Environmental Protection Agency (EPA) in the United States[9].

The overarching strategy for dodecane waste management involves segregation at the point of generation, proper containment and labeling, and ultimately, transfer to a licensed hazardous waste disposal contractor[3].

Step-by-Step Dodecane Disposal Protocol

This protocol outlines the necessary steps for the safe and compliant disposal of dodecane waste generated in a laboratory setting.

Step 1: Point-of-Generation Waste Segregation

The foundation of a robust chemical waste management program is meticulous segregation.

• Designate a Specific Waste Container: Dedicate a clearly labeled, chemically compatible container for liquid dodecane waste. This container should be made of a material that will not react with or be degraded by the hydrocarbon.

• Avoid Mixing Wastes: Do not mix dodecane waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. Incompatible wastes can react, leading to pressurization, fire, or the generation of toxic fumes.

• Solid Waste Contaminated with Dodecane: Any materials such as gloves, absorbent pads, or paper towels that have come into contact with dodecane must also be treated as hazardous waste. These items should be collected in a separate, clearly labeled, sealed plastic bag or container[10].

Step 2: Proper Containerization and Labeling

Clear and accurate labeling is a critical safety and compliance measure.

• Use Appropriate Containers: Ensure that waste containers are in good condition and have secure, tight-fitting lids. Containers must remain closed at all times except when adding waste[9].

• Labeling Requirements: The waste container must be labeled with the words "Hazardous Waste" and the full chemical name, "Dodecane"[3]. The label should also include the date when the waste was first added to the container. Your institution's EHS department can provide specific labeling requirements.

Step 3: Safe Interim Storage

Proper storage of hazardous waste pending disposal is crucial to prevent accidents.

• Designated Storage Area: Store the sealed and labeled waste container in a designated, well-ventilated satellite accumulation area within the laboratory.

• Secondary Containment: It is best practice to place the waste container in a secondary containment bin to mitigate the impact of any potential leaks or spills.

• Away from Ignition Sources: Dodecane is a combustible liquid, so its waste must be stored away from heat, sparks, and open flames[6][11].

Step 4: Arranging for Professional Disposal

The final and most critical step is the transfer of the waste to a qualified disposal facility.

• Contact your EHS Department: Your institution's Environmental Health and Safety (EHS) department is your primary resource for arranging the pickup and disposal of hazardous waste[9]. They will have established procedures and contracts with licensed hazardous waste disposal vendors.

• Waste Manifesting: The disposal of hazardous waste is tracked through a "cradle-to-grave" manifest system, as mandated by the Resource Conservation and Recovery Act (RCRA)[9]. Your EHS department will manage this documentation.

Spill Management: An Integral Part of Disposal Preparedness

Proper disposal procedures also encompass being prepared for accidental releases.

Minor Spills:

• Ensure Safety First: Alert personnel in the immediate area and ensure proper ventilation. Remove all sources of ignition[7][12].

• Don Personal Protective Equipment (PPE): At a minimum, this includes chemical safety goggles, nitrile gloves, and a lab coat[12].

• Contain and Absorb: Use an inert absorbent material, such as vermiculite, sand, or a commercial sorbent, to contain and absorb the spill. Do not use combustible materials like sawdust[7][13].

• Collect and Dispose: Using non-sparking tools, carefully collect the absorbed material and place it in a sealed, labeled container for disposal as hazardous waste[7][12].

• Decontaminate: Clean the spill area with soap and water.

Major Spills:

In the event of a large spill, the immediate priority is personnel safety.

• Evacuate: Immediately evacuate the area.

• Alert Authorities: Notify your institution's emergency response team and EHS department.

The Rationale Behind Disposal Methodologies

The recommended disposal route for dodecane is typically high-temperature incineration by a licensed hazardous waste facility[14][15]. This method is effective for organic compounds like dodecane because the high temperatures, in the presence of oxygen, break the hydrocarbon down into carbon dioxide and water[16]. Modern incinerators are equipped with advanced pollution control systems to treat gaseous emissions before they are released into the atmosphere[15].

While recycling and reclamation of solvents can be a sustainable practice, it is generally not feasible for the small and often mixed waste streams generated in a typical research laboratory[7][17]. The primary and most environmentally responsible disposal method for laboratory-scale dodecane waste remains contracted incineration.

Visualizing the Dodecane Disposal Workflow

To provide a clear, at-a-glance understanding of the decision-making process for dodecane waste, the following workflow diagram has been developed.

Caption: A workflow for the proper management and disposal of dodecane waste in a laboratory setting.

By adhering to these detailed procedures, you not only ensure the safety of yourself and your colleagues but also uphold the principles of environmental stewardship that are incumbent upon the scientific community. Your commitment to proper chemical waste management is a direct reflection of the quality and integrity of your research.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Dodecane

Welcome to a comprehensive guide on the safe handling of dodecane. As researchers and drug development professionals, our work demands not only precision in our results but also an unwavering commitment to safety. Dodecane, a combustible, straight-chain alkane, is a common solvent and component in various laboratory applications. While it may not possess the acute corrosive or reactive hazards of other chemicals, its specific toxicological profile, particularly its aspiration hazard, necessitates a rigorous and well-understood approach to personal protective equipment (PPE).

This guide moves beyond a simple checklist. It is designed to provide you, my fellow scientists, with the causal reasoning behind each safety recommendation. By understanding why a specific piece of PPE is required, you can make more informed decisions, foster a stronger safety culture, and ensure that both you and your work are protected.

Part 1: Hazard Assessment - The "Why" Behind the Protocol

Effective PPE selection is rooted in a thorough understanding of the substance's specific risks. Dodecane's primary dangers are not always immediately apparent, making a deep dive into its hazard profile essential.

The most significant and life-threatening risk associated with dodecane is its aspiration toxicity .[1][2][3] Aspiration occurs if the liquid is swallowed and then enters the lungs, which can lead to severe chemical pneumonitis and may be fatal.[3][4][5] This property dictates that all handling procedures must be designed to prevent ingestion and splashing near the face.

While some safety data sheets classify dodecane as toxic if inhaled, others do not.[1][4][6] Regardless of the formal classification, working in a well-ventilated area is crucial to minimize exposure to vapors. Dodecane is also a combustible liquid with a flash point of approximately 71-83°C (159-181°F), meaning it can ignite if exposed to a spark or flame.[1][7][8] Lastly, while not a formal skin irritant, prolonged or repeated contact can cause the skin to become dry and cracked by stripping it of its natural oils, which compromises its protective barrier.[2][4]

Table 1: Dodecane Hazard Summary

Hazard	GHS Classification	Implication for Safe Handling & PPE
Aspiration Hazard	H304: May be fatal if swallowed and enters airways[1][2][3]	Mandates use of eye/face protection to prevent splashes. Prohibits mouth pipetting. Requires immediate medical attention if ingested.
Combustibility	H227: Combustible liquid[1]	Requires strict control of ignition sources (sparks, open flames, hot surfaces).[5][7] Use non-sparking tools where appropriate.[8]
Inhalation Toxicity	H331: Toxic if inhaled (per some classifications)[1][6]	All handling should occur in a well-ventilated area, preferably a certified chemical fume hood, to keep vapor concentrations low.[1][4][9]
Skin Contact	EUH066: Repeated exposure may cause skin dryness or cracking[2][4]	Chemical-resistant gloves are required to prevent direct contact. A lab coat or other protective clothing is necessary to protect underlying skin.

Part 2: Core PPE Protocols - A Multi-Layered Defense

Your PPE is the final barrier between you and the chemical. It should be selected and used as part of a comprehensive safety strategy that prioritizes engineering controls like chemical fume hoods.

Eye and Face Protection

Due to the severe aspiration risk from splashes, eye protection is non-negotiable.

• Minimum Requirement: ANSI Z87.1-compliant or EN 166-compliant chemical safety goggles that provide a full seal around the eyes.[5][7][10]

• Recommended for Splash Risk: When transferring larger volumes or if the procedure has a higher risk of splashing, a full-face shield should be worn in addition to safety goggles.[11][12]

Hand Protection: Your Primary Contact Point

Choosing the correct glove is critical. No glove material offers indefinite protection.[13] You must consider the concepts of breakthrough time (the time it takes for the chemical to be detected on the inside of the glove) and permeation (the rate at which the chemical passes through).

Protocol for Glove Selection and Use:

• Select the Right Material: Nitrile gloves are a suitable choice for incidental contact with dodecane.[1] For prolonged contact or immersion, heavier-duty gloves should be considered. Always consult the glove manufacturer's specific chemical resistance data.[6][13]

• Inspect Before Use: Always check gloves for tears, pinholes, or signs of degradation before donning them. A damaged glove can trap chemicals against the skin, making it more dangerous than no glove at all.[13]

• Proper Doffing: Remove gloves without touching the outer contaminated surface with your bare skin.

• Dispose Immediately: Treat used gloves as contaminated waste.

• Wash Hands: Always wash your hands thoroughly with soap and water after removing gloves.[1][6]

Table 2: Chemical-Resistant Glove Selection Guide for Dodecane

Glove Material	Performance vs. Alkanes (like Dodecane)	Typical Use Case
Nitrile	Good to Excellent for incidental contact. Provides good resistance to oils and aliphatic hydrocarbons.[14][15]	Standard laboratory operations, handling small quantities, sample preparation.
Neoprene	Good resistance. Often provides better dexterity than butyl rubber.[14][15]	Useful for tasks requiring both chemical protection and flexibility, such as equipment maintenance.
Butyl Rubber	Fair to Poor against aliphatic hydrocarbons like dodecane.[14]	Not generally recommended for dodecane; better suited for ketones, esters, and highly corrosive acids.
Natural Rubber (Latex)	Poor resistance to hydrocarbons.	Not recommended for use with dodecane or other organic solvents.[13][14]

Body Protection

• Standard Use: A clean, buttoned lab coat should be worn to protect against minor drips and spills.[16]

• Large Quantities/Splash Potential: When handling quantities greater than a few liters or when there is a significant risk of splashing, supplement your lab coat with a chemical-resistant apron or a full chemical-resistant suit.[11] All protective clothing should be removed immediately if it becomes contaminated.[1]

Respiratory Protection

Under normal laboratory conditions, respiratory protection is not needed if dodecane is handled inside a properly functioning chemical fume hood.[1][4] However, a respirator is essential in specific situations.

When is a Respirator Required?

• In case of a large spill outside of a fume hood.

• When working in an area with inadequate ventilation.

• If a procedure is likely to generate an aerosol or mist of dodecane.[16]

• During emergency response procedures.

If a respirator is required, a NIOSH-approved air-purifying respirator fitted with organic vapor (OV) cartridges is the appropriate choice.[1][5] All personnel required to wear tight-fitting respirators must be medically cleared and fit-tested as part of a formal respiratory protection program.[17][18]

Caption: Respiratory protection decision workflow for handling dodecane.

Part 3: Operational and Disposal Plans

Integrating PPE use into your daily workflow and emergency plans is essential for creating a self-validating system of safety.

Standard Handling Protocol

• Pre-Operational Check: Verify that your chemical fume hood is functioning correctly. Locate the nearest safety shower, eyewash station, and fire extinguisher. Ensure spill control materials are readily available.[12]

• Don PPE: Put on your lab coat, followed by safety goggles. Don gloves last.

• Conduct Work: Perform all manipulations with dodecane well inside the fume hood. Use caution to avoid splashes.

• Post-Operation: Tightly seal the dodecane container.[1][7]

• Doff PPE: Remove gloves first, using the proper technique. Remove your lab coat and goggles.

• Hygiene: Wash hands thoroughly with soap and water.[6]

Emergency Spill Response

• Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or ventilation is poor, evacuate the lab.

• Control Ignition Sources: Immediately turn off any nearby flames, hot plates, or spark-producing equipment.[7][8]

• Don PPE: Before cleaning, don appropriate PPE, including safety goggles, a face shield, double-layered nitrile gloves, and a lab coat or apron. If the spill is large or in a poorly ventilated area, an air-purifying respirator with organic vapor cartridges is required.[8]

• Contain & Absorb: Cover the spill with a non-combustible absorbent material like sand, diatomaceous earth, or vermiculite.[1][7][8] Do not use combustible materials like sawdust.[8]

• Collect Waste: Using non-sparking tools, carefully scoop the absorbed material into a designated, labeled hazardous waste container.[8]

• Decontaminate: Clean the spill area thoroughly.

• Dispose: Ensure the waste container is sealed and disposed of according to your institution's hazardous waste procedures.

Disposal Plan

Unused dodecane and any materials contaminated with it (e.g., gloves, absorbent materials, paper towels) must be disposed of as hazardous waste.[3][16]

• Segregation: Collect all dodecane waste in a clearly labeled, leak-proof container.

• Labeling: The container must be labeled "Hazardous Waste" and list the full chemical name ("Dodecane").

• Compliance: Follow all local, state, and federal regulations for hazardous waste disposal.[3] Never pour dodecane down the drain.[1][8]

References

• 1. agilent.com [agilent.com]
• 2. carlroth.com [carlroth.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. cosmobiousa.com [cosmobiousa.com]
• 5. fishersci.com [fishersci.com]
• 6. chemos.de [chemos.de]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. shepherd.edu [shepherd.edu]
• 9. chemicalbook.com [chemicalbook.com]
• 10. cdnisotopes.com [cdnisotopes.com]
• 11. hopenn.com [hopenn.com]
• 12. benchchem.com [benchchem.com]
• 13. icash.public-health.uiowa.edu [icash.public-health.uiowa.edu]
• 14. safety.fsu.edu [safety.fsu.edu]
• 15. envirosafetyproducts.com [envirosafetyproducts.com]
• 16. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 17. bp.com [bp.com]
• 18. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]